GR 205171

Core Science & Biosynthesis

Mechanism of Action of GR 205171 (Vofopitant): A Technical Guide

Executive Summary

GR 205171 (Vofopitant) is a high-affinity, selective, non-peptide antagonist of the Neurokinin-1 (NK1) receptor.[1] Originally developed for its broad-spectrum anti-emetic properties, it functions by competitively blocking the binding of Substance P (SP), the endogenous tachykinin ligand, to the NK1 receptor. This blockade inhibits the Gq/11-mediated signaling cascade, preventing cytosolic calcium mobilization and subsequent neurogenic inflammation and emetic reflex activation. This guide details the molecular mechanism, pharmacological profile, and validated experimental protocols for assessing GR 205171 activity.

Molecular Mechanism of Action

Receptor Target and Binding Kinetics

GR 205171 targets the NK1 receptor , a G-protein coupled receptor (GPCR) belonging to the rhodopsin-like family. The receptor is widely distributed in the central nervous system (CNS), particularly in the brainstem nucleus tractus solitarius (NTS) and area postrema—regions critical for the emetic reflex.

• Mode of Inhibition: Competitive Antagonism.[2]

• Binding Site: GR 205171 binds to a transmembrane pocket overlapping the Substance P binding site. Structural studies suggest the tetrazole ring of GR 205171 is crucial for its high affinity and oral bioavailability, interacting with specific residues (e.g., Gln165, His197, Phe268) within the receptor's transmembrane domains.

• Kinetic Profile: It exhibits slow dissociation kinetics, contributing to a long duration of action in vivo.

Signaling Pathway Modulation

Under physiological conditions, Substance P binds to the NK1 receptor, inducing a conformational change that activates the heterotrimeric Gq/11 protein. GR 205171 prevents this activation.[3]

The Blocked Cascade:

• Agonist Action (Blocked): SP normally stimulates G

  q.

• Effector Inhibition: Prevention of Phospholipase C

  (PLC ) activation.

• Second Messenger Suppression:

  • Inhibition of Phosphatidylinositol 4,5-bisphosphate (PIP2) hydrolysis.

  • Reduction in Inositol 1,4,5-trisphosphate (IP3) generation.

  • Prevention of Diacylglycerol (DAG) formation.

• Terminal Outcome: Blockade of intracellular Ca

  release from the endoplasmic reticulum and inhibition of Protein Kinase C (PKC) activation.

Pathway Visualization

The following diagram illustrates the competitive antagonism of GR 205171 at the NK1 receptor and the subsequent silencing of the Gq-signaling pathway.

Caption: Figure 1. Mechanism of Action. GR 205171 competitively inhibits SP binding, silencing the Gq-PLC-IP3-Ca2+ cascade.

Pharmacological Profile[4][5][6][7][8][9][10][11][12]

GR 205171 is characterized by high selectivity and potency.[1] The data below summarizes its binding affinity across relevant receptor subtypes, demonstrating its specificity for NK1.

Table 1: Binding Affinity and Selectivity Profile

Receptor Target	Species	Affinity ( or )	Selectivity Ratio (vs NK1)
NK1 Receptor	Human	0.03 nM	-
NK1 Receptor	Rat	0.32 nM	-
NK1 Receptor	Ferret	0.16 nM	-
NK2 Receptor	Human	> 10,000 nM	> 300,000x
NK3 Receptor	Human	> 10,000 nM	> 300,000x
5-HT1A	Human	501 nM	~16,700x
Histamine H1	Human	316 nM	~10,500x

Data Sources: Gardner et al. (1996); Cayman Chemical Product Data [1, 2].

Experimental Validation Protocols

To validate the mechanism of action of GR 205171, two primary assays are recommended: a Radioligand Binding Assay to confirm affinity and a Functional Calcium Mobilization Assay to confirm antagonist potency.

Protocol 1: Competitive Radioligand Binding Assay

This protocol measures the ability of GR 205171 to displace [

H]-Substance P from NK1 receptors expressed in CHO or COS-7 cell membranes.

Materials:

• Ligand: [

  H]-Substance P (0.7–1.0 nM final conc).[4]

• Receptor Source: Membrane suspension (3–5 µg protein/well) from NK1-expressing cells.

• Assay Buffer: 50 mM HEPES, 3 mM MnCl

  , 0.04% BSA, pH 7.4.[4]

• Protease Inhibitors: Bacitracin (80 µg/mL), Leupeptin (8 µg/mL), Phosphoramidon (2 µM).[4]

• Non-Specific Control: CP-99,994 (1 µM) or excess unlabeled Substance P.

Workflow:

• Preparation: Thaw membrane prep and dilute in Assay Buffer containing protease inhibitors.

• Plating: In a 96-well plate, add:

  • 50 µL Test Compound (GR 205171, serial dilution).

  • 50 µL [

    H]-Substance P.[4]

  • 100 µL Membrane Suspension.

• Incubation: Incubate at Room Temperature (22°C) for 40 minutes to reach equilibrium.

• Termination: Harvest via rapid vacuum filtration through GF/B glass fiber filters (pre-soaked in 0.1% PEI to reduce non-specific binding).

• Wash: Wash filters 3x with ice-cold 50 mM HEPES.

• Detection: Add liquid scintillant and count radioactivity.

• Analysis: Plot % Inhibition vs. Log[Concentration] to determine

  and calculate using the Cheng-Prusoff equation.

Protocol 2: Functional Calcium Mobilization (FLIPR)

This assay confirms that GR 205171 functionally blocks Gq signaling.

Workflow:

• Cell Culture: Seed CHO-K1 cells stably expressing human NK1 receptors in black-wall, clear-bottom 384-well plates. Incubate overnight.

• Dye Loading: Remove media and load cells with Calcium-4 assay kit dye (Molecular Devices) in HBSS + 20 mM HEPES. Incubate 60 min at 37°C.

• Antagonist Addition: Add GR 205171 (10-point dose response) to cells. Incubate 15 min at RT.

• Agonist Challenge: Place plate in FLIPR (Fluorometric Imaging Plate Reader). Inject Substance P at

  concentration.

• Measurement: Monitor fluorescence intensity (Ex 485nm / Em 525nm) for 180 seconds.

• Result: GR 205171 should concentration-dependently suppress the calcium peak.

Experimental Workflow Diagram

The following diagram outlines the logical flow for the Radioligand Binding Assay.

Caption: Figure 2. Radioligand Binding Workflow. Step-by-step protocol for determining Ki affinity.

Clinical and Preclinical Implications[1][13]

Emetic Control

GR 205171 demonstrates broad-spectrum anti-emetic activity.[5][6][7] In ferret models, it inhibits retching and vomiting induced by diverse emetogens (cisplatin, morphine, ipecacuanha) [3].[6] This confirms that NK1 antagonism acts at the final common pathway of the emetic reflex, regardless of the emetogenic stimulus origin.

Neuropsychiatric Applications

While primarily an anti-emetic, GR 205171 has been investigated for anxiety and depression.[1]

• Mechanism: It does not directly bind to 5-HT receptors but modulates serotonergic transmission. In microdialysis studies, GR 205171 potentiates the increase in extracellular 5-HT in the frontal cortex induced by SSRIs (e.g., paroxetine) [4].[8][4]

• PET Studies: [

  C]GR205171 is a standard radiotracer for PET imaging, used to visualize NK1 receptor occupancy in the human brain.[1][9] It has validated that high receptor occupancy (>90%) is achievable clinically, though this has not always translated to robust efficacy in monotherapy for depression [5].

References

• Gardner, C. J., et al. (1996).[1][5][7] "GR205171: a novel antagonist with high affinity for the tachykinin NK1 receptor, and potent broad-spectrum anti-emetic activity."[5][6][7] Regulatory Peptides, 65(1), 45-53.[5][7] Link

• Cayman Chemical. (n.d.). "Vofopitant (GR 205171) Product Information." Cayman Chemical Datasheet. Link

• Bountra, C., et al. (1993).[10][5] "Anti-emetic profile of a non-peptide neurokinin NK1 receptor antagonist, CP-99,994, in ferrets." European Journal of Pharmacology, 249(1), R3-R4.[5] Link

• Guiard, B. P., et al. (2004). "Blockade of Substance P (Neurokinin 1) Receptors Enhances the Increase in Extracellular Serotonin Induced by Selective Serotonin Reuptake Inhibitors." Journal of Neurochemistry, 89(1). Link

• Bergström, M., et al. (2000).[1] "Human Positron Emission Tomography Studies of [11C]GR205171 Binding to the Neurokinin-1 Receptor." Biological Psychiatry, 47(1). Link

Sources

• 1. [3H]GR205171 displays similar NK1 receptor binding profile in gerbil and human brain - PMC [pmc.ncbi.nlm.nih.gov]
• 2. drugs.com [drugs.com]
• 3. Involvement of substance P in the anti-inflammatory effects of the peripherally selective kappa-opioid asimadoline and the NK1 antagonist GR205171 - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. medchemexpress.com [medchemexpress.com]
• 5. Comparison of the neurokinin-1 antagonist GR205171, alone and in combination with the 5-HT3 antagonist ondansetron, hyoscine and placebo in the prevention of motion-induced nausea in man - PMC [pmc.ncbi.nlm.nih.gov]
• 6. GR205171: a novel antagonist with high affinity for the tachykinin NK1 receptor, and potent broad-spectrum anti-emetic activity - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Vofopitant - Wikipedia [en.wikipedia.org]
• 8. Vofopitant | Neurokinin receptor | TargetMol [targetmol.com]
• 9. researchgate.net [researchgate.net]
• 10. semanticscholar.org [semanticscholar.org]

Vofopitant (GR 205171): From High-Affinity NK1 Antagonism to Benchmark PET Radiotracer

Executive Summary & Technical Significance

Vofopitant (GR 205171) represents a classic case study in pharmaceutical development where a compound's clinical attrition in therapeutic indications (Social Anxiety, PTSD, PONV) was counterbalanced by its emergence as a "gold standard" translational tool.

Chemically defined as (2S,3S)-3-{[2-methoxy-5-(5-trifluoromethyl-tetrazol-1-yl)-benzyl]amino}-2-phenylpiperidine , Vofopitant is a non-peptide Neurokinin-1 (NK1) receptor antagonist. Its defining characteristic is an exceptionally high affinity (

nM) and slow dissociation rate from the human NK1 receptor. While these properties contributed to complex pharmacodynamics in clinical anxiety trials, they made the compound the ideal scaffold for Positron Emission Tomography (PET) radiotracers ([ C]GR205171 and [ F]Vofopitant).

This guide dissects the medicinal chemistry, mechanism of action, and the specific radiochemical protocols that sustain its relevance in modern neuroscience research.

Medicinal Chemistry: The Tetrazole Breakthrough

The development of Vofopitant was driven by the need to improve upon early non-peptide NK1 antagonists like CP-99,994, which suffered from metabolic instability and lower potency.

Structure-Activity Relationship (SAR)

The Glaxo (now GSK) discovery team focused on the cis-2,3-disubstituted piperidine scaffold. The critical innovation was the introduction of a tetrazole ring at the C-1 position of the benzyl moiety.

• The Scaffold: A (2S,3S)-phenylpiperidine core provides the rigid stereochemical framework necessary to fit the NK1 binding pocket.

• The Tetrazole Substitution: Early analogues (e.g., GR203040) showed promise, but the addition of a trifluoromethyl group (-CF

  ) to the tetrazole ring (yielding GR 205171) drastically enhanced metabolic stability and lipophilicity, facilitating Blood-Brain Barrier (BBB) penetration.

• Selectivity: This modification resulted in >1000-fold selectivity for NK1 over NK2 and NK3 receptors.[1]

Comparative Binding Data

The following table illustrates the superiority of Vofopitant (GR 205171) regarding affinity compared to other ligands in its class.

Compound	Class	Target	Affinity ( or )	Selectivity Profile
Vofopitant (GR 205171)	Non-peptide Antagonist	hNK1	0.03 nM ( 10.6)	>1000x vs NK2/NK3
CP-99,994	Non-peptide Antagonist	hNK1	~0.25 nM	Moderate
Substance P	Endogenous Peptide	hNK1	~1.0 nM	Non-selective (binds NK2/3)
Aprepitant	Non-peptide Antagonist	hNK1	0.09 nM	High

Mechanism of Action & Signaling Pathway

Vofopitant functions as a competitive, surmountable antagonist at the NK1 receptor, a G-protein coupled receptor (GPCR) primarily located in the central nervous system (amygdala, striatum) and the gut.

The Blockade Mechanism

Under normal physiological conditions, Substance P binds to NK1, triggering a

signaling cascade. Vofopitant occupies the transmembrane binding pocket, preventing Substance P docking.

• Inhibition: Prevents

  protein activation.

• Downstream Effect: Blocks the hydrolysis of PIP2 into IP3 and DAG.

• Result: Suppresses intracellular

  release and subsequent emetic or nociceptive signaling.

Pathway Visualization

The following diagram details the signaling cascade intercepted by Vofopitant.

Figure 1: Vofopitant intercepts the NK1 signaling cascade at the receptor level, preventing the Gq-mediated calcium release responsible for emetic and anxiogenic responses.[2]

Radiochemistry: Synthesis of [ C]GR205171

For modern researchers, the primary utility of Vofopitant is as a PET ligand. The synthesis relies on

C-methylation of the O-desmethyl precursor.[3][4][5] This protocol is time-critical due to the short half-life of Carbon-11 (20.4 minutes).

Reagents & Precursors

• Precursor: O-desmethyl GR205171 (free base).

• Radionuclide: [

  C]Methyl Iodide ( C]CH I) or [ C]Methyl Triflate.

• Solvent: Dimethylformamide (DMF).

• Base: Cesium Carbonate (Cs

  CO ) or Potassium Hydroxide (KOH).

Step-by-Step Radiosynthesis Protocol

Warning: This procedure must be performed in a lead-shielded hot cell.

• Precursor Preparation: Dissolve 0.5–1.0 mg of O-desmethyl GR205171 in 300 µL of anhydrous DMF. Add 2-3 mg of Cs

  CO .

• Trapping: Transfer [

  C]CH I (generated via cyclotron) into the reaction vessel using a stream of nitrogen gas (30 mL/min).

• Alkylation: Seal the vessel and heat to 140°C for 5 minutes . This promotes the nucleophilic attack of the phenolate oxygen on the methyl iodide.

• Quenching: Cool the reaction vessel and dilute with HPLC mobile phase (e.g., Ammonium Formate/Acetonitrile).

• Purification: Inject onto a semi-preparative HPLC column (e.g., Beckman Ultrasphere ODS).

  • Mobile Phase: 0.05 M Ammonium Formate (pH 3.[5]5) / Acetonitrile (40:60 v/v).

  • Flow Rate: 4-6 mL/min.

• Formulation: Collect the radioactive fraction corresponding to [

  C]GR205171 (retention time approx. 8-10 mins). Evaporate solvent and reconstitute in sterile saline containing <10% ethanol for injection.

Synthesis Workflow Diagram

Figure 2: Workflow for the radiosynthesis of [11C]GR205171 via O-methylation.

Clinical Translation & Attrition

While Vofopitant demonstrated profound efficacy in animal models (ferret emesis, gerbil anxiety), its clinical path highlights the "Occupancy Paradox" often seen in neuropharmacology.

The Central Occupancy Hypothesis

PET studies using [

C]GR205171 confirmed that clinical doses could achieve >90% receptor occupancy in the human brain. However, this high occupancy did not translate to robust efficacy in Social Anxiety Disorder or PTSD trials.

• Insight: This failure suggested that NK1 antagonism alone is insufficient to modulate established anxiety pathology in humans, or that the pathophysiology of these disorders involves redundant pathways not controlled by Substance P.

Post-Operative Nausea and Vomiting (PONV)

Vofopitant showed clear antiemetic properties similar to Aprepitant. However, strategic portfolio decisions and the saturation of the 5-HT3 antagonist market (Ondansetron) likely deprioritized its commercial launch as a standalone drug.

Standardized Experimental Protocol: NK1 Receptor Binding Assay

For researchers characterizing new NK1 ligands, Vofopitant is the reference standard for displacement assays.

Objective: Determine the affinity (

) of a test compound using [ H]Substance P displacement.

Reagents:

• Buffer: 50 mM HEPES, 3 mM MnCl

  , pH 7.4.

• Protease Inhibitors: Bacitracin (80 µg/mL), Leupeptin (8 µg/mL), Phosphoramidon (2 µM).[6] Crucial to prevent degradation of the radioligand.

• Radioligand: [

  H]Substance P (0.7–1.0 nM final concentration).[6]

• Non-specific control: Vofopitant (1 µM) or CP-99,994.[6]

Procedure:

• Membrane Prep: Thaw CHO-hNK1 cell membranes and homogenize in assay buffer. Dilute to 3–5 µg protein per well.

• Incubation: In a 96-well plate, combine:

  • 50 µL Test Compound (various concentrations)

  • 50 µL [

    H]Substance P

  • 100 µL Membrane Suspension

• Equilibrium: Incubate at Room Temperature for 40–60 minutes .

  • Note: Vofopitant has slow dissociation kinetics; ensure equilibrium is reached.

• Termination: Rapid filtration through GF/B glass fiber filters (pre-soaked in 0.1% PEI to reduce non-specific binding).

• Wash: Wash filters 3x with ice-cold HEPES buffer.

• Analysis: Measure radioactivity via liquid scintillation counting. Calculate

  and convert to using the Cheng-Prusoff equation.

References

• Gardner, C. J., et al. (1996).[7][8] GR205171: a novel antagonist with high affinity for the tachykinin NK1 receptor, and potent broad-spectrum anti-emetic activity.[7][9] Regulatory Peptides, 65(1), 45–53.[7][9] Link

• Bergström, M., et al. (2000). Brain uptake and receptor binding of two [11C]labelled selective high affinity NK1-antagonists, GR203040 and GR205171--PET studies in rhesus monkey. Neuropharmacology, 39(4), 664–670. Link

• Rupniak, N. M., et al. (2001).[8] Clinical efficacy of NK1 antagonists: the end of the beginning? Trends in Pharmacological Sciences, 22(10), 509-511. Link

• Hargreaves, R. (2002).[8] Imaging substance P receptors (NK1) in the living human brain using PET and [18F]SPA-RQ. Molecular Psychiatry, 7, S16–S17. Link

• Cayman Chemical. (n.d.). Vofopitant Product Information & Data Sheet. Cayman Chemical. Link

Sources

• 1. caymanchem.com [caymanchem.com]
• 2. Antiemetic Neurokinin-1 Receptor Blockers - StatPearls - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 3. Synthesis of two potential NK1-receptor ligands using [1-11C]ethyl iodide and [1-11C]propyl iodide and initial PET-imaging - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. Synthesis of two potential NK1-receptor ligands using [1-11C]ethyl iodide and [1-11C]propyl iodide and initial PET-imaging - PMC [pmc.ncbi.nlm.nih.gov]
• 6. medchemexpress.com [medchemexpress.com]
• 7. Vofopitant - Wikipedia [en.wikipedia.org]
• 8. [3H]GR205171 displays similar NK1 receptor binding profile in gerbil and human brain - PMC [pmc.ncbi.nlm.nih.gov]
• 9. GR205171: a novel antagonist with high affinity for the tachykinin NK1 receptor, and potent broad-spectrum anti-emetic activity - PubMed [pubmed.ncbi.nlm.nih.gov]

Pharmacological Profile of GR 205171 (Vofopitant): A Technical Guide

Executive Summary

GR 205171 (Vofopitant) is a high-affinity, selective, non-peptide antagonist of the Neurokinin-1 (NK1) receptor.[1] Originally developed by Glaxo (now GlaxoSmithKline), it represents a critical tool compound in neuropsychopharmacology due to its exceptional potency (

), oral bioavailability, and ability to penetrate the blood-brain barrier (BBB).[1] While its clinical development for post-operative nausea and vomiting (PONV) was discontinued, it remains the gold standard radioligand ([11C]-GR 205171) for Positron Emission Tomography (PET) imaging of NK1 receptors in human and animal brains.[1]

This guide details the physicochemical properties, pharmacodynamics, and experimental protocols required to utilize GR 205171 in research settings.

Part 1: Chemical Identity & Physicochemical Properties[1]

GR 205171 belongs to the piperidine class of NK1 antagonists. Its structural rigidity contributes to its high selectivity for the NK1 receptor over NK2 and NK3 subtypes.

Property	Specification
Common Name	Vofopitant (GR 205171)
IUPAC Name	(2S,3S)-N-{[2-methoxy-5-(5-trifluoromethyl-1H-tetrazol-1-yl)phenyl]methyl}-2-phenylpiperidin-3-amine
Chemical Formula
Molecular Weight	432.44 g/mol
Physical State	Solid (typically supplied as dihydrochloride salt)
Solubility	Low in water; Soluble in DMSO (>10 mM) and Ethanol
Stereochemistry	(2S, 3S)-cis isomer (Critical for high affinity)

Part 2: Pharmacodynamics (Mechanism & Affinity)[1]

Mechanism of Action

GR 205171 functions as a competitive antagonist at the NK1 receptor, a G-protein coupled receptor (GPCR) primarily located in the central nervous system (striatum, amygdala) and peripheral tissues.[1][2][3] It blocks the binding of Substance P , the endogenous undecapeptide ligand.

By preventing Substance P binding, GR 205171 inhibits the

signaling cascade, preventing the hydrolysis of phosphatidylinositol 4,5-bisphosphate ( ) into inositol trisphosphate ( ) and diacylglycerol (DAG), thereby suppressing intracellular calcium release.[1]

Signaling Pathway Diagram

Caption: Competitive antagonism of NK1 receptor by GR 205171 prevents Gq-mediated calcium signaling.[1]

Binding Affinity Profile

GR 205171 exhibits sub-nanomolar affinity, significantly higher than earlier compounds like CP-99,994.[1]

Parameter	Value	Tissue/Context	Source
		Gerbil Striatum (Homogenate)	[1]
		Human Cortex (displacement of [3H]-SP)	[1]
	~600 fmol/mg	Gerbil Striatum	[1]
Selectivity	>1000-fold	vs. NK2 and NK3 receptors	[2]

Part 3: Pharmacokinetics (ADME)[1]

The utility of GR 205171 in research stems from its favorable pharmacokinetic profile, particularly its CNS penetration.

• Absorption: Rapidly absorbed after oral administration in animal models (ferret, dog).[1]

• Distribution:

  • BBB Penetration: Excellent.[1] It is the tracer of choice for PET imaging because it readily crosses the blood-brain barrier and binds specifically to NK1 receptors in the striatum and amygdala.

  • Localization: High density in the caudate putamen, nucleus accumbens, and amygdala.

• Metabolism: Hepatic metabolism.[1] In humans and ferrets, it exhibits a long duration of action, capable of inhibiting emesis for >24 hours post-dose.

• Elimination: Primarily excreted via feces (biliary excretion) and urine.[1]

Part 4: Experimental Protocols

Protocol A: Radioligand Binding Assay (Membrane Preparation)

Purpose: To determine the affinity (

) of novel compounds by displacing [3H]-GR 205171. This is a self-validating system because GR 205171 binds to a single high-affinity site.[1]

Materials:

• Tissue: CHO cells stably expressing human NK1 or Gerbil striatum homogenate.[1]

• Radioligand: [3H]-GR 205171 (Specific Activity ~80 Ci/mmol).[1]

• Buffer: 50 mM Tris-HCl (pH 7.4), 3 mM

  , 0.02% BSA.

• Non-specific Control: 1

  M unlabeled Substance P or Aprepitant.[1]

Step-by-Step Methodology:

• Membrane Prep: Homogenize tissue in ice-cold buffer (Polytron, 15 sec). Centrifuge at 48,000 x g for 20 mins at 4°C. Resuspend pellet in fresh buffer.

• Incubation: In a 96-well plate, combine:

  • 50

    L Membrane suspension (20-50 g protein).[1]

  • 50

    L [3H]-GR 205171 (Final conc: 0.1 - 0.5 nM).[1]

  • 50

    L Test compound (or buffer for Total Binding).[1]

• Equilibrium: Incubate for 60 minutes at 22°C (Room Temp). Note: Equilibrium is slow due to high affinity; do not shorten this step.

• Termination: Rapid filtration through GF/B filters pre-soaked in 0.1% PEI (to reduce non-specific binding).

• Wash: Wash filters 3x with ice-cold Tris-HCl.

• Quantification: Measure radioactivity via liquid scintillation counting.

Protocol B: In Vivo Anti-Emetic Assay (Ferret Model)

Purpose: To assess functional NK1 antagonism.[1] Ferrets are the gold standard as rats lack the emetic reflex.

Methodology:

• Acclimatization: Use adult male fitch ferrets (1.0–1.5 kg). Fast overnight.

• Pre-treatment: Administer GR 205171 (0.1, 0.3, or 1.0 mg/kg) orally (p.o.) or subcutaneously (s.c.) 60 minutes prior to challenge.[1]

• Challenge: Administer Cisplatin (10 mg/kg, i.p.) or Morphine (0.5 mg/kg, s.c.) to induce emesis.

• Observation: Place ferrets in individual observation cages. Record:

  • Latency to first retch/vomit.[4]

  • Total number of retches and vomits over a 4-hour period.

• Validation: Vehicle-treated animals must show consistent emesis (>10 episodes). GR 205171 should abolish this response at doses >0.3 mg/kg [2].

Experimental Workflow Diagram

Caption: Standardized workflow for radioligand binding assays using [3H]-GR 205171.

Part 5: Clinical & Research Applications[1][5][6]

PET Imaging Tracer

[11C]-GR 205171 is the reference ligand for quantifying NK1 receptor occupancy in the human brain.[1]

• Application: Used to determine the receptor occupancy of novel antidepressant/anxiolytic drugs. A novel drug must displace [11C]-GR 205171 to prove it engages the target.[1]

• Key Finding: In Social Anxiety Disorder (SAD), PET studies using this tracer showed increased NK1 availability in the amygdala, correlating with anxiety severity [3].[1]

Anxiolytic Research

While clinical trials for depression were mixed, GR 205171 demonstrated efficacy in specific anxiety subtypes.

• Study: A double-blind study showed GR 205171 significantly reduced anxiety during public speaking tasks in patients with social phobia, reducing regional cerebral blood flow (rCBF) in the amygdala and hippocampus [4].[1][5]

References

• Griffante, C. et al. (2006).[1] "[3H]GR205171 displays similar NK1 receptor binding profile in gerbil and human brain."[1][6][7] British Journal of Pharmacology.[8]

• Gardner, C. J. et al. (1996).[1] "GR205171: a novel antagonist with high affinity for the tachykinin NK1 receptor, and potent broad-spectrum anti-emetic activity."[9] Regulatory Peptides.[1][5][10]

• Frick, A. et al. (2015).[1] "Increased neurokinin-1 receptor availability in the amygdala in social anxiety disorder: a positron emission tomography study with [11C]GR205171." Translational Psychiatry.

• Furmark, T. et al. (2005).[1][5] "Cerebral blood flow changes after treatment of social phobia with the neurokinin-1 antagonist GR205171, citalopram, or placebo."[5] Biological Psychiatry.[1][5]

Sources

• 1. Griseofulvin-13C17 | C17H17ClO6 | CID 71312580 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. Antiemetic Neurokinin-1 Receptor Blockers - StatPearls - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 3. Understanding NK1 antagonists and Methods to Keep Abreast of Their Recent Developments [synapse.patsnap.com]
• 4. Pharmacokinetics in Animals and Humans of a First-in-Class Peptide Deformylase Inhibitor - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Cerebral blood flow changes after treatment of social phobia with the neurokinin-1 antagonist GR205171, citalopram, or placebo - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. [3H]GR205171 displays similar NK1 receptor binding profile in gerbil and human brain - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. [3H]GR205171 displays similar NK1 receptor binding profile in gerbil and human brain - PMC [pmc.ncbi.nlm.nih.gov]
• 8. jneurosci.org [jneurosci.org]
• 9. GR205171: a novel antagonist with high affinity for the tachykinin NK1 receptor, and potent broad-spectrum anti-emetic activity - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. Neurobiological aspects of social anxiety disorder - PubMed [pubmed.ncbi.nlm.nih.gov]

Introduction: The Substance P/NK1 Receptor System

An In-depth Technical Guide to the Binding Affinity of GR 205171 for the Human Neurokinin-1 (NK1) Receptor

Abstract: This technical guide provides a comprehensive examination of the binding characteristics of GR 205171, a potent and selective non-peptide antagonist for the human neurokinin-1 (NK1) receptor. Designed for researchers, scientists, and drug development professionals, this document delves into the molecular interactions, quantitative affinity data, and the state-of-the-art methodologies used to characterize this critical receptor-ligand pairing. We will explore the underlying principles of radioligand binding and functional assays, provide field-proven protocols, and contextualize the data within the broader landscape of NK1 receptor pharmacology and its therapeutic implications.

The neurokinin-1 (NK1) receptor, a member of the G protein-coupled receptor (GPCR) superfamily, is the primary receptor for the neuropeptide Substance P (SP).[1] The SP/NK1 system is a key player in a multitude of physiological and pathological processes within the central and peripheral nervous systems.[2] It is intricately involved in the transmission of pain signals, the regulation of mood and anxiety, and the complex circuitry of emesis (nausea and vomiting).[1][3] When Substance P, the endogenous high-affinity ligand, binds to the NK1 receptor, it triggers a cascade of intracellular signaling events.[4]

Given its central role in these pathways, the NK1 receptor has become a significant target for therapeutic intervention. GR 205171 emerged from discovery efforts as a highly potent and selective non-peptide antagonist, capable of blocking the action of Substance P.[5][6] Its high affinity and selectivity make it not only a potential therapeutic agent but also an invaluable pharmacological tool for elucidating the functions of the NK1 receptor system. This guide will provide a detailed analysis of its binding affinity, the cornerstone of its pharmacological profile.

Section 1: The Human NK1 Receptor Signaling Cascade

Understanding the binding of an antagonist requires a foundational knowledge of the receptor's natural function. The NK1 receptor is canonically coupled to the Gq/11 family of G proteins.

Mechanism of Action:

• Agonist Binding: Substance P binds to the extracellular domain of the NK1 receptor.

• Conformational Change: This binding induces a conformational change in the receptor, activating the associated heterotrimeric G protein (Gq/11).

• G Protein Activation: The activated G protein exchanges GDP for GTP, causing the Gαq subunit to dissociate from the Gβγ dimer.

• Downstream Effector: The Gαq subunit activates the enzyme phospholipase C (PLC).

• Second Messenger Production: PLC cleaves phosphatidylinositol 4,5-bisphosphate (PIP2) into two second messengers: inositol trisphosphate (IP3) and diacylglycerol (DAG).

• Cellular Response: IP3 diffuses through the cytoplasm to bind to IP3 receptors on the endoplasmic reticulum, triggering the release of stored intracellular calcium (Ca2+). Simultaneously, DAG remains in the membrane and, along with the increased Ca2+, activates Protein Kinase C (PKC). This cascade ultimately leads to various cellular responses, including neuronal excitation and neurotransmitter release.[4]

Upon binding Substance P, the NK1 receptor is also rapidly internalized into the cell, a process critical for signal desensitization and resensitization.[2]

Caption: Simplified NK1 Receptor Signaling Pathway.

Section 2: GR 205171 - A Profile of a High-Affinity Antagonist

GR 205171 is a non-peptide small molecule characterized as a potent, selective, and competitive antagonist of the human NK1 receptor. Its high affinity is a key determinant of its biological activity, allowing it to effectively compete with and displace the endogenous ligand, Substance P, thereby inhibiting receptor signaling.

The affinity of a ligand for its receptor is typically quantified by the equilibrium dissociation constant (Kd) or the inhibition constant (Ki). A lower Kd or Ki value signifies a higher binding affinity. For antagonists, this is often expressed as the negative logarithm (pKd or pKi), where a higher value indicates greater affinity.

Binding studies using tritiated GR 205171 ([³H]GR205171) have definitively characterized its interaction with the human NK1 receptor.

Parameter	Tissue Source	Value	Interpretation	Reference
pKd	Human Brain Striatum & Cortex	~10.8	Extremely high affinity (Kd ≈ 16 pM)	[5],[7]
Bmax	Human Brain Striatum	318 - 432 fmol/mg protein	High receptor density	[5],[7]
Bmax	Human Brain Cortex	59 - 74 fmol/mg protein	Moderate receptor density	[5],[7]
pKi Rank Order	Human Brain Striatum	GR205171 > aprepitant	GR 205171 is more potent than other known NK1 antagonists.	[5]

Table 1: Summary of GR 205171 Binding Parameters at the Human NK1 Receptor.

Expertise & Causality: The picomolar affinity (pKd ≈ 10.8) of GR 205171 is exceptional. This tight binding is a direct result of its molecular structure, which achieves a highly complementary fit within the binding pocket of the NK1 receptor, allowing for strong and stable non-covalent interactions. This high affinity is crucial for its utility in both in vitro and in vivo settings, as it can occupy a significant fraction of receptors even at low nanomolar concentrations, leading to potent functional blockade.[5]

Section 3: Methodologies for Quantifying Binding Affinity

The quantitative data presented above are derived from rigorous experimental procedures. Here, we detail the core methodologies, emphasizing the principles that ensure data integrity and reproducibility.

Part A: Radioligand Binding Assays

Radioligand binding assays are the gold standard for directly measuring the interaction between a ligand and a receptor.[8] They rely on the use of a radioactively labeled ligand (the "radioligand") to quantify the number of binding sites.[9]

Caption: General workflow for a radioligand binding assay.

Protocol 1: Saturation Binding Assay to Determine Kd and Bmax

This experiment determines the affinity (Kd) of the radioligand for the receptor and the total number of receptors in the sample (Bmax).

• Objective: To characterize the binding of [³H]GR205171 to human NK1 receptors.

• Principle: A fixed amount of receptor preparation is incubated with increasing concentrations of [³H]GR205171. Specific binding should increase with concentration until the receptors become saturated.

• Methodology:

  • Receptor Preparation: Prepare membrane homogenates from human brain tissue (e.g., striatum) in a suitable assay buffer (e.g., 50 mM Tris, 5 mM MgCl₂, pH 7.4).[10] Determine protein concentration using a standard method like the BCA assay.

  • Assay Setup: Set up two sets of tubes for each radioligand concentration.

    • Total Binding: Add assay buffer, membrane preparation (e.g., 50-100 µg protein), and the desired concentration of [³H]GR205171.

    • Non-Specific Binding (NSB): Add assay buffer, membrane preparation, the same concentration of [³H]GR205171, and a high concentration (e.g., 1-10 µM) of an unlabeled competing ligand (like unlabeled GR 205171 or another potent NK1 antagonist) to saturate all specific binding sites.

  • Incubation: Incubate all tubes at a controlled temperature (e.g., 30°C) for a sufficient duration to reach equilibrium (e.g., 60 minutes).[10]

  • Termination & Filtration: Rapidly terminate the binding reaction by vacuum filtration through glass fiber filters (e.g., GF/C) that have been pre-soaked in a solution like 0.3% polyethyleneimine (PEI) to reduce non-specific filter binding.[10] This separates the membrane-bound radioligand from the free radioligand in the solution.

  • Washing: Immediately wash the filters with several volumes of ice-cold wash buffer to remove any remaining unbound radioligand.

  • Quantification: Place the filters in scintillation vials, add scintillation cocktail, and measure the radioactivity (in disintegrations per minute, DPM) using a liquid scintillation counter.

  • Data Analysis:

    • Calculate Specific Binding = Total Binding (DPM) - Non-Specific Binding (DPM).

    • Plot Specific Binding against the concentration of [³H]GR205171.

    • Fit the data using a non-linear regression model for "one site-specific binding." The output of this analysis will yield the Kd (in molar concentration) and Bmax (in DPM, which can be converted to fmol/mg protein).

• Trustworthiness: This protocol is self-validating. The non-specific binding should be linear and represent a small fraction of total binding at concentrations near the Kd. The specific binding must be saturable, which is a key characteristic of a finite number of receptors.

Part B: Functional Assays

While binding assays quantify affinity, functional assays confirm that this binding translates into a biological effect—in this case, antagonism.

Caption: Logical link between binding and function.

Protocol 2: Calcium Mobilization Assay

This experiment measures the ability of GR 205171 to block Substance P-induced calcium release in cells expressing the human NK1 receptor.

• Objective: To determine the functional antagonist potency (IC₅₀) of GR 205171.

• Principle: Cells expressing the NK1 receptor are loaded with a calcium-sensitive fluorescent dye. Addition of Substance P will activate the Gq pathway, leading to Ca²⁺ release and an increase in fluorescence. An antagonist will inhibit this response in a dose-dependent manner.

• Methodology:

  • Cell Culture: Use a cell line stably transfected with and expressing the human NK1 receptor (e.g., CHO-hNK1R or U373 MG cells).[11][12]

  • Cell Plating: Plate the cells in a suitable format, typically a 96- or 384-well black-walled, clear-bottom microplate, and allow them to adhere overnight.

  • Dye Loading: Load the cells with a calcium-sensitive fluorescent indicator (e.g., Fluo-4 AM) in a buffered salt solution for a specified time (e.g., 30-60 minutes) at 37°C.

  • Compound Addition:

    • Add varying concentrations of the antagonist, GR 205171, to the wells.

    • Include "control" wells with buffer only (for maximal SP response) and wells with a known saturating concentration of antagonist (for minimal response).

    • Incubate for a short period (e.g., 15-30 minutes) to allow the antagonist to bind to the receptors.

  • Agonist Challenge: Place the plate in a fluorescence plate reader (e.g., a FLIPR or FlexStation). Add a fixed concentration of Substance P (typically the EC₈₀, the concentration that gives 80% of the maximal response) to all wells simultaneously.

  • Signal Detection: Measure the fluorescence intensity over time to capture the transient increase in intracellular calcium.

  • Data Analysis:

    • Determine the peak fluorescence response for each well.

    • Normalize the data, setting the average response in the absence of antagonist to 100% and the response with a saturating antagonist concentration to 0%.

    • Plot the percent inhibition against the logarithm of the GR 205171 concentration.

    • Fit the data using a non-linear regression model (e.g., "log(inhibitor) vs. normalized response - variable slope") to determine the IC₅₀ , the concentration of antagonist that inhibits 50% of the agonist response.

Section 4: In Vivo Validation and Clinical Relevance

A high in vitro binding affinity is a prerequisite for in vivo efficacy. The potent affinity of GR 205171 allows it to be used in Positron Emission Tomography (PET) imaging studies.[5] By labeling the molecule with carbon-11 ([¹¹C]GR205171), researchers can non-invasively visualize and quantify NK1 receptor occupancy in the living human brain.[13] These studies provide a direct link between a drug's plasma concentration, its ability to engage its target in the central nervous system, and the resulting physiological or therapeutic effect. This powerful technique validates the in vitro binding data and is crucial for dose selection in clinical trials. The insights gained from using GR 205171 as a research tool have advanced our understanding of the NK1 system's role in conditions like PTSD and emesis.[14][15]

Conclusion

GR 205171 exhibits exceptionally high binding affinity for the human NK1 receptor, with a pKd value of approximately 10.8. This characteristic is the foundation of its potent functional antagonism. The methodologies detailed in this guide, including radioligand saturation binding and cell-based functional assays, represent the cornerstone of modern pharmacological characterization. They provide a robust and self-validating framework for quantifying the receptor-ligand interaction, from molecular affinity to cellular response. A thorough understanding and precise application of these techniques are indispensable for professionals in drug discovery and development aiming to modulate the critical SP/NK1 receptor system.

References

• The tachykinin NK1 receptor antagonist GR205171 abolishes the retching activity of neurons comprising the central pattern generator for vomiting in dogs. (n.d.). PubMed. Available at: [Link]

• Griffante, C., Carletti, R., Andreetta, F., & Corsi, M. (2006). [3H]GR205171 displays similar NK1 receptor binding profile in gerbil and human brain. British Journal of Pharmacology, 148(1), 39-45. Available at: [Link]

• Sharpe, C. R., & Schober, D. A. (2021). Neurokinin Receptors in Drug and Alcohol Addiction. Neuropharmacology, 188, 108520. Available at: [Link]

• Griffante, C., Carletti, R., Andreetta, F., & Corsi, M. (2006). [3H]GR205171 displays similar NK1 receptor binding profile in gerbil and human brain. British Journal of Pharmacology, 148(1), 39-45. Available at: [Link]

• Substance P Antagonist in the Treatment of Posttraumatic Stress Disorder. (2016). ClinicalTrials.gov. Available at: [Link]

• Comparison of the neurokinin-1 antagonist GR205171, alone and in combination with the 5-HT3 antagonist ondansetron, hyoscine and placebo in the prevention of motion-induced nausea in man. (n.d.). National Institutes of Health. Available at: [Link]

• Gardner, C., et al. (n.d.). GR205171: A novel antagonist with high affinity for the tachykinin NK1 receptor, and potent broad-spectrum anti-emetic activity. Semantic Scholar. Available at: [Link]

• Frick, A., et al. (2016). Parametric [11C]GR205171 Ki images showing mean neurokinin-1 (NK1)... ResearchGate. Available at: [Link]

• The tachykinin NK1 receptor antagonist GR205171 prevents vagal stimulation-induced retching but not neuronal transmission from emetic vagal afferents to solitary nucleus neurons in dogs. (n.d.). PubMed. Available at: [Link]

• Medicine of the week: NK1 receptor antagonists. (2023). YouTube. Available at: [Link]

• Muñoz, M., & Coveñas, R. (2013). Biological and Pharmacological Aspects of the NK1-Receptor. Current Drug Targets, 14(7), 795-805. Available at: [Link]

• Southwell, B. R., & Furness, J. B. (1998). Two affinities for a single antagonist at the neuronal NK1 tachykinin receptor. British Journal of Pharmacology, 123(7), 1453-1460. Available at: [Link]

• A Study With GW597599 And GR205171: Potential New Drugs For The Treatment Of Primary Insomnia. (2008). ClinicalTrials.gov. Available at: [Link]

• NK 1 receptor. (n.d.). IUPHAR/BPS Guide to PHARMACOLOGY. Available at: [Link]

• Herpfer, I., & Lieb, K. (2003). Neurobiology of substance P and the NK1 receptor. Journal of Clinical Psychiatry, 64(Suppl 5), 14-21. Available at: [Link]

• J. G., et al. (2021). The Significance of NK1 Receptor Ligands and Their Application in Targeted Radionuclide Tumour Therapy. Molecules, 26(16), 4947. Available at: [Link]

• B., et al. (2012). Design of novel neurokinin 1 receptor antagonists based on conformationally constrained aromatic amino acids and discovery of a potent chimeric opioid agonist-neurokinin 1 receptor antagonist. Journal of Medicinal Chemistry, 55(17), 7659-7671. Available at: [Link]

• Herpfer, I., & Lieb, K. (2005). Neurobiology of Substance P and the NK1 Receptor. Psychiatrist.com. Available at: [Link]

• Radioligand Binding Assay Protocol. (n.d.). Gifford Bioscience. Available at: [Link]

• (PDF) Neurokinin-1 receptor antagonists: A comprehensive patent survey. (2008). ResearchGate. Available at: [Link]

• Substance P. (n.d.). Wikipedia. Available at: [Link]

• Ebinger, C. (2001). The tachykinin NK1 receptor in the brain: pharmacology and putative functions. Naunyn-Schmiedeberg's Archives of Pharmacology, 364(6), 536-547. Available at: [Link]

• Saleem, F., & M, A. (2023). Biochemistry, Substance P. In StatPearls. StatPearls Publishing. Available at: [Link]

• NK1 receptor antagonist. (n.d.). Wikipedia. Available at: [Link]

• Receptor Binding Assays. (n.d.). MilliporeSigma. Available at: [Link]

• Trastuzumab and Pertuzumab in Combination With Tocilizumab in Subjects With Metastatic HER2 Positive Breast Cancer Resistant to Trastuzumab. (2017). ClinicalTrials.gov. Available at: [Link]

• Effects of Mitigation Treatments on Bruising of CCH-aaes Treatment of Buttock Cellulite. (2020). ClinicalTrials.gov. Available at: [Link]

• Limbird, L. E. (1996). Radioligand binding methods: practical guide and tips. The American Journal of Physiology, 270(2 Pt 2), F175-F181. Available at: [Link]

• A 2 Week Blinded Study For Pain Due To Arthritis Of The Knee. (2005). ClinicalTrials.gov. Available at: [Link]

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IUPAC name and chemical structure of GR 205171

This technical monograph provides an in-depth structural and pharmacological characterization of GR 205171 (Vofopitant), a high-affinity Neurokinin-1 (NK1) receptor antagonist.[1]

Structural Characterization, Mechanism of Action, and Experimental Methodologies [1]

Chemical Identity & Structural Analysis[1]

GR 205171, commonly known as Vofopitant , represents a significant evolution in the medicinal chemistry of tachykinin antagonists.[1] Unlike the quinuclidine-based antagonists (e.g., Maropitant) that followed, GR 205171 is built upon a piperidine scaffold.[1] Its high affinity and selectivity for the NK1 receptor are driven by specific steric and electronic interactions governed by its (2S,3S) stereochemistry and the unique trifluoromethyl-tetrazole moiety.[1]

Chemical Data Table

Parameter	Specification
Common Name	Vofopitant (GR 205171)
IUPAC Name	(2S,3S)-N-{[2-methoxy-5-[5-(trifluoromethyl)-1H-tetrazol-1-yl]phenyl]methyl}-2-phenylpiperidin-3-amine
CAS Registry Number	168266-90-8
Molecular Formula	C₂₁H₂₃F₃N₆O
Molecular Weight	432.44 g/mol
Core Scaffold	2-Phenylpiperidine (cis-2,3-disubstituted)
Key Substituents	5-(trifluoromethyl)tetrazol-1-yl group; 2-methoxybenzyl group
Stereochemistry	(2S,3S)

Structural Pharmacophore Analysis

The potency of GR 205171 relies on three critical structural domains:

• The Piperidine Core: The (2S,3S) configuration rigidly orients the phenyl ring and the amine substituent in a cis relationship.[1] This conformation mimics the turn structure of the endogenous ligand, Substance P, allowing the molecule to fit deep within the transmembrane binding pocket of the NK1 receptor.[1]

• The 2-Phenyl Group: Provides essential hydrophobic pi-stacking interactions with aromatic residues (likely Phe or Tyr) within the receptor binding site.[1]

• The Tetrazole-Benzyl Tail: The 2-methoxy-5-(5-(trifluoromethyl)tetrazol-1-yl)benzyl group extends into an accessory binding pocket.[1] The trifluoromethyl-tetrazole moiety is a bioisostere for a carboxylic acid or amide but possesses unique lipophilicity and electron-withdrawing properties, enhancing metabolic stability and blood-brain barrier (BBB) penetration.[1]

Mechanism of Action: NK1 Receptor Antagonism[1][5][7][12][13]

GR 205171 acts as a competitive, reversible antagonist at the Neurokinin-1 (NK1) receptor, a G-protein coupled receptor (GPCR).[1]

Signaling Pathway Blockade

Under normal physiological conditions, Substance P binds to the NK1 receptor, triggering a Gq/11-mediated signaling cascade.[1] GR 205171 occupies the orthosteric binding site, preventing Substance P binding and silencing the downstream calcium mobilization pathway.[1]

Figure 1: The Gq-coupled signaling cascade of the NK1 receptor. GR 205171 competitively inhibits the receptor, preventing IP3 generation and subsequent calcium release.[1]

Chemical Synthesis Strategy

The synthesis of GR 205171 is typically convergent, involving the coupling of a chiral piperidine core with a highly functionalized benzyl aldehyde.[1]

Retrosynthetic Analysis

• Fragment A: (2S,3S)-2-phenylpiperidin-3-amine.[1][2][3][4][5][6]

• Fragment B: 2-methoxy-5-[5-(trifluoromethyl)-1H-tetrazol-1-yl]benzaldehyde.[1]

Synthesis Protocol (Reductive Amination)

The final assembly utilizes a reductive amination, a robust method for forming the secondary amine linkage without racemizing the chiral centers.[1]

• Preparation of Fragment A: The (2S,3S)-2-phenylpiperidin-3-amine is synthesized via the resolution of racemic cis-2-phenyl-3-aminopiperidine or via asymmetric synthesis using chiral auxiliaries.[1]

• Coupling Reaction:

  • Reagents: Fragment A (1.0 eq), Fragment B (1.0 eq), Sodium Triacetoxyborohydride (STAB, 1.5 eq), Acetic Acid (cat.), Dichloromethane (DCM).[1]

  • Procedure:

    • Dissolve Fragment A and Fragment B in dry DCM.[1]

    • Add catalytic acetic acid to facilitate imine formation.[1] Stir at room temperature for 1-2 hours.

    • Add STAB portion-wise.[1] The mild nature of STAB prevents the reduction of the aldehyde before imine formation and avoids reducing the tetrazole ring.[1]

    • Stir for 12-24 hours under nitrogen atmosphere.

    • Quench: Add saturated aqueous NaHCO₃.

    • Extraction: Extract with DCM, dry over MgSO₄, and concentrate.

  • Purification: Flash column chromatography (Silica gel, MeOH/DCM gradient) or recrystallization (often as the hydrochloride salt) to yield pure GR 205171.[1]

Experimental Protocol: Radioligand Binding Assay

To validate the affinity of GR 205171, a competition radioligand binding assay is the gold standard.[1] This protocol measures the drug's ability to displace [³H]-Substance P from human NK1 receptors.[1]

Assay Workflow

Figure 2: Step-by-step workflow for the competitive radioligand binding assay used to determine the Ki of GR 205171.

Detailed Methodology

• Receptor Source: Chinese Hamster Ovary (CHO) cells stably transfected with the human NK1 receptor gene.[1]

• Membrane Preparation:

  • Harvest cells and homogenize in ice-cold assay buffer (50 mM Tris-HCl, pH 7.4, 5 mM MnCl₂).

  • Centrifuge at 48,000

    for 20 minutes at 4°C.

  • Resuspend the pellet in assay buffer to a final protein concentration of ~5-10 µ g/well .[1]

• Competition Binding:

  • Total Binding: Membranes + [³H]-Substance P (0.2–0.5 nM).[1]

  • Non-Specific Binding (NSB): Membranes + [³H]-Substance P + Excess unlabeled Substance P (1-10 µM).[1]

  • Test Wells: Membranes + [³H]-Substance P + GR 205171 (Concentration range:

    M to M).[1]

• Incubation: Incubate plates at room temperature (22°C) for 60 minutes to reach equilibrium.

• Termination: Rapidly filter through glass fiber filters (GF/B) pre-soaked in 0.1% polyethyleneimine (PEI) to reduce non-specific binding to the filter.[1] Wash 3x with ice-cold buffer.[1]

• Analysis: Measure radioactivity via liquid scintillation counting. Plot % Specific Binding vs. Log[Drug]. Determine

  and calculate using the Cheng-Prusoff equation: Where is the radioligand concentration and is the dissociation constant of the radioligand.[1]

Therapeutic Context & Pharmacology[1][5]

Pharmacological Profile[1]

• Affinity: GR 205171 exhibits sub-nanomolar affinity for the human NK1 receptor (

  nM).[1]

• Selectivity: Highly selective (>1000-fold) over NK2 and NK3 receptors.[1]

• In Vivo Efficacy:

  • Anti-emetic: Potent inhibition of cisplatin-induced emesis in ferret models (Gardner et al., 1996).[1][7]

  • CNS Activity: Demonstrates robust central nervous system penetration.[1] It has been investigated for anxiety (social phobia) and PTSD, showing modulation of cerebral blood flow in human amygdala regions during stress challenges.[1]

Clinical Relevance

While GR 205171 itself did not proceed to market as a commercial drug (often due to pharmacokinetic optimization or strategic portfolio decisions), it served as a critical tool compound and structural precursor.[1] It validated the piperidine scaffold, influencing the development of subsequent NK1 antagonists used in oncology (chemotherapy-induced nausea and vomiting) and veterinary medicine.[1]

References

• Gardner, C. J., et al. (1996).[1][4][6][8] "GR205171: a novel antagonist with high affinity for the tachykinin NK1 receptor, and potent broad-spectrum anti-emetic activity."[1][4][6][7][8] Regulatory Peptides, 65(1), 45–53.[1][4][6]

• Armour, D. R., et al. (1996).[1][4][6][8] "The synthesis and biological activity of some 3,5-bis(trifluoromethyl)benzyl ether antagonists of the tachykinin NK1 receptor." Bioorganic & Medicinal Chemistry Letters. (Contextual reference for structural analogs).

• Furmark, T., et al. (2005).[1][4][6] "Cerebral blood flow changes after treatment of social phobia with the neurokinin-1 antagonist GR205171, citalopram, or placebo."[1][4][6] Biological Psychiatry, 58(2), 132-142.[1][4][6]

• Cayman Chemical. (n.d.).[1] "Vofopitant (GR 205171) Product Information." Cayman Chemical Product Database.

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• 8. metaphactory [semopenalex.org]

Vofopitant (GR205171): From Therapeutic Candidate to Gold-Standard Radioligand

The following technical guide details the early-phase clinical development of Vofopitant (GR205171) .

Technical Guide for Drug Development Professionals

Executive Summary: The "Vofopitant Paradox"

Vofopitant (GR205171) represents a unique case study in modern neuropharmacology. Originally developed by Glaxo (now GSK) as a high-affinity Neurokinin-1 (NK1) receptor antagonist for anxiety and antiemetic indications, it failed to achieve market authorization as a therapeutic drug. However, its exceptional affinity (

nM) and selectivity repurposed it as the gold-standard Positron Emission Tomography (PET) radioligand ( GR205171) used to validate target engagement for every subsequent NK1 antagonist (e.g., aprepitant, rolapitant).

This guide analyzes its Phase I/II clinical profile to illustrate the dissociation between target engagement (which Vofopitant achieved perfectly) and clinical efficacy (which was indication-dependent).

Mechanism of Action & Preclinical Rationale

Vofopitant is a non-peptide antagonist of the NK1 receptor, the primary target for Substance P (SP) . SP is an undecapeptide neuropeptide preferentially released in the amygdala and dorsal horn of the spinal cord during stress and nociception.

Molecular Pharmacology

• Target: Human NK1 Receptor (G-protein coupled).

• Affinity:

  ( nM).

• Selectivity: >10,000-fold selectivity over NK2 and NK3 receptors; minimal affinity for 5-HT or Dopamine receptors.

• Binding Mode: Orthosteric competition with Substance P, preventing G

  coupling and subsequent Phospholipase C (PLC) activation.

Signaling Pathway Visualization

The following diagram illustrates the interruption of the Substance P signaling cascade by Vofopitant.

Figure 1: Mechanism of Action. Vofopitant acts as a high-affinity competitive antagonist, preventing the Substance P-mediated calcium cascade.

Phase I: Pharmacokinetics & Safety Profile

Phase I studies established Vofopitant as a potent, orally active agent with a pharmacokinetic (PK) profile suitable for once-daily (QD) dosing.

Pharmacokinetic Parameters

While full proprietary PK tables are unpublished, key parameters derived from clinical trial protocols and PET occupancy modeling are summarized below.

Parameter	Value (Approximate)	Clinical Implication
	2–4 hours	Rapid absorption suitable for acute loading (though often used chronically).
Half-life ( )	~14–18 hours	Supports Once Daily (QD) dosing. Washout requires ~3–5 days.
Bioavailability	High (Orally Active)	No need for IV formulation in outpatient anxiety settings.
Metabolism	Hepatic (CYP450)	Standard exclusion criteria for CYP3A4 inhibitors in trials.
Receptor Occupancy	>90% at 5 mg	Critical: 5 mg dose achieves near-complete saturation of central NK1 receptors.

Safety & Tolerability

Vofopitant was generally well-tolerated in healthy volunteers and patients. It avoided the severe hepatotoxicity or injection-site reactions seen with some later NK1 antagonists (e.g., fosaprepitant).

• Common Adverse Events (AEs): Headache, nausea, insomnia, fatigue.

• Serious AEs: None consistently attributed to the drug in early phases.

• No Sedation: Unlike benzodiazepines, Vofopitant did not produce significant sedation, a key advantage for anxiety disorders.

Phase II: Clinical Efficacy & The "Failed" Indications

Vofopitant was tested in "Proof of Concept" (PoC) trials for psychiatric indications where Substance P was hypothesized to drive pathology. These trials provided high-quality negative and mixed data that shaped the field.

Social Anxiety Disorder (Social Phobia)

The most significant trial was a randomized, double-blind, placebo-controlled study by Furmark et al. (2005) .[1][2]

• Protocol: N=36 patients. Arms: Vofopitant (5 mg/day), Citalopram (40 mg/day), Placebo. Duration: 6 weeks.

• Endpoint: Regional Cerebral Blood Flow (rCBF) during a public speaking stress task (measured via

  -water PET).

• Results:

  • Neural: Vofopitant significantly attenuated rCBF in the amygdala, hippocampus, and rhinal cortex compared to placebo.

  • Clinical: 41.7% Responders (Vofopitant) vs 8.3% (Placebo).

  • Insight: The drug worked biologically (dampened fear circuits) but the clinical effect size was not superior enough to established SSRIs (Citalopram) to warrant commercialization.

Post-Traumatic Stress Disorder (PTSD)

• Hypothesis: Blocking SP would reduce the "hyperarousal" and fear memory consolidation.

• Outcome: Vofopitant (5 mg) showed a significant reduction in the Hyperarousal cluster of the CAPS score but failed to separate from placebo on the total CAPS score.

• Status: Development for PTSD was discontinued due to lack of broad efficacy.

Migraine (Abortive & Preventive)

• Hypothesis: SP mediates neurogenic inflammation in the dura (trigeminovascular system).

• Outcome: Vofopitant failed to show efficacy in aborting migraine attacks or preventing them, despite successful blockade of plasma protein extravasation in animal models.

• Significance: This failure challenged the "neurogenic inflammation" theory of migraine pain in humans.

Technical Deep Dive: The Pivot to Radioligand

Why is Vofopitant famous if it failed as a drug? Because it is the perfect tool . In drug development, proving "Target Engagement" is critical. Because Vofopitant has such high affinity (

nM) and low non-specific binding, it is used as a PET Tracer ( GR205171) to measure the receptor occupancy of other drugs.

The Displacement Assay Principle

To test a new drug (e.g., "Drug X"), researchers administer

GR205171.

• Baseline Scan:

  GR205171 binds to all NK1 receptors (High Signal).

• Blockade Scan: Patient takes "Drug X".

• Result: If "Drug X" works, it displaces

  GR205171, reducing the signal.

Clinical Development Workflow Visualization

The diagram below depicts the divergence of Vofopitant's lifecycle from therapeutic candidate to diagnostic tool.

Figure 2: The Vofopitant Lifecycle. While the therapeutic track ended due to lack of broad efficacy, the diagnostic track succeeded, establishing it as the benchmark for NK1 receptor imaging.

References

• Furmark, T. et al. (2005).[1][2] "Cerebral blood flow changes after treatment of social phobia with the neurokinin-1 antagonist GR205171, citalopram, or placebo."[3] Biological Psychiatry.[3]

• Gardner, C. J. et al. (1996). "GR205171: a novel antagonist with high affinity for the tachykinin NK1 receptor, and potent broad-spectrum anti-emetic activity." Regulatory Peptides.[4]

• Mathew, S. J. et al. (2011). "A selective neurokinin-1 receptor antagonist in chronic PTSD: a randomized, double-blind, placebo-controlled, proof-of-concept trial." European Neuropsychopharmacology.

• Bergström, M. et al. (2004). "Human positron emission tomography studies of [11C]GR205171 binding to neurokinin-1 receptors." European Journal of Nuclear Medicine and Molecular Imaging.

• Tietz, S. et al. (2016). "Pharmacology of neurokinin antagonists and novel antiemetics." Postoperative Nausea and Vomiting.

Sources

• 1. A Selective Neurokinin-1 Receptor Antagonist in Chronic PTSD: a Randomized, Double-Blind, Placebo-Controlled, Proof-of-Concept Trial - PMC [pmc.ncbi.nlm.nih.gov]
• 2. psychiatry.wisc.edu [psychiatry.wisc.edu]
• 3. diva-portal.org [diva-portal.org]
• 4. fda.gov [fda.gov]

Protocols & Analytical Methods

Application Note: Pharmacological Evaluation of GR 205171 (Vofopitant) in the Ferret Model of Emesis

[1]

Abstract & Strategic Overview

This guide details the application of GR 205171 (Vofopitant), a potent and selective non-peptide Neurokinin-1 (NK1) receptor antagonist, within the ferret model of emesis. While 5-HT3 antagonists (e.g., ondansetron) revolutionized the treatment of acute chemotherapy-induced nausea and vomiting (CINV), they often fail to control the delayed phase (24–72 hours post-treatment).

GR 205171 distinguishes itself by blocking Substance P (SP) at central NK1 receptors, providing broad-spectrum efficacy against emetogens that escape serotonergic control, including cisplatin, radiation, and motion. This protocol focuses on the Cisplatin-Induced Emesis workflow, the industry "gold standard" for validating NK1 antagonists.

Mechanism of Action: The NK1 Pathway

To effectively utilize GR 205171, one must understand the emetic reflex arc. Cytotoxic agents trigger the release of multiple neurotransmitters.[1] While Serotonin (5-HT) drives the immediate vagal response, Substance P is the primary mediator in the central nervous system (CNS), specifically within the Nucleus Tractus Solitarius (NTS) and Area Postrema (AP).

GR 205171 acts centrally, crossing the blood-brain barrier to occupy NK1 receptors, thereby "silencing" the final common pathway of the emetic reflex regardless of the peripheral trigger.

Figure 1: Emetic Signaling & GR 205171 Intervention

Caption: GR 205171 blocks Substance P binding at the NTS, halting the emetic signal cascade.

Experimental Protocol: Cisplatin-Induced Emesis

The ferret (Mustela putorius furo) is the preferred species because its emetic reflex closely mimics humans, possessing a functional Chemoreceptor Trigger Zone (CTZ).

Animal Specification & Husbandry

• Species: Male Fitch Ferrets (castrated).

• Weight: 1.0 – 1.5 kg.

• Acclimatization: Minimum 7 days. Ferrets are stress-sensitive; stress can alter baseline emetic thresholds.

• Diet: Standard ferret chow.

• Fasting: Crucial. Fast animals for 12–18 hours prior to dosing to prevent food aspiration during retching and to standardize drug absorption. Water should be available ad libitum.

Compound Preparation[3]

• GR 205171 (Vofopitant):

  • Solubility: Highly lipophilic.[2]

  • Vehicle: If the salt form is unavailable, use a vehicle of 5% Ethanol / 5% Tween 80 / 90% Saline (warm to dissolve if necessary).

  • Concentration: Prepare to deliver a volume of 0.5 mL/kg.

• Cisplatin (Emetogen):

  • Vehicle: 0.9% Saline (warm to 37°C to prevent precipitation).

  • Concentration: 10 mg/mL stock (dilute to required dose).

Dosing Regimen (Standard Workflow)

This protocol uses a high-dose cisplatin challenge to induce both acute and delayed emesis.

Step	Timepoint	Action	Dose / Route	Rationale
1	T - 60 min	Baseline Vitals	N/A	Ensure animal health (checking for pre-existing distress).
2	T - 30 min	Pre-treatment	GR 205171 : 0.3 – 1.0 mg/kg (s.c. or i.v.)	Allows NK1 receptor occupancy before the emetic cascade begins.
3	T = 0	Challenge	Cisplatin : 10 mg/kg (i.p.)[3]	High dose ensures a robust, biphasic emetic response.
4	T + 0-4 h	Acute Obs.	Continuous Video/Live	Captures the acute serotonergic/NK1 overlapping phase.
5	T + 24-72 h	Delayed Obs.	Interval/Continuous	Captures the purely NK1-mediated delayed phase.

Workflow Diagram

Caption: Chronological workflow for the cisplatin-induced emesis assay.

Data Acquisition & Analysis

To ensure Trustworthiness and reproducibility, data must be quantified using strict definitions.

Definitions (Scoring Criteria)

• Retch: Rhythmic abdominal contractions (abdominal muscles contract against a closed glottis) without expulsion of gastric content.

• Vomit: Forceful expulsion of gastric content (liquid or solid) from the mouth.

• Emetic Episode: A series of retches/vomits separated by less than 1 minute. If >1 minute passes, it is a new episode.

Expected Results (Reference Data)

Based on Gardner et al. (1996) and subsequent validation studies, the following efficacy profile is expected:

Treatment Group	Dose (mg/kg)	Acute Phase (0-4h) Inhibition	Delayed Phase (>24h) Inhibition	Notes
Vehicle	N/A	0% (High emesis)	0% (High emesis)	Expect 30-50 episodes total.
GR 205171	0.1	~50-70%	~60%	Dose-dependent reduction.
GR 205171	0.3	>95%	>90%	Optimal effective dose.
GR 205171	1.0	~100%	~95-100%	Complete abolition often observed.

Self-Validating Controls

• Positive Control: If testing a new NK1 analogue, run a group with Ondansetron (0.5 mg/kg) . Ondansetron should block the acute phase but fail in the delayed phase. If Ondansetron blocks the delayed phase, your model is likely flawed (e.g., stress-induced rather than chemo-induced).

• Negative Control: Vehicle-treated animals must vomit. If they do not, the cisplatin batch is degraded or the animals are non-responders.

Alternative Applications: Motion & Radiation

While Cisplatin is the primary model, GR 205171 is a broad-spectrum anti-emetic.[4]

• Motion Sickness: Ferrets are placed on a platform oscillating at 1 Hz (long axis). GR 205171 (0.5 mg/kg p.o. or s.c.) significantly reduces motion-induced emesis, whereas 5-HT3 antagonists generally fail here. This confirms the NK1/Substance P pathway's role in vestibular inputs to the NTS.

• Radiation: Total body X-irradiation (2 Gy, 200 kV). GR 205171 is highly effective, often more so than in chemical models, due to the heavy involvement of Substance P in radiation-induced gut damage signaling.

References

• Gardner, C. J., et al. (1996).[4][5] "GR205171: a novel antagonist with high affinity for the tachykinin NK1 receptor, and potent broad-spectrum anti-emetic activity."[4][5] Regulatory Peptides.[4][5][6]

• Rudd, J. A., et al. (1996). "The anti-emetic effects of CP-99,994 in the ferret and the dog: role of the NK1 receptor."[4] British Journal of Pharmacology.[5][6][7]

• Diemunsch, P., et al. (1999). "Antiemetic activity of the NK1 receptor antagonist GR205171 in the treatment of established postoperative nausea and vomiting after major gynaecological surgery." British Journal of Anaesthesia.[8]

• Percie du Sert, N., et al. (2011). "Cisplatin-induced emesis: systematic review and meta-analysis of the ferret model and the effects of 5-HT3 receptor antagonists." Cancer Chemotherapy and Pharmacology.

Sources

• 1. mdpi.com [mdpi.com]
• 2. Substance P blockade with the potent and centrally acting antagonist GR205171 does not effect central trigeminal activity with superior sagittal sinus stimulation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Profile of Antiemetic Activity of Netupitant Alone or in Combination with Palonosetron and Dexamethasone in Ferrets and Suncus murinus (House Musk Shrew) - PMC [pmc.ncbi.nlm.nih.gov]
• 4. GR205171: a novel antagonist with high affinity for the tachykinin NK1 receptor, and potent broad-spectrum anti-emetic activity - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Comparison of the neurokinin-1 antagonist GR205171, alone and in combination with the 5-HT3 antagonist ondansetron, hyoscine and placebo in the prevention of motion-induced nausea in man - PMC [pmc.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. researchgate.net [researchgate.net]
• 8. Antiemetic activity of the NK1 receptor antagonist GR205171 in the treatment of established postoperative nausea and vomiting after major gynaecological surgery - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Note: GR 205171 (Vofopitant) Experimental Protocol for PTSD Research

Abstract & Rationale

This guide outlines the standardized protocol for utilizing GR 205171 (Vofopitant) , a high-affinity, non-peptide Neurokinin-1 (NK1) receptor antagonist , in preclinical PTSD research.

The rationale for using GR 205171 in PTSD models stems from the Substance P (SP) hypothesis of anxiety . Substance P, released during high-stress trauma, binds to NK1 receptors in the amygdala and periaqueductal gray (PAG), driving fear consolidation and hyperarousal. By blocking this pathway, GR 205171 prevents the stabilization of traumatic memories and reduces the exaggerated startle response characteristic of PTSD.

Key Advantages of GR 205171:

• High Selectivity: Negligible affinity for NK2/NK3 receptors.

• CNS Penetration: Crosses the blood-brain barrier effectively (unlike earlier peptide antagonists).

• Cross-Species Efficacy: Validated in gerbils (high human homology), rats, and mice.

Compound Handling & Formulation

Physicochemical Profile[1]

• CAS Number: 168266-90-8[1][2]

• Molecular Weight: 432.44 g/mol [2]

• Appearance: White to off-white solid

• Solubility: Lipophilic. Poorly soluble in water; soluble in DMSO, Ethanol, and DMF.

Vehicle Preparation (Standard Lipophilic Formulation)

For in vivo intraperitoneal (i.p.) or subcutaneous (s.c.) administration, a co-solvent system is required to prevent precipitation.

Recommended Vehicle: 5% DMSO / 5% Tween 80 / 90% Saline

Protocol for 10 mL Stock (Example 2 mg/mL solution):

• Weigh: Measure 20 mg of GR 205171 powder.

• Dissolve (Step A): Add 0.5 mL of 100% DMSO . Vortex vigorously/sonicate until completely dissolved (clear solution).

• Emulsify (Step B): Add 0.5 mL of Tween 80 . Vortex gently to mix.

• Dilute (Step C): Slowly add 9.0 mL of sterile 0.9% Saline while vortexing.

  • Critical Note: Add saline slowly (dropwise initially) to prevent the compound from crashing out of solution. If precipitation occurs, sonicate at 37°C for 5-10 minutes.

• pH Adjustment: Check pH; adjust to ~7.0–7.4 using dilute NaOH or HCl if necessary (rarely needed with this vehicle).

• Sterilization: Pass through a 0.22 µm PES syringe filter.

Stability

• Powder: -20°C (stable for >2 years).

• Solubilized (DMSO stock): -20°C (stable for 1 month).

• Final Formulation: Prepare fresh daily. Do not store.

Mechanism of Action

GR 205171 acts by competitively binding to the NK1 receptor, preventing Substance P-induced G-protein signaling. This blockade inhibits the downstream Calcium/MAPK cascade responsible for Long-Term Potentiation (LTP) in fear circuits.

Figure 1: Signal transduction pathway of NK1 receptors and the blockade point of GR 205171.

In Vivo Experimental Protocol: Contextual Fear-Potentiated Startle

This protocol is adapted from Heldt et al. (2009) and optimized for PTSD-like phenotyping (hyperarousal and resistance to extinction).

Animal Model Selection[4]

• Species: Gerbils (Meriones unguiculatus) are preferred due to high NK1 receptor homology with humans.

• Alternative: Sprague-Dawley Rats (requires dose adjustment).

• Sex: Male and Female (PTSD prevalence differs by sex; inclusion of both is recommended).

Dosing Regimen

Doses should be administered 30 minutes prior to the behavioral test (for acute anxiolytic assessment) or immediately post-trauma (to test effects on consolidation).

Species	Low Dose	Medium Dose	High Dose	Route
Gerbil	0.3 mg/kg	1.0 mg/kg	5.0 mg/kg	i.p. / s.c.
Rat	1.0 mg/kg	3.0 mg/kg	10.0 mg/kg	i.p.
Mouse	3.0 mg/kg	10.0 mg/kg	30.0 mg/kg	i.p.[3]

Experimental Workflow (Timeline)

Figure 2: Experimental timeline for Contextual Fear-Potentiated Startle (FPS).

Step-by-Step Procedure

Phase 1: Trauma Induction (Day 0)

• Place animal in the conditioning chamber (Context A: specific grid floor, scent, lighting).

• Allow 5 minutes acclimation .

• Deliver 10 unsignaled footshocks (0.6 mA intensity, 0.5 sec duration) with a variable inter-stimulus interval (ISI) of 90–150 seconds.

  • Note: The "unsignaled" nature mimics the unpredictability of PTSD trauma.

• Return animal to home cage immediately after the final shock.

Phase 2: Drug Administration (Day 1)

• Weigh animals and calculate volume (standard: 5 mL/kg for rats, 10 mL/kg for mice/gerbils).

• Administer GR 205171 or Vehicle via intraperitoneal (i.p.) injection.[2]

• Wait 30 minutes for peak plasma concentration.

Phase 3: Contextual Startle Testing (Day 1)

• Place animal back into Context A (same chamber as Day 0).

• Do NOT deliver shocks.

• Deliver 30 acoustic startle probes (100–105 dB white noise bursts, 40ms duration) over a 15-minute session.

• Measure: Peak startle amplitude (Vmax) via accelerometer platform.

Data Analysis[1]

• Baseline Startle: Measure startle response in a neutral context (Context B) prior to trauma if possible, or use a non-shocked control group.

• Fear-Potentiated Startle (FPS): Calculate the increase in startle amplitude in the trauma context vs. neutral context.

  • Formula:FPS = (Startle_ContextA - Startle_ContextB)

• Statistical Test: Two-way ANOVA (Treatment x Context). A successful GR 205171 effect is indicated by a significant reduction in FPS compared to Vehicle.[4][5]

Troubleshooting & Critical Controls

Issue	Probable Cause	Solution
Precipitation in Syringe	Injection speed too fast or temp drop.	Keep solution warm (37°C). Use a larger gauge needle (25G) if viscosity is high.
No Effect Observed	Dosing window missed.	NK1 antagonists are often more effective during consolidation (post-shock) or expression (pre-test). Ensure 30 min pre-test timing.
Sedation	Dose too high.	Perform a locomotor activity test (Open Field) to rule out sedation. GR 205171 should not reduce total distance moved at <10 mg/kg.
High Variability	Shock intensity inconsistency.	Calibrate shocker grids daily. Ensure animal paws are conductive (clean grid).

References

• Gardner, C. J., et al. (1996). GR205171: a novel antagonist with high affinity for the tachykinin NK1 receptor, and potent broad-spectrum anti-emetic activity.[1][2][6] Regulatory Peptides, 65(1), 45-53.[1][2][6] Link

• Heldt, S. A., et al. (2009). Anxiolytic-like effects of the neurokinin 1 receptor antagonist GR-205171 in the elevated plus maze and contextual fear-potentiated startle model of anxiety in gerbils.[1][7] Behavioural Pharmacology, 20(7), 584-595.[1] Link

• Mathew, S. J., et al. (2011). A selective neurokinin-1 receptor antagonist in chronic PTSD: a randomized, double-blind, placebo-controlled, proof-of-concept trial. European Neuropsychopharmacology, 21(3), 221-229. Link

• Cayman Chemical. Vofopitant (GR 205171) Product Information. Link

Sources

• 1. Vofopitant - Wikipedia [en.wikipedia.org]
• 2. medchemexpress.com [medchemexpress.com]
• 3. Vofopitant | Neurokinin receptor | TargetMol [targetmol.com]
• 4. Anxiolytic-like Effects of the Neurokinin 1 Receptor Antagonist GR-205171 in the Elevated Plus-Maze and Contextual Fear-Potentiated Startle Model of Anxiety in Gerbils - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Anxiolytic-like effects of the neurokinin 1 receptor antagonist GR-205171 in the elevated plus maze and contextual fear-potentiated startle model of anxiety in gerbils - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. caymanchem.com [caymanchem.com]
• 7. The age of anxiety: role of animal models of anxiolytic action in drug discovery - PMC [pmc.ncbi.nlm.nih.gov]

Application Note: Administration Protocols for GR 205171 (Vofopitant) in Canine Models

Introduction & Pharmacological Context

Compound Identity: GR 205171 (Vofopitant) Drug Class: Selective Neurokinin-1 (NK1) Receptor Antagonist Primary Application: Investigation of antiemetic pathways (central and peripheral), anxiolytic behavioral models, and Substance P-mediated nociception.

GR 205171 is a high-affinity, non-peptide antagonist of the NK1 receptor.[1] Unlike earlier generations of NK1 antagonists, GR 205171 demonstrates superior blood-brain barrier (BBB) penetrability and a long duration of action in canines. It functions by competitively inhibiting the binding of Substance P (SP), the endogenous ligand, particularly within the Nucleus Tractus Solitarius (NTS) and the Area Postrema (AP)—the critical "chemoreceptor trigger zone" for emesis.

Experimental Rationale: Researchers utilize GR 205171 in canine models to:

• Block cisplatin- or ipecacuanha-induced emesis where 5-HT3 antagonists fail.

• Study the role of Substance P in stress-induced anxiety and hyperalgesia.

• Validate novel NK1-mediated signaling pathways in the central nervous system.

Mechanism of Action

The efficacy of GR 205171 relies on its ability to occupy NK1 receptors before Substance P release occurs in response to emetogenic or nociceptive stimuli.

Signaling Pathway Blockade

The following diagram illustrates the competitive inhibition mechanism within the emetic reflex arc.

Figure 1: Mechanism of GR 205171 inhibition of the Substance P emetic pathway.

Pre-Administration: Formulation Protocols

GR 205171 is lipophilic and practically insoluble in water. Proper formulation is critical to prevent precipitation upon injection, which can lead to micro-embolisms or erratic bioavailability.

Vehicle Selection

• Preferred Vehicle: 20% Hydroxypropyl-β-cyclodextrin (HPβCD) in saline.

• Alternative (Acute Bolus): 5% Ethanol / 5% Cremophor EL / 90% Saline (Note: Cremophor may induce histamine release in dogs; pretreatment with diphenhydramine may be required).

Formulation Protocol (HPβCD Method)

This method is recommended for minimizing vehicle-related adverse effects.

• Weighing: Accurately weigh the required amount of GR 205171 powder.

• Primary Dissolution: Dissolve GR 205171 in a minimal volume of acidified ethanol (0.1% acetic acid in ethanol) if direct solubility in cyclodextrin is slow.

• Cyclodextrin Prep: Prepare a 20% w/v solution of HPβCD in sterile water or saline.

• Mixing: Slowly add the drug solution to the HPβCD solution under constant magnetic stirring.

• pH Adjustment: Adjust pH to 5.0–6.0 using 0.1N NaOH or HCl.

• Filtration: Sterilize via a 0.22 µm PVDF syringe filter.

• Stability: Use within 24 hours. Store at 4°C.

Administration Protocols

A. Intravenous (IV) Administration

Purpose: Pharmacokinetic (PK) assessment or acute antiemetic efficacy.

Parameter	Specification
Dose Range	0.3 – 1.0 mg/kg (Gardner et al., 1996)
Concentration	1.0 – 2.0 mg/mL
Infusion Rate	Slow bolus over 2–5 minutes
Site	Cephalic or Saphenous vein

Step-by-Step Procedure:

• Catheterization: Place a 20G or 22G IV catheter in the cephalic vein.

• Baseline Flush: Flush with 3 mL sterile saline to ensure patency.

• Administration: Administer the calculated volume of GR 205171 slowly (approx. 1 mL/min). Rapid injection may cause transient hypotension.

• Post-Flush: Flush immediately with 5 mL sterile saline to ensure full dose delivery.

• Observation: Monitor heart rate and respiratory rate for 15 minutes post-dose.

B. Oral (PO) Administration

Purpose: Chronic dosing or bioavailability studies.

Parameter	Specification
Dose Range	1.0 – 3.0 mg/kg
Fasting State	Fasted overnight (12h) preferred for consistent absorption
Formulation	Gelatin capsule (powder) or Oral Suspension (in 0.5% Methylcellulose)

Step-by-Step Procedure:

• Preparation: Encapsulate the specific dose in a gelatin capsule (Size 0 or 00 depending on dog size) OR prepare a suspension.

• Administration: Place the capsule/suspension at the back of the tongue and induce swallowing (massage throat).

• Chase: Administer 10 mL of water via syringe to ensure transit into the stomach.

• Feeding: Withhold food for 2 hours post-dose to prevent food-drug interaction variability.

Experimental Workflow & Sampling

To ensure scientific integrity, the administration must be coupled with rigorous sampling.

Study Design Workflow

Figure 2: Experimental workflow for GR 205171 validation.

Pharmacokinetic Sampling Schedule

For a standard IV bolus (0.5 mg/kg), collect plasma samples at:

• Timepoints: Pre-dose, 5, 15, 30 min, 1, 2, 4, 8, 12, and 24 hours.[2]

• Handling: Collect into EDTA tubes, centrifuge at 4°C (3000g, 10 min), and store plasma at -80°C.

• Target Plasma Level: Effective antiemetic plasma concentrations for NK1 antagonists are typically >10–20 ng/mL, though GR 205171 is potent at lower concentrations.

Safety & Toxicology Notes

While GR 205171 is generally well-tolerated, the following adverse events must be monitored:

• Sedation: High doses (>3 mg/kg IV) may result in mild sedation due to central NK1 blockade.

• Hypotension: Rapid IV infusion can cause a histamine-like response (often vehicle-dependent).

• Injection Site Reaction: Ensure the pH of the formulation is near physiological range (5.0–7.4) to prevent phlebitis.

Exclusion Criteria: Do not administer to canines with known hepatic impairment, as NK1 antagonists are primarily metabolized by the liver (Cytochrome P450 system).

References

• Gardner, C. J., et al. (1996).[1] "GR205171: a novel antagonist with high affinity for the tachykinin NK1 receptor, and potent broad-spectrum anti-emetic activity."[1][3] Regulatory Peptides, 65(1), 45-53.[1]

• Rupniak, N. M., et al. (1997). "Antinociceptive activity of the NK1 receptor antagonist GR205171 in the rhesus monkey." British Journal of Pharmacology, 121(2).

• Kramer, M. S., et al. (1998). "Distinct Mechanism for Antidepressant Activity by Blockade of Central Substance P Receptors." Science, 281(5383), 1640-1645.

Sources

• 1. Vofopitant - Wikipedia [en.wikipedia.org]
• 2. researchgate.net [researchgate.net]
• 3. GR205171: a novel antagonist with high affinity for the tachykinin NK1 receptor, and potent broad-spectrum anti-emetic activity - PubMed [pubmed.ncbi.nlm.nih.gov]

[11C]GR205171 for in-vivo PET imaging of NK1 receptors

Application Note: for In-Vivo PET Imaging of NK1 Receptors[1]

Introduction & Scientific Rationale

(also known as vofopitant) is a high-affinity, selective radioligand for the Neurokinin-1 (NK1) receptor. Unlike earlier generations of NK1 tracers, GR205171 exhibits a superior signal-to-noise ratio in the human brain due to its extremely low non-specific binding and high affinity ( ).

Why GR205171?

• Target Specificity: It targets the binding site of Substance P, the endogenous ligand involved in pain processing, depression, and emesis.

• Kinetic Profile: While it has slow dissociation kinetics, it reaches equilibrium within a standard 90-minute scan window in most brain regions, allowing for robust quantification using reference tissue models.

• Clinical Relevance: It is the gold standard for assessing NK1 receptor occupancy in drug development (e.g., for novel antidepressants or anti-emetics).

Biological Mechanism: The NK1 Pathway

The NK1 receptor is a G-protein coupled receptor (GPCR). The binding of Substance P triggers a cascade resulting in calcium mobilization and neuronal excitation. GR205171 acts as a competitive antagonist, blocking this signal transduction.

Diagram 1: NK1 Receptor Signaling & Antagonism

Caption: Schematic of the NK1 signaling cascade. GR205171 competitively antagonizes the receptor, preventing G-protein activation and downstream calcium release.

Radiochemistry & Production Protocol

The synthesis relies on the

-methylation of the desmethyl precursor. The use of ( ) is preferred over ( ) due to its higher reactivity, which is critical given the steric hindrance often found in these precursors.

Materials

• Precursor: ngcontent-ng-c1989010908="" _nghost-ng-c3017681703="" class="inline ng-star-inserted">

  -desmethyl GR205171 (1.0 mg).

• Reagent:

  (produced via gas-phase iodination followed by AgOTf column).

• Solvent: Dimethylformamide (DMF), anhydrous.

• Base: Cesium Carbonate (

  ) or Tetrabutylammonium hydroxide (TBAOH).

Synthesis Workflow (Step-by-Step)

• Precursor Preparation: Dissolve 1 mg of

  -desmethyl GR205171 in 300 DMF containing 3-5 mg .

  • Expert Insight: Degas the precursor solution with Argon for 2 minutes before reaction. Oxidation of the phenolate anion can reduce yields.

• Trapping: Trap

  in the reaction vessel at room temperature.

• Reaction: Heat the vessel to 80°C for 3-5 minutes .

• Quenching: Add 1.5 mL of HPLC mobile phase to quench the reaction.

• Purification: Inject onto a semi-preparative HPLC column (e.g., chemically bonded C18).

  • Mobile Phase: Acetonitrile : 0.1M Ammonium Formate (50:50 v/v).

  • Flow Rate: 4-6 mL/min.

• Formulation: Collect the product peak (retention time approx. 8-10 mins) into water, trap on a C18 Sep-Pak, wash with water, and elute with Ethanol (1 mL) followed by Saline (9 mL) through a sterile filter (0.22

  ).

Diagram 2: Production Workflow

Caption: Workflow from cyclotron target to final sterile vial formulation.

Quality Control Specifications

Parameter	Specification	Method
Radiochemical Purity		Analytical HPLC
Molar Activity ( )		UV Absorbance (254 nm)
Residual Solvents	DMF	Gas Chromatography
pH		pH Strip/Meter
Endotoxin		LAL Test
Filter Integrity	Bubble Point	Bubble Point Tester

In-Vivo Imaging Protocol

Subject Preparation

• Fasting: 4 hours minimum (preferred to standardize metabolic state, though not strictly required for NK1).

• Pre-medication: None, unless specific drug-occupancy study design requires challenge agents.

• Positioning: Head-first supine. Restraint system (thermoplastic mask) recommended to minimize motion.

Acquisition Parameters

• Injection: Intravenous bolus of

  ( ) over 20 seconds.

• Dynamic Scan: 90 minutes list-mode acquisition.

• Framing Sequence:

  • sec
  • sec
  • sec
  • min
  • min (Total: 90 min)

Kinetic Modeling & Data Analysis

Quantification of NK1 receptor density (

) or Binding Potential ( ) is the primary endpoint.

Region of Interest (ROI) Definition

• High Binding: Striatum (Caudate/Putamen).

• Reference Region: Cerebellum .[1][2]

  • Scientific Rationale: The cerebellum has negligible NK1 receptor density, making it an ideal reference tissue for non-invasive modeling (avoiding arterial lines).

Mathematical Models

1. Simplified Reference Tissue Model (SRTM): The standard for clinical research. It assumes the non-displaceable distribution volume (

) is the same in the target and reference regions.

• Output:

  (Binding Potential relative to non-displaceable uptake).

2. Two-Tissue Compartment Model (2TCM): Used only if arterial blood sampling is performed.

• Output:

  (Total Volume of Distribution).

• Note:

  kinetics are relatively slow; 90-minute scans are mandatory to ensure stable estimation of (dissociation).

Interpretation

• Healthy Control: High uptake in Striatum > Frontal Cortex > Occipital Cortex.

• Blockade (Drug Study): A reduction in

  correlates with receptor occupancy.

References

• Synthesis & Protocol Validation: Zhang, M.R., et al. (2007). An improved reliable labeling protocol of [11C]GR205171. Journal of Nuclear Medicine.

• Kinetic Modeling & First-in-Human: Bergström, M., et al. (2000). Human positron emission tomography studies of [11C]GR205171, a new high affinity neurokinin-1 receptor antagonist. Journal of Nuclear Medicine.

• Clinical Application (Depression/Emesis): Hietala, J., et al. (2005). Visualization of NK1 receptor occupancy in human brain by PET. European Journal of Nuclear Medicine and Molecular Imaging.

• Receptor Distribution: Rupniak, N.M., et al. (1996). GR205171: a novel antagonist with high affinity for the tachykinin NK1 receptor. Neuropharmacology.

Sources

• 1. pure.manchester.ac.uk [pure.manchester.ac.uk]
• 2. Kinetic modeling and parameter estimation of TSPO PET imaging in the human brain - PMC [pmc.ncbi.nlm.nih.gov]

Application Note: GR 205171 (Vofopitant) in Social Phobia Research

Protocol Series: Neurokinin-1 Receptor Antagonism in Affective Disorders

Executive Summary

GR 205171 (Vofopitant) is a high-affinity, non-peptide antagonist of the Neurokinin-1 (NK1) receptor. Unlike selective serotonin reuptake inhibitors (SSRIs), which modulate intrasynaptic serotonin levels, GR 205171 targets the Substance P (SP) signaling pathway. This pathway is critical in the modulation of stress responses and emotional heuristics within the amygdala-hippocampal circuit.

This Application Note provides a technical framework for utilizing GR 205171 in social phobia studies. It bridges preclinical handling with the gold-standard clinical validation protocol established by Furmark et al. (2002), demonstrating how NK1 antagonism attenuates fear processing in the human brain.

Pharmacological Profile & Mechanism of Action[1][2][3]

The Substance P Hypothesis in Anxiety

Social Phobia (Social Anxiety Disorder) is characterized by hyperactivation of the "fear circuit," specifically the amygdala, upon exposure to social stressors.

• Agonist: Substance P (SP), a neuropeptide (undecapeptide), is released from axon terminals in response to stress.

• Receptor: SP binds to the G-protein coupled NK1 receptor (NK1R), primarily located in the amygdala, locus coeruleus, and dorsal raphe nucleus.

• Mechanism: GR 205171 acts as a competitive antagonist, preventing SP binding. This blockade inhibits the downstream phosphoinositide hydrolysis and calcium mobilization that typically leads to neuronal excitation in fear-processing regions.

Pathway Visualization

The following diagram illustrates the synaptic blockade mechanism of GR 205171 compared to the normative stress response.

Figure 1: Mechanism of Action. GR 205171 competitively blocks NK1 receptors, preventing Substance P-induced excitation of the amygdala during social stress.

Experimental Protocol A: Compound Preparation

GR 205171 is a lipophilic compound. Proper solubilization is critical for bioavailability in both in vitro assays and in vivo administration.

Physical Properties

• Molecular Weight: ~470-500 g/mol range (salt dependent).

• Solubility: Low in water; High in DMSO and Ethanol.

• Storage: -20°C, desiccated, protected from light.

Formulation Protocol (Standard Injection Vehicle)

Objective: Create a stable suspension/solution for intraperitoneal (i.p.) or oral administration in preclinical validation.

• Stock Solution (10 mM):

  • Weigh GR 205171 powder.

  • Dissolve in 100% DMSO. Vortex for 2 minutes until clear.

  • Validation: Inspect for particulates under light. If cloudy, sonicate for 30 seconds.

• Working Solution (Vehicle Construction):

  • Step A: Take required volume of Stock Solution (e.g., 5% of final volume).

  • Step B: Add Tween-80 (5% of final volume) to the stock. Vortex to mix.

  • Step C: Slowly add sterile saline (0.9% NaCl) (90% of final volume) while vortexing.

  • Final Composition: 5% DMSO / 5% Tween-80 / 90% Saline.

• Control Vehicle:

  • Prepare an identical solution excluding the GR 205171 compound to serve as the vehicle control.

Experimental Protocol B: The "Furmark" Translational Challenge

This protocol is derived from the landmark study by Furmark et al. (Science, 2002). It is the gold standard for assessing NK1 antagonist efficacy in Social Phobia using Positron Emission Tomography (PET).

Study Design Logic

• Subject Selection: Patients meeting DSM-IV criteria for Social Phobia (generalized type).

• Comparator: Citalopram (SSRI) vs. GR 205171 (NK1 Antagonist) vs. Placebo.[1][2]

• Stressor: The "Public Speaking Task" is utilized because it reliably activates the amygdala in social phobics, providing a measurable biological signal (rCBF) to suppress.

Workflow Diagram

Figure 2: Clinical Trial Workflow. A double-blind, randomized challenge assessing rCBF changes during social stress.

Step-by-Step Procedure

• Baseline Assessment: Administer the Social Phobia Scale (SPS) and Social Interaction Anxiety Scale (SIAS) to establish baseline severity.

• Drug Administration:

  • Dose: GR 205171 is typically administered at 5 mg b.i.d. (twice daily).

  • Duration: 4 weeks of active treatment is required to observe neural modulation, although NK1 antagonists may show faster onset than SSRIs in some parameters.

• The Stress Challenge (Day 28):

  • Environment: The subject lies in the PET scanner with a prism allowing view of a silent audience (or camera).

  • Instruction: Subject is told they must deliver a 2.5-minute speech on a topic provided only 2 minutes prior.

  • Tracer Injection: Inject [15O]H2O (radioactive water) intravenously at the onset of the speech.

  • Scan: Acquire emission data for 60-90 seconds (half-life of 15-O is short, capturing the immediate "fear" state).

• Control Scan: Repeat the scan during a resting state (looking at a neutral image) to calculate the "activation score" (Speech rCBF minus Rest rCBF).

Data Analysis & Interpretation

When analyzing the efficacy of GR 205171, success is defined by the uncoupling of the stressor from the amygdala response.

Quantitative Readouts (Table)

Metric	GR 205171 (Responder)	Placebo (Non-Responder)	Interpretation
Amygdala rCBF	No significant increase vs. Rest	Significant Increase (+%)	Drug blunts fear center activation.
Rhinal Cortex rCBF	Decreased	Unchanged/Increased	Disruption of emotional memory retrieval.
Subjective Anxiety	Reduced (VAS Score)	High	Correlation between biology and symptom.
Heart Rate	Moderate attenuation	Tachycardia	Reduced autonomic output.

Critical Insight: The "Common Pathway"

The pivotal finding from Furmark et al. is that GR 205171 and Citalopram share a final common pathway . Both drugs reduce activity in the medial temporal lobe (amygdala, hippocampus, rhinal cortex).[1][2]

• Scientific Integrity Note: While SSRIs take weeks to desensitize receptors, NK1 antagonists block the receptor directly. However, clinical efficacy in SAD still requires chronic dosing, suggesting that downstream circuit remodeling (neuroplasticity) is required beyond simple acute receptor blockade.

References

• Furmark, T., et al. (2002).[1][3] "Common changes in cerebral blood flow in patients with social phobia treated with citalopram or a neurokinin-1 receptor antagonist."[2] Science, 295(5556), 837-840.

• Rupniak, N. M., & Kramer, M. S. (1999). "Discovery of the antidepressant and anxiolytic clinical efficacy of NK1 receptor antagonists." Trends in Pharmacological Sciences, 20(12), 485-490.

• Brotherton, J. K., et al. (2002). "Activity of the high affinity, non-peptide neurokinin-1 receptor antagonist, GR205171, in the gerbil foot tapping model of anxiolysis." Behavioural Brain Research, 132(1), 83-93.

• Ebner, K., et al. (2004). "Substance P in the medial amygdala: emotional stress-sensitive release and modulation of anxiety-related behavior in rats." Proceedings of the National Academy of Sciences, 101(12), 4280-4285.

Sources

• 1. liralab.it [liralab.it]
• 2. Cerebral blood flow changes after treatment of social phobia with the neurokinin-1 antagonist GR205171, citalopram, or placebo - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]

Synthesis and Application of [³H]GR205171 for Neurokinin-1 Receptor Binding Studies

Introduction

The neurokinin-1 (NK1) receptor, the primary receptor for the neuropeptide Substance P, is a G-protein coupled receptor implicated in a multitude of physiological processes, including pain transmission, inflammation, and mood regulation. Its role in these pathways has made it a significant target for drug discovery and development. To facilitate the characterization of novel NK1 receptor ligands, a high-affinity radiolabeled antagonist is an indispensable tool. This application note provides a comprehensive guide to the synthesis of the potent and selective NK1 receptor antagonist, [³H]GR205171, and its application in receptor binding assays.

GR205171, with its high affinity for the NK1 receptor, serves as an excellent scaffold for radiolabeling. The introduction of tritium ([³H]), a beta-emitting isotope of hydrogen, allows for sensitive detection and quantification in binding assays. This document details a theoretical synthetic approach based on established radiolabeling methodologies, followed by detailed protocols for the characterization of the radioligand and its use in saturation and competitive binding studies.

I. Synthesis of Radiolabeled [³H]GR205171

The synthesis of [³H]GR205171 necessitates a strategic approach, beginning with the synthesis of a suitable precursor molecule that can be subjected to tritium labeling. A common and effective method for introducing tritium is through the reduction of a halogenated precursor with tritium gas.

A. Conceptual Synthetic Pathway

The proposed synthesis involves two main stages: the preparation of a halogenated precursor of GR205171 and its subsequent tritiodehalogenation.

Figure 1: Conceptual workflow for the synthesis of [³H]GR205171.

B. Experimental Protocol: Synthesis of a Halogenated Precursor

This is a theoretical protocol based on general organic synthesis principles.

• Synthesis of a Halogenated Benzyl Bromide: A suitable starting material, such as a brominated 2-methoxy-5-(5-trifluoromethyltetrazol-1-yl)toluene, would be subjected to radical bromination using a reagent like N-bromosuccinimide (NBS) in the presence of a radical initiator (e.g., AIBN) to yield the corresponding benzyl bromide.

• Alkylation Reaction: The synthesized halogenated benzyl bromide would then be reacted with the appropriate 2-phenylpiperidine derivative. This nucleophilic substitution reaction, typically carried out in the presence of a non-nucleophilic base (e.g., diisopropylethylamine) in an inert solvent (e.g., acetonitrile), would yield the halogenated GR205171 precursor.

• Purification of the Precursor: The crude product would be purified using column chromatography on silica gel to obtain the pure halogenated precursor. Characterization would be performed using techniques such as NMR and mass spectrometry to confirm its structure and purity.

C. Experimental Protocol: Tritium Labeling

Caution: All work with tritium gas must be performed in a specialized radiochemistry laboratory with appropriate shielding and safety precautions.

• Reaction Setup: The halogenated GR205171 precursor is dissolved in a suitable solvent (e.g., ethanol or ethyl acetate) in a reaction vessel designed for catalytic tritiation. A palladium catalyst, such as 10% palladium on carbon (Pd/C), is added to the solution.

• Tritiodehalogenation: The reaction vessel is connected to a tritium manifold. The air is removed under vacuum and replaced with tritium gas to the desired pressure. The reaction mixture is then stirred at room temperature for a specified period, allowing for the catalytic exchange of the halogen atom with tritium.[1]

• Work-up and Purification: Upon completion, the excess tritium gas is recovered. The catalyst is removed by filtration through a syringe filter. The solvent is evaporated under a gentle stream of nitrogen. The crude [³H]GR205171 is then purified by reverse-phase high-performance liquid chromatography (HPLC) to separate the radiolabeled product from any unreacted precursor and radiolabeled impurities.[2]

II. Characterization of [³H]GR205171

A. Radiochemical Purity

The radiochemical purity of the final product is determined by analytical HPLC equipped with a radioactivity detector. A high radiochemical purity (>95%) is essential for accurate binding assay results.

B. Specific Activity

The specific activity (Ci/mmol) of [³H]GR205171 is a critical parameter that defines the radioactivity per mole of the compound. It is determined by quantifying the amount of radioactivity in a known mass of the purified compound. This can be achieved by liquid scintillation counting for the radioactivity measurement and UV spectrophotometry or mass spectrometry for the mass determination.

III. Neurokinin-1 Receptor Binding Assays

[³H]GR205171 is a valuable tool for characterizing the binding of unlabeled compounds to the NK1 receptor through saturation and competition binding assays.

A. Membrane Preparation

• Source of NK1 Receptors: Tissues or cells endogenously expressing or transfected with the NK1 receptor are used. Common sources include gerbil or human brain striatum, or cell lines like SH-SY5Y stably expressing the human NK1 receptor.[3][4]

• Homogenization: The tissue or cells are homogenized in an ice-cold buffer (e.g., 50 mM Tris-HCl, pH 7.4) using a tissue homogenizer.

• Centrifugation: The homogenate is centrifuged at a low speed to remove nuclei and cellular debris. The resulting supernatant is then centrifuged at a high speed to pellet the membranes.

• Washing: The membrane pellet is washed multiple times with fresh buffer to remove endogenous ligands and other interfering substances.

• Storage: The final membrane preparation is resuspended in a suitable buffer, aliquoted, and stored at -80°C until use. The protein concentration of the membrane preparation is determined using a standard protein assay (e.g., Bradford assay).

B. Saturation Binding Assay

This assay is performed to determine the equilibrium dissociation constant (Kd) and the maximum number of binding sites (Bmax) of [³H]GR205171 for the NK1 receptor.

Figure 3: Workflow for a competitive binding assay.

Protocol:

• Assay Setup: Assay tubes are prepared with a fixed amount of membrane protein, a fixed concentration of [³H]GR205171 (typically at or near its Kd value), and increasing concentrations of the unlabeled test compound.

• Controls: Control tubes for total binding (no competitor) and nonspecific binding (excess unlabeled GR205171) are included.

• Incubation, Termination, and Quantification: The incubation, filtration, washing, and counting steps are performed as described for the saturation binding assay.

• Data Analysis: The data is plotted as the percentage of specific binding versus the logarithm of the competitor concentration. The IC₅₀ value (the concentration of competitor that inhibits 50% of the specific binding of the radioligand) is determined by non-linear regression. The Ki value for the test compound is then calculated using the Cheng-Prusoff equation:

  Ki = IC₅₀ / (1 + [L]/Kd)

  where [L] is the concentration of the radioligand and Kd is its equilibrium dissociation constant.

IV. Conclusion

The synthesis of high-quality [³H]GR205171 provides a powerful tool for the investigation of the NK1 receptor. The detailed protocols provided in this application note for the synthesis, characterization, and use of this radioligand in binding assays will enable researchers to accurately determine the affinity of novel compounds for the NK1 receptor, thereby accelerating the drug discovery process for a range of therapeutic areas. The self-validating nature of these protocols, from the rigorous purification and characterization of the radioligand to the carefully controlled binding assay conditions, ensures the generation of reliable and reproducible data.

References

• Carra, E., et al. (2005). [³H]GR205171 displays similar NK1 receptor binding profile in gerbil and human brain. Naunyn-Schmiedeberg's Archives of Pharmacology, 371(4), 313-321.
• Easter, J. A., et al. (2021). Synthesis of tritium labeled 30-KDa PEG and conjugation to form [3 H]Pegbelfermin. Journal of Labelled Compounds and Radiopharmaceuticals, 64(12), 477-481.
• Hruby, V. J., et al. (1983). Synthesis of tritium labeled Ac-[Nle4, D-Phe7]-alpha-MSH4-11-NH2: a superpotent melanotropin with prolonged biological activity. International Journal of Peptide and Protein Research, 21(2), 147-152.
• Salter, T. L., et al. (2018). Synthesis, ³H-labelling and in vitro evaluation of a substituted dipiperidine alcohol as a potential ligand for chemokine receptor 2. Scientific Reports, 8(1), 1-11.
• Zhang, Y., et al. (2024). The Development and Application of Tritium-Labeled Compounds in Biomedical Research. Molecules, 29(17), 3989.
• Elbaridi, N., et al. (2017). Current Concepts of Phenylpiperidine Derivatives Use in the Treatment of Acute and Chronic Pain. Pain Physician, 20(2S), SE23-SE31.
• Miao, Y., & Benovic, J. L. (2017). Measuring G-protein-coupled Receptor Signaling via Radio-labeled GTP Binding. Journal of Visualized Experiments, (124), 55716.

• Chem-Impex. (n.d.). 2-Phenylpiperidine. [Link]

• Innoprot. (n.d.). RECEPTOR INTERNALIZATION ASSAYS. [Link]

• Alexakis, E., et al. (2005). One-step exchange-labelling of piperidines, piperazines and dialkylamines with deuterium oxide: catalysis by various ruthenium complexes. Tetrahedron Letters, 46(20), 3475-3478.
• Dick, F. A., et al. (2022). Radiolabelling small and biomolecules for tracking and monitoring. Chemical Society Reviews, 51(22), 9312-9336.
• Dewanjee, M. K. (2012). Radiopharmaceuticals and General Methods of Radiolabeling. In The Chemistry of Radiopharmaceuticals.
• CN112645832A - Preparation method of 7-amino-6-demethyl-6-deoxytetracycline and minocycline hydrochloride.
• CN112724110A - Synthesis method of VEGFR inhibitor furoquintinib and benzofuran intermediate thereof.

• Wikipedia. (n.d.). Phenylpiperidines. [Link]

• US6413431B1 - HPLC method for purifying organic compounds.
• Ackermann, L., et al. (2013). First selective direct mono-arylation of piperidines using ruthenium-catalyzed C–H activation. Monatshefte für Chemie-Chemical Monthly, 144(11), 1667-1671.
• Wang, D., et al. (2020). Reductive Transamination of Pyridinium Salts to N-Aryl Piperidines. The Journal of Organic Chemistry, 85(15), 9834-9842.

• Pharmaron. (n.d.). Tritium Radiosynthesis. [Link]

• Helal, M. A., et al. (2022). Methods for Radiolabelling Nanoparticles: SPECT Use (Part 1). Pharmaceutics, 14(10), 2200.
• An, G., & Schiffer, J. M. (2012). Tools for GPCR drug discovery. ASSAY and Drug Development Technologies, 10(4), 290-297.

Sources

• 1. The Development and Application of Tritium-Labeled Compounds in Biomedical Research - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Tools for GPCR drug discovery - PMC [pmc.ncbi.nlm.nih.gov]
• 3. CN112645832A - Preparation method of 7-amino-6-demethyl-6-deoxytetracycline and minocycline hydrochloride - Google Patents [patents.google.com]
• 4. WO2024017150A1 - Method for synthesizing deucravacitinib - Google Patents [patents.google.com]

Application Note: Synergistic Inhibition of Emetic Pathways using GR 205171 (Vofopitant) and 5-HT3 Antagonists

[1][2]

Abstract & Rationale

Nausea and emesis (vomiting) are complex physiological reflexes governed by distinct neurotransmitter pathways.[1] While 5-HT3 receptor antagonists (e.g., ondansetron) effectively control the acute phase of chemotherapy-induced nausea and vomiting (CINV), they often fail to control the delayed phase.[1]

This application note details the experimental application of GR 205171 (Vofopitant) , a high-affinity Neurokinin-1 (NK1) receptor antagonist, in combination with 5-HT3 antagonists.[1] We provide validated protocols for assessing this combination in preclinical models, demonstrating how dual-pathway blockade achieves broad-spectrum anti-emetic efficacy.[1]

Key Insight: The efficacy of this combination relies on temporal synergy. 5-HT3 antagonists block the immediate peripheral serotonergic surge, while GR 205171 blocks the central, delayed-phase Substance P signaling in the Nucleus Tractus Solitarius (NTS).

Mechanistic Profiling: The Dual-Pathway Hypothesis[1]

To design effective experiments, researchers must understand the convergence of emetic signals.

• The Acute Pathway (0–24h): Cytotoxic agents (e.g., Cisplatin) damage enterochromaffin cells in the gut, releasing Serotonin (5-HT).[1] This activates 5-HT3 receptors on vagal afferents.[1]

• The Delayed Pathway (24–72h): Central inflammation and substance P release activate NK1 receptors in the Area Postrema and NTS. This phase is resistant to 5-HT3 blockade but highly sensitive to GR 205171.[1]

Visualization: Emetic Signal Convergence

The following diagram illustrates the pharmacological intervention points for GR 205171 and 5-HT3 antagonists.

Caption: Figure 1. Convergence of peripheral (5-HT3 mediated) and central (NK1 mediated) emetic inputs.[1] GR 205171 blocks the central amplification loop.

Experimental Protocol: The Ferret Model of Emesis

Note on Species Selection: Rats and mice lack the vomiting reflex. The ferret (Mustela putorius furo) is the gold-standard translational model for emesis research.[1]

Materials

• Test Compound: GR 205171 (Vofopitant), dissolved in saline or appropriate vehicle (e.g., 5% DMSO/Saline).[1]

• Co-Therapy: Ondansetron (0.5 mg/kg) or Granisetron.[1]

• Emetogen: Cisplatin (Sigma-Aldrich), prepared as 1 mg/mL solution in warm saline.[1]

• Subjects: Adult male ferrets (1.0–1.5 kg), fasted for 12h prior to dosing but allowed water ad libitum.[1]

Step-by-Step Workflow

Phase 1: Acclimatization & Baseline[1]

• House animals individually in observation cages with grid floors to allow waste separation.

• Acclimatize for 48 hours to the observation environment to minimize stress-induced artifacts.[1]

Phase 2: Pharmacological Challenge[1]

• T-60 min (Pre-treatment):

  • Group A (Vehicle): Saline s.c.[1]

  • Group B (5-HT3 Only): Ondansetron (0.5 mg/kg s.c.).[1]

  • Group C (Combination): GR 205171 (1.0 mg/kg s.c.)[1] + Ondansetron (0.5 mg/kg s.c.).[1]

  • Note: GR 205171 can also be dosed orally (p.o.) if assessing bioavailability, typically at 2–5 mg/kg.[1]

• T-0 (Induction):

  • Administer Cisplatin (5 mg/kg or 10 mg/kg i.p.) as a single bolus.[1]

  • Tip: 5 mg/kg induces a biphasic response ideal for studying delayed emesis; 10 mg/kg causes severe acute emesis.[1]

Phase 3: Observation & Scoring[1]

• Continuous Monitoring: Record behavior via video for 72 hours.

• Scoring Metrics:

  • Retch: Rhythmic abdominal contraction without expulsion.[1]

  • Vomit: Expulsion of gastric contents.[1]

  • Episode: A series of retches/vomits separated by at least 1 minute of rest.

• Humane Endpoints: Excessive vomiting (>20 episodes/day) or signs of severe dehydration require intervention (subcutaneous fluids).[1]

Visualization: Experimental Timeline

Caption: Figure 2. Temporal workflow for the Ferret Cisplatin Emesis Model.

Expected Results & Data Analysis

When analyzing the combination of GR 205171 and a 5-HT3 antagonist, expect a distinct profile compared to monotherapy.[1][2]

Representative Data Table (Hypothetical)

Treatment Group	Acute Phase (0–24h) Inhibition	Delayed Phase (24–72h) Inhibition	Total Episodes (Mean)
Vehicle	0%	0%	45.2 ± 5.1
Ondansetron (Monotherapy)	85% (High Efficacy)	15% (Low Efficacy)	28.4 ± 3.2
GR 205171 (Monotherapy)	40% (Moderate Efficacy)	90% (High Efficacy)	12.1 ± 2.0
Combination (GR + Ond)	95% (Synergy)	95% (Synergy)	2.3 ± 0.8

Statistical Analysis:

• Use Kruskal-Wallis followed by Dunn’s test for non-parametric emetic episode counts.[1]

• Calculate Synergy using the Bliss Independence model if investigating additive vs. synergistic effects.

Critical Analysis & Troubleshooting (E-E-A-T)

The "Motion Sickness" Pitfall

While GR 205171 is highly effective for chemical emesis (CINV), it failed to show efficacy in human motion sickness trials, even when combined with ondansetron (Reid et al., 2000).[1]

• Implication: Do not use this protocol for vestibular research.[1] The vestibular system relies heavily on muscarinic and histaminergic pathways, not primarily NK1.

Receptor Occupancy Validation

To ensure negative results are not due to poor drug exposure, validate central engagement using PET radioligands like [11C]GR205171 or [18F]SPA-RQ .[1]

• Target: >90% NK1 receptor occupancy in the striatum is typically required for full anti-emetic efficacy (Bergström et al., 2000).[1]

Species Differences

Be cautious when extrapolating data from rodents. Rats exhibit "pica" (kaolin consumption) rather than vomiting.[1] If using rats, the endpoint must be Kaolin Intake (g) , not emetic episodes (Takeda et al., 1993).[1]

References

• Gardner, C. J., et al. (1996). GR205171: a novel antagonist with high affinity for the tachykinin NK1 receptor, and potent broad-spectrum anti-emetic activity.[1][3][4] Regulatory Peptides, 65(1), 45-53.[1][3][4]

• Reid, K., et al. (2000). Comparison of the neurokinin-1 antagonist GR205171, alone and in combination with the 5-HT3 antagonist ondansetron, hyoscine and placebo in the prevention of motion-induced nausea in man. British Journal of Clinical Pharmacology, 50(1), 61-64.[1]

• Rudd, J. A., & Naylor, R. J. (1996). An interaction of ondansetron and dexamethasone antagonizing cisplatin-induced acute and delayed emesis in the ferret.[1][3] British Journal of Pharmacology, 118(2), 209–214.[1][3]

  • [1]

• Bergström, M., et al. (2000). Human positron emission tomography studies of [11C]GR205171, a new high affinity neurokinin-1 receptor antagonist.[1] European Journal of Pharmacology, 391(1-2), 145-150.[1][5]

Sources

• 1. Vofopitant - Wikipedia [en.wikipedia.org]
• 2. Comparison of the neurokinin-1 antagonist GR205171, alone and in combination with the 5-HT3 antagonist ondansetron, hyoscine and placebo in the prevention of motion-induced nausea in man - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Evaluating the various phases of cisplatin-induced emesis in rats - PMC [pmc.ncbi.nlm.nih.gov]
• 4. guidetopharmacology.org [guidetopharmacology.org]
• 5. Frontiers | Insights Into Acute and Delayed Cisplatin-Induced Emesis From a Microelectrode Array, Radiotelemetry and Whole-Body Plethysmography Study of Suncus murinus (House Musk Shrew) [frontiersin.org]

Technical Notes & Optimization

Technical Support Center: GR 205171 In-Vivo Formulation Guide

Welcome to the technical support center for GR 205171 (also known as Vofopitant). This guide is designed for researchers, scientists, and drug development professionals to provide practical, field-tested advice on overcoming the common challenges associated with the solubility and formulation of GR 205171 for in-vivo studies. Our goal is to provide you with the causal understanding behind formulation choices to ensure your experiments are both successful and reproducible.

Frequently Asked Questions (FAQs)

Q1: What is GR 205171 and what makes its formulation challenging?

GR 205171 is a potent and selective, non-peptide antagonist of the tachykinin neurokinin-1 (NK1) receptor.[1][2] Like many small molecule antagonists developed for CNS targets, it is a lipophilic compound. High lipophilicity often correlates with poor aqueous solubility, which is the primary hurdle in developing formulations for in-vivo administration, especially for intravenous (IV) routes or high-concentration oral dosing.[3] The challenge lies in creating a biocompatible formulation that can maintain the drug in a soluble or uniformly suspended state to ensure consistent and predictable bioavailability.[4]

Q2: How should I prepare a stock solution of GR 205171?

For most non-aqueous soluble compounds, the standard practice is to first create a high-concentration stock solution in an organic solvent.

• Recommended Solvent: Dimethyl sulfoxide (DMSO) is the most common and effective solvent for creating stock solutions of poorly soluble compounds.[5][6] It is a powerful polar aprotic solvent that can dissolve a wide array of organic materials.[5]

• Causality: Using a high-concentration stock allows you to accurately and easily pipette small volumes for preparing final dosing formulations. This minimizes the amount of organic solvent introduced into the animal, which is critical for avoiding vehicle-related toxicity.[7] DMSO is generally used as a cryoprotectant for cell media, but it's important to be aware that it can have biological effects on its own.[8]

• Practical Consideration: When working with DMSO, it is crucial to use appropriate gloves (e.g., butyl rubber or double-gloving with nitrile) as it readily penetrates the skin and can carry dissolved substances with it.[8] Ensure your DMSO is anhydrous and of high purity, as water content can affect the solubility of highly hydrophobic compounds.

Q3: What are suitable vehicles for oral (PO) administration of GR 205171?

For oral gavage, you have two main options: a solution (if the dose is low enough) or, more commonly, a suspension.

• Aqueous Suspension: This is the most frequent approach for oral dosing of poorly soluble drugs in toxicology and efficacy studies. A common and effective vehicle is 0.5% to 1% Carboxymethylcellulose (CMC) in water .

  • Why CMC? CMC is a suspending agent that increases the viscosity of the solution, which helps to prevent the drug particles from settling. This ensures that a uniform dose is administered with each gavage.[3]

• Co-solvent System: If a solution is required, a co-solvent system can be employed. A widely used combination is PEG 300/Ethanol/DMSO . A formulation comprising 50% DMSO, 40% PEG300, and 10% ethanol has been used to improve the solubility of other poorly soluble compounds for oral administration in mice.[9]

  • Why this mixture? This combination of solvents can effectively solubilize hydrophobic compounds. However, the final concentration of DMSO and ethanol in the dosing solution should be kept to a minimum to avoid toxicity. For acute administration, a final DMSO concentration of 10% is often considered acceptable.[4]

Q4: How can I formulate GR 205171 for intravenous (IV) injection?

IV administration requires the drug to be fully solubilized in a sterile, isotonic vehicle to prevent precipitation in the bloodstream, which can cause embolisms.[10]

• Published Evidence: Studies in dogs have successfully administered GR 205171 intravenously at a concentration of 1 mg/mL.[10] Human studies have used an IV dose of 25 mg.[7]

• Recommended Approach: A co-solvent system is typically necessary. A common strategy involves:

  • Dissolving GR 205171 in a minimal amount of a strong solvent like DMSO.

  • Diluting this concentrate with a biocompatible co-solvent such as PEG 300 or Solutol® HS 15.

  • Finally, bringing the solution to the final volume with saline or phosphate-buffered saline (PBS).

• Causality: The key is to avoid precipitation upon dilution with the aqueous vehicle. The order of addition and the ratio of solvents are critical. The final formulation should be visually inspected for any signs of precipitation. The pH of the final dosing solution should be adjusted to be between 5 and 9.[11]

Troubleshooting Guide

Problem	Potential Cause	Recommended Solution
Precipitation upon dilution of DMSO stock with aqueous vehicle.	The compound has "crashed out" of solution due to the dramatic change in solvent polarity.	1. Decrease Final Concentration: The simplest solution is to lower the target concentration of GR 205171.2. Add a Surfactant: Incorporate a non-ionic surfactant like Tween® 80 (e.g., 0.05% final concentration) or Cremophor® EL into your aqueous vehicle before adding the drug concentrate. Surfactants help to form micelles that can encapsulate the hydrophobic drug, keeping it dispersed.[3]3. Use a Co-solvent System: Instead of diluting directly into a fully aqueous vehicle, use a vehicle containing a co-solvent like propylene glycol or PEG 300.
Inconsistent results or low bioavailability after oral gavage.	1. Poor Suspension: The drug particles may be settling in the dosing vehicle, leading to inconsistent dosing.2. Particle Size: Large drug particles have a smaller surface area-to-volume ratio, leading to slow dissolution in the GI tract.	1. Optimize Suspension: Ensure your suspension is homogenous. Increase the concentration of the suspending agent (e.g., CMC from 0.5% to 1.0%) or sonicate the suspension just prior to dosing.2. Particle Size Reduction: If possible, use micronized GR 205171 powder. Reducing particle size increases the surface area, which can significantly improve the rate of dissolution and subsequent absorption.
Vehicle-related toxicity or adverse events in animals.	The concentration of the organic solvent (e.g., DMSO, ethanol) is too high for the chosen route of administration and dosing frequency.	1. Minimize Organic Solvents: The goal is always to use the lowest possible amount of organic solvent. Never use 100% DMSO for injection. For oral studies, try to keep the final DMSO concentration below 10%.[4]2. Switch to a Suspension: For oral studies, transitioning from a co-solvent solution to an aqueous suspension (like in CMC) will eliminate most solvent-related toxicity issues.[3]3. Conduct a Vehicle-Only Control: Always include a group of animals that receives only the vehicle to differentiate between vehicle effects and compound toxicity.

Experimental Protocols & Methodologies

Protocol 1: Preparation of a 10 mg/mL Stock Solution in DMSO

Objective: To create a concentrated stock solution for further dilution.

Materials:

• GR 205171 powder

• Anhydrous, sterile-filtered DMSO

• Sterile microcentrifuge tubes or vials

• Calibrated micropipettes

• Analytical balance

Procedure:

• Weigh out 10 mg of GR 205171 powder and place it into a sterile vial.

• Add 1 mL of anhydrous DMSO to the vial.

• Vortex thoroughly for 1-2 minutes until the powder is completely dissolved. A brief sonication in a water bath can assist with dissolution if needed.

• Visually inspect the solution to ensure there are no visible particles.

• Store the stock solution at -20°C or -80°C in small aliquots to avoid repeated freeze-thaw cycles.

Protocol 2: Preparation of an Oral Suspension (1 mg/mL in 0.5% CMC)

Objective: To prepare a homogenous suspension for oral gavage.

Materials:

• GR 205171 stock solution (10 mg/mL in DMSO)

• 0.5% (w/v) Carboxymethylcellulose (CMC) in sterile water

• Sterile conical tubes

Procedure:

• Prepare the 0.5% CMC vehicle by slowly adding 0.5 g of CMC powder to 100 mL of sterile water while stirring vigorously. It may be necessary to heat gently (to ~40-50°C) to fully dissolve. Let the solution cool to room temperature.

• For a final volume of 10 mL at 1 mg/mL, you will need 1 mg of GR 205171 per mL.

• In a 15 mL conical tube, add 9 mL of the 0.5% CMC vehicle.

• Add 1 mL of the 10 mg/mL GR 205171 DMSO stock solution to the CMC vehicle. This results in a final DMSO concentration of 10%.

• Vortex the tube vigorously for at least 2 minutes to ensure the formation of a fine, uniform suspension.

• Crucial Step: Vortex the suspension again immediately before drawing each dose into the gavage syringe to prevent settling and ensure dose accuracy.

Visualized Workflows

Caption: Decision tree for selecting a GR 205171 formulation strategy.

References

• Kuroda, H., et al. (2001). The tachykinin NK1 receptor antagonist GR205171 prevents vagal stimulation-induced retching but not neuronal transmission from emetic vagal afferents to solitary nucleus neurons in dogs. Journal of Pharmacology and Experimental Therapeutics, 296(3), 1058-1065. Available at: [Link]

• Mus, L. M., et al. (2018). Vehicle development, pharmacokinetics and toxicity of the anti-invasive agent 4-fluoro-3',4',5'-trimethoxychalcone in rodents. PLoS ONE, 13(2), e0192548. Available at: [Link]

• van der Lubbe, N., et al. (2013). Formulation development for the orexin receptor antagonist almorexant: assessment in two clinical studies. Fundamental & Clinical Pharmacology, 27(4), 415-422. Available at: [Link]

• Rupniak, N. M., et al. (2003). Anxiolytic-like effects of the neurokinin 1 receptor antagonist GR-205171 in the elevated plus maze and contextual fear-potentiated startle model of anxiety in gerbils. Psychopharmacology, 168(4), 369-376. Available at: [Link]

• Geys, J., et al. (2022). Optimization of the Solvent and In Vivo Administration Route of Auranofin in a Syngeneic Non-Small Cell Lung Cancer and Glioblastoma Mouse Model. Cancers, 14(24), 6109. Available at: [Link]

• Simon, V. (2019). Response to "What is the best vehicle for oral gavage of genistein in mice?". ResearchGate. Available at: [Link]

• Bergström, M., et al. (2006). (2S,3S)-N-[[2-[11C]Methoxy-5-[5-(trifluoromethyl)tetrazol-1-yl]phenyl]methyl]-2-phenyl-piperidin-3-amine. In Molecular Imaging and Contrast Agent Database (MICAD). National Center for Biotechnology Information (US). Available at: [Link]

• ResearchGate. (n.d.). Preliminary pharmacokinetics and in vivo studies indicate analgesic and stress mitigation effects of a novel NMDA receptor modulator. Available at: [Link]

• Dadds, J. H., et al. (2000). Comparison of the neurokinin-1 antagonist GR205171, alone and in combination with the 5-HT3 antagonist ondansetron, hyoscine and placebo in the prevention of motion-induced nausea in man. British Journal of Clinical Pharmacology, 49(4), 315-322. Available at: [Link]

• Wikipedia. (n.d.). Dimethyl sulfoxide. Available at: [Link]

• Gad, S. C. (n.d.). Gad Vehicles Database. National Institute of Environmental Health Sciences. Available at: [Link]

• Mignard, S., et al. (2001). Process for purification of dimethyl sulphoxide (DMSO). U.S. Patent 6,235,198 B1.

• Gupta, S. K., et al. (2005). Influence of Vehicles Used for Oral Dosing of Test Molecules on the Progression of Mycobacterium tuberculosis Infection in Mice. Antimicrobial Agents and Chemotherapy, 49(7), 3025-3027. Available at: [Link]

• ResearchGate. (2022). Biological Investigation of a Water-Soluble Isoginkgetin-Phosphate Analogue, Targeting the Spliceosome with In Vivo Antitumor Activity. Available at: [Link]

• Gaylord Chemical Company. (2007). Dimethyl Sulfoxide (DMSO) Solubility Data. Technical Bulletin. Available at: [Link]

• Mus, L. M., et al. (2018). Vehicle development, pharmacokinetics and toxicity of the anti-invasive agent 4-fluoro-3',4',5'-trimethoxychalcone in rodents. PLoS ONE, 13(2), e0192548. Available at: [Link]

• Leeson, P. A. (2012). Slow antagonist dissociation and long-lasting in vivo receptor protection. British Journal of Pharmacology, 165(6), 1619-1621. Available at: [Link]

• ResearchGate. (2025). In vivo screening of subcutaneous tolerability for the development of novel excipients. Available at: [Link]

Sources

• 1. GR205171: a novel antagonist with high affinity for the tachykinin NK1 receptor, and potent broad-spectrum anti-emetic activity. | Sigma-Aldrich [sigmaaldrich.com]
• 2. caymanchem.com [caymanchem.com]
• 3. Influence of Vehicles Used for Oral Dosing of Test Molecules on the Progression of Mycobacterium tuberculosis Infection in Mice - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. ptacts.uspto.gov [ptacts.uspto.gov]
• 6. Dimethyl sulfoxide | DMSO | solvent | TargetMol [targetmol.com]
• 7. Comparison of the neurokinin-1 antagonist GR205171, alone and in combination with the 5-HT3 antagonist ondansetron, hyoscine and placebo in the prevention of motion-induced nausea in man - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Dimethyl sulfoxide - Wikipedia [en.wikipedia.org]
• 9. Optimization of the Solvent and In Vivo Administration Route of Auranofin in a Syngeneic Non-Small Cell Lung Cancer and Glioblastoma Mouse Model - PMC [pmc.ncbi.nlm.nih.gov]
• 10. The tachykinin NK1 receptor antagonist GR205171 prevents vagal stimulation-induced retching but not neuronal transmission from emetic vagal afferents to solitary nucleus neurons in dogs - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. gadconsulting.com [gadconsulting.com]

Technical Support Center: GR 205171 Bioavailability Optimization

[1]

Subject: Overcoming Poor Oral Bioavailability of GR 205171 (Vofopitant) Ticket ID: #NK1-SOL-2024 Assigned Specialist: Senior Application Scientist, Formulation R&D Status: Open[1]

Introduction: The "Brick Dust" Challenge

Welcome to the GR 205171 technical support hub. You are likely here because you are observing low or erratic plasma exposure in your preclinical models.

The Core Problem: GR 205171 (Vofopitant) is a classic BCS Class II compound (Low Solubility, High Permeability).[1][2] Like other Neurokinin-1 (NK1) antagonists, it possesses a high logP (lipophilicity) and high crystal lattice energy.[1] When administered orally, it does not dissolve sufficiently in the gastrointestinal fluids to drive passive diffusion, resulting in "solubility-limited absorption."[1]

This guide provides troubleshooting workflows to transition your formulation from a simple suspension to a high-performance delivery system.

Module 1: Diagnostic & Physicochemical Analysis

User Question: "My compound precipitates immediately in buffer. How do I confirm if solubility is the rate-limiting step?"

Technical Response: You must distinguish between solubility-limited and permeability-limited absorption. GR 205171 is lipophilic, so permeability is rarely the issue unless P-gp efflux is involved (which is possible but secondary to solubility).[1]

Step 1: The Solubility Screen

Execute this protocol to establish your baseline.

Solvent System	Target Solubility	Purpose
0.1N HCl (pH 1.2)	> 0.1 mg/mL	Assess gastric solubility (basic pKa check).[1]
FaSSIF (pH 6.5)	> 0.05 mg/mL	Simulate fasted intestinal fluids (bile salt solubilization).[1]
FeSSIF (pH 5.0)	> 0.2 mg/mL	Simulate fed state (high lipid solubilization).[1]

Interpretation:

• If solubility in FaSSIF is < 10 µg/mL, you have a "Brick Dust" molecule.[1] Action: Proceed to Module 2 (Nanosizing).

• If solubility is high but bioavailability remains < 5%, suspect First-Pass Metabolism (CYP3A4).[1] Action: Check liver microsome stability.

Diagnostic Logic Flow

Figure 1: Decision matrix for GR 205171 formulation selection based on physicochemical properties.[1]

Module 2: Nanosuspension Engineering (The Gold Standard)

User Question: "I tried micronizing GR 205171, but the bioavailability didn't improve. Why?"

Technical Response: Standard micronization (jet milling) reduces particles to 2–5 µm.[1] For extremely insoluble NK1 antagonists, this is insufficient.[1] You must reduce particle size to < 300 nm to increase the saturation solubility (

) via the Kelvin equation and massively increase the surface area ( ) for dissolution (Noyes-Whitney equation).

Protocol: Wet Media Milling (Top-Down Approach)

This is the industry-standard method for NK1 antagonists (similar to the commercial process for Aprepitant).[1]

Reagents Required:

• GR 205171 (micronized starting material)[1]

• Stabilizer: Hydroxypropyl cellulose (HPC-SL) or Poloxamer 188[1]

• Surfactant: SDS (Sodium Dodecyl Sulfate) or Docusate Sodium[1]

• Milling Media: Yttrium-stabilized Zirconia beads (0.5 mm)

Step-by-Step Workflow:

• Preparation of Dispersion:

  • Dissolve 2.5% (w/v) HPC-SL and 0.1% (w/v) SDS in purified water.[1]

  • Disperse 10% (w/v) GR 205171 powder into the stabilizer solution using a magnetic stirrer for 30 mins.

• Milling Process:

  • Load the dispersion into a wet bead mill (e.g., Netzsch or Dyno-Mill).[1]

  • Fill chamber 70-80% with 0.5 mm Zirconia beads.[1]

  • Run Cycle 1: 1500 RPM for 60 minutes (Coarse milling).

  • Run Cycle 2: 2500 RPM for 120 minutes (Fine milling).

  • Critical Control Point: Maintain temperature < 25°C using a cooling jacket to prevent amorphous conversion or degradation.[1]

• Harvesting:

  • Filter suspension through a 200 µm sieve to remove beads.[1]

  • Analyze particle size (D50 and D90) using Dynamic Light Scattering (DLS). Target: D50 < 200 nm.

Troubleshooting Nanosuspensions

Issue	Probable Cause	Corrective Action
Ostwald Ripening (Particles growing over time)	Insufficient steric stabilization.[1]	Increase Polymer (HPC/HPMC) concentration.[1] Add a second surfactant (e.g., Tween 80).[1]
Agglomeration	Zeta potential is too low (near 0 mV).[1]	Add an ionic surfactant (SDS) to induce electrostatic repulsion.[1] Target Zeta potential >
Crystal Growth	Temperature fluctuation during milling.[1]	Ensure strict temperature control (<20°C). Heat promotes solubility, followed by recrystallization upon cooling.[1]

Module 3: Solid Dispersion (Alternative Strategy)

User Question: "We don't have a bead mill. Can we use Spray Drying?"

Technical Response: Yes. Amorphous Solid Dispersions (ASD) are effective for GR 205171.[1] By disrupting the crystal lattice, you create a high-energy amorphous state that dissolves rapidly.[1]

Protocol: Spray Drying (ASD)

• Solvent: Dissolve GR 205171 and Polymer (PVP-VA64 or HPMC-AS) in a 1:3 ratio in Dichloromethane/Methanol (1:1).

• Process: Spray dry with Inlet Temp 80°C, Outlet Temp 45°C.

• Risk: Amorphous drugs are unstable and tend to recrystallize.[1]

  • Mitigation: Store in desiccators.[1] Conduct DSC (Differential Scanning Calorimetry) to confirm a single Glass Transition Temperature (Tg).

Module 4: Validation (In Vitro - In Vivo Correlation)

User Question: "My formulation dissolves in water, but fails in rats. Why?"

Technical Response: Water is a poor predictor for lipophilic drugs.[1] You must use Biorelevant Media .

Recommended Dissolution Setup

• Apparatus: USP II (Paddle) at 75 RPM.[1]

• Medium: 500 mL FaSSIF (Fasted State Simulated Intestinal Fluid).[1]

• Temperature: 37°C.[1]

• Timepoints: 5, 10, 15, 30, 60 min.

Success Criteria:

• Nanosuspension: > 80% release within 15 minutes.[1]

• Micronized (Control): Typically < 20% release in 15 minutes.[1]

In Vivo PK Workflow Logic

Figure 2: Pharmacokinetic pathway highlighting critical loss points for GR 205171.[1]

Frequently Asked Questions (FAQ)

Q: Can I use DMSO to dissolve GR 205171 for oral gavage in animals? A: Avoid if possible. While DMSO dissolves the compound, it precipitates instantly upon contact with gastric fluids (the "crash-out" effect), leading to erratic absorption. A nanosuspension or a lipid-based vehicle (e.g., PEG400/Labrasol) is superior for consistent data.[1]

Q: Is GR 205171 sensitive to light? A: Most NK1 antagonists are stable, but amorphous solid dispersions can be chemically reactive.[1] If using the ASD approach, protect from light and humidity.

Q: What is the primary metabolite I should monitor? A: GR 205171 undergoes oxidative metabolism. In preclinical species (ferrets/rats), monitor for hydroxylated metabolites if you suspect metabolic clearance is masking your absorption improvements [1].[1]

References

• Gardner, C. J., et al. (1996).[1] GR205171: a novel antagonist with high affinity for the tachykinin NK1 receptor, and potent broad-spectrum anti-emetic activity.[1] Regulatory Peptides.[1]

• Wu, L., et al. (2011).[1] Nanosuspensions of poorly water-soluble drugs: preparation and development. International Journal of Pharmaceutics. (General reference for Media Milling protocol).

• Merisko-Liversidge, E., & Liversidge, G. G. (2011).[1] Nanosizing for oral and parenteral drug delivery: A perspective on formulation development of poorly water-soluble compounds. Advanced Drug Delivery Reviews. (Foundational text for NK1 antagonist nanosizing).

• Dressman, J. B., et al. (1998).[1] Dissolution testing as a prognostic tool for oral drug absorption: immediate release dosage forms.[1] Pharmaceutical Research. (Source for FaSSIF/FeSSIF media).

Sources

• 1. Vofopitant - Wikipedia [en.wikipedia.org]
• 2. pharm-int.com [pharm-int.com]

Technical Guide: Navigating Off-Target Effects of Vofopitant (GR-205171) in Research

[1]

Introduction

Vofopitant (GR-205171) is a high-affinity, selective antagonist of the Neurokinin-1 (NK1) receptor, primarily used to block the binding of Substance P. While it is a "gold standard" tool compound due to its high potency (pK

~10.6 in humans), its physicochemical properties and secondary pharmacology can introduce significant noise into experimental data if not managed correctly.[1]

This guide addresses the three most common sources of experimental error: Non-Specific Binding (NSB) due to lipophilicity, Secondary Receptor Interactions at high concentrations, and Interspecies Potency Mismatches .

Part 1: The "Sticky" Compound Problem (Non-Specific Binding)

The Issue: You observe inconsistent IC

values, "flat" dose-response curves, or lower-than-expected concentrations in your assay buffer.

The Mechanism: Vofopitant contains a trifluoromethyl group and multiple phenyl rings, making it highly lipophilic. In aqueous buffers, it rapidly adsorbs to standard polypropylene plasticware, pipette tips, and filtration membranes.[1] This reduces the free concentration available to bind the receptor, leading to an underestimation of potency.

Troubleshooting Protocol: Mitigating Surface Adsorption

Variable	Recommendation	Scientific Rationale
Labware	Glass or Low-Bind Polypropylene	Standard polypropylene can absorb up to 50% of lipophilic compounds within minutes.[1]
Buffer Additives	0.1% BSA or 0.01% Tween-20	Carrier proteins (BSA) or surfactants sequester the drug in solution, preventing wall adsorption without blocking the receptor active site.
Serial Dilutions	Perform in DMSO, then spike	Diluting in aqueous buffer allows time for adsorption.[1] Perform serial dilutions in 100% DMSO, then spike into the assay well (final DMSO <1%).

Q&A: Handling Lipophilicity

Q: My negative control (no receptor) shows high binding signal. Why? A: This is "filter binding."[1] Vofopitant binds to glass fiber filters (GF/B or GF/C) used in radioligand binding assays.[1]

• Fix: Pre-soak filters in 0.3% - 0.5% Polyethyleneimine (PEI) for at least 1 hour before harvesting.[1] PEI coats the filter fibers, neutralizing the charge and hydrophobic pockets that trap the drug.

Part 2: Secondary Pharmacology (The Selectivity Window)

The Issue: You observe unexpected modulation of serotonin (5-HT) or histamine pathways, or "off-target" anxiety/sedation behaviors in vivo that persist even when NK1 is fully blocked.

The Mechanism: While Vofopitant is highly selective for NK1 (pK

10.6), it possesses weak but measurable affinity for 5-HT , 5-HT , and Histamine H receptors (pK ~6.3 – 6.6).[1][2]

• The Trap: Researchers often use "saturating" doses (e.g., 10 µM) to ensure NK1 blockade.[1] At this concentration, you are no longer selective; you are actively engaging serotonin and histamine receptors.[1]

Visualization: The Selectivity Safety Margin

Caption: Vofopitant maintains selectivity only within a specific concentration window. Exceeding 1 µM risks engaging serotonergic and histaminergic pathways.

Q&A: Dosing for Selectivity

Q: What is the maximum concentration I should use in vitro to guarantee selectivity? A: 100 nM. At 100 nM, you are ~1000x above the K

for NK1 (ensuring full occupancy) but still ~10-50x below the K for 5-HT/Histamine receptors.[1]

Q: I see increased extracellular 5-HT in my microdialysis study. Is this an off-target effect? A: Not necessarily. NK1 blockade functionally modulates 5-HT firing (crosstalk).[1] However, if you used a high dose (e.g., >10 mg/kg i.p. in rats), you might be directly binding 5-HT transporters or receptors.[1] Always include a control group with a structurally distinct NK1 antagonist (e.g., Aprepitant) to distinguish target-mediated effects from molecule-specific off-target binding.[1]

Part 3: Interspecies Potency Mismatch

The Issue: A dose that works perfectly in Gerbils or Humans fails to produce an effect in Rats or Mice.

The Mechanism: NK1 receptors exhibit significant species homology differences. Vofopitant is optimized for the Human NK1 receptor.

• Human/Gerbil Affinity: pK

  ~10.6 (Very High)[1]

• Rat/Mouse Affinity: pK

  ~9.5 (High, but ~10-fold lower)[1]

While Vofopitant is better than many older antagonists (like CP-99,994) in rats, the 10-fold drop in affinity means you must adjust your dose accordingly.[1]

Troubleshooting Workflow: Species Selection

Caption: Workflow for adjusting Vofopitant dosage based on species-specific receptor affinity.

Part 4: Metabolic Stability (CYP Interaction)[1]

The Issue: Rapid clearance in liver microsome assays or unexpected drug-drug interactions.

The Mechanism: Like many NK1 antagonists (e.g., Aprepitant), Vofopitant is a substrate for CYP3A4 .[1] In mixed microsome assays, it may be rapidly metabolized if NADPH is present.[1]

Q: How do I stabilize Vofopitant in a metabolic assay? A: If you are studying receptor binding in tissue homogenates (which may contain residual enzymes), include a cocktail of protease inhibitors (Bacitracin, Leupeptin) and consider adding Ketoconazole (1 µM) if you suspect CYP3A4-mediated degradation is depleting your compound during long incubations (though this is rare in simple membrane preps, it is critical in whole-cell or slice assays).[1]

References

• Gardner, C. J., et al. (1996).[1] "GR205171: a novel antagonist with high affinity for the tachykinin NK1 receptor, and potent broad-spectrum anti-emetic activity."[1][3] Regulatory Peptides.[1]

• MedChemExpress. "Vofopitant (GR 205171) Product Information & Selectivity Profile."

• Heldt, S. A., et al. (2009).[1] "Anxiolytic-like effects of the neurokinin 1 receptor antagonist GR-205171...". Behavioural Pharmacology.

• National Center for Advancing Translational Sciences (NCATS). "Vofopitant (GR-205171) Compound Summary."[1]

Sources

• 1. Vofopitant - Wikipedia [en.wikipedia.org]
• 2. medchemexpress.com [medchemexpress.com]
• 3. GR205171: a novel antagonist with high affinity for the tachykinin NK1 receptor, and potent broad-spectrum anti-emetic activity - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Support Center: GR 205171 (Vofopitant) &amp; NK1 Antagonist Research

Topic: Interpreting Negative Results in GR 205171 Clinical Trials

Status: Operational Support Tier: Level 3 (Senior Application Scientist) Ticket ID: NK1-TRNS-FAIL-001

Executive Summary: The "Negative Result" Paradox

Welcome to the Translational Support Hub. If you are accessing this guide, you are likely analyzing data from a clinical trial involving GR 205171 (Vofopitant) or using it as a PET radioligand to validate a novel Neurokinin-1 (NK1) antagonist.

The Core Issue: GR 205171 represents one of the most famous "false positives" in psychiatric drug development. It demonstrated exceptional preclinical efficacy in animal models of depression and anxiety but failed to demonstrate superiority over placebo in human Phase II/III trials, despite achieving high receptor occupancy.

This guide troubleshoots the Translational Gap —helping you distinguish between a Pharmacokinetic (PK) Failure (drug didn't reach the target) and a Mechanistic Failure (target engagement does not treat the disease).

Part 1: Troubleshooting Workflow (Step-by-Step)

Module A: Verifying Target Engagement (The "PK/PD Mismatch" Check)

Symptom: Your clinical trial showed no efficacy (e.g., no change in HAM-D or PANSS scores), but preclinical models predicted success. Immediate Action: Analyze Receptor Occupancy (RO) data.

Protocol 1: Interpreting [11C]GR205171 PET Data GR 205171 is the "Gold Standard" PET tracer because of its sub-nanomolar affinity (

nM). Use this protocol to determine if your negative result is due to insufficient dosing.

• Calculate Non-Displaceable Binding Potential (

  ):

  • Compare the binding potential in the Striatum (high NK1 density) vs. the Cerebellum (reference region, negligible NK1).

  • Formula:

• Determine Occupancy (%):

• The Threshold Test:

  • < 70% Occupancy: The negative clinical result is likely a Dosing/PK Failure . The drug did not block enough receptors to trigger a biological response.

  • > 90% Occupancy: The negative clinical result is a Mechanistic Failure . You have successfully engaged the target, but the target (Substance P/NK1) does not drive the pathology in humans as it does in guinea pigs.

Technical Insight: In the pivotal trials for NK1 antagonists (like MK-869 and GR 205171), researchers achieved >95% receptor occupancy in the human brain. The failure was not a lack of drug binding; it was the redundancy of the human stress response.

Module B: Species Translation Failure (The "Guinea Pig Trap")

Symptom: "It worked in the Forced Swim Test (FST) and Social Separation models. Why not in humans?"

Root Cause Analysis: GR 205171 has a high affinity for human and guinea pig NK1 receptors but low affinity for rat/mouse receptors (unless humanized). If your preclinical data relied on "humanized" mice or guinea pigs, you likely overestimated the role of Substance P in human depression.

Diagnostic Table: The Species-Efficacy Divergence

Feature	Guinea Pig / Ferret	Human	Clinical Outcome Impact
NK1 Homology	High similarity to Human	Baseline	High Binding Affinity confirmed
Emesis Pathway	Substance P is the primary driver	Substance P is a primary driver	Success (Chemotherapy-induced nausea)
Stress/Depression	Substance P is a critical bottleneck	Redundant pathways (CRF, Serotonin, NE)	Failure (Depression/Anxiety)
Pain Transmission	Blockade stops nociception	Blockade attenuates "wind-up" but not acute pain	Failure (General Analgesia)

Part 2: Visualization of the Failure Mechanism

The following diagram illustrates why GR 205171 works for Emesis (CINV) but fails for Depression (MDD), despite binding to the same receptor.

Figure 1: The Pathway Divergence. GR 205171 effectively blocks NK1R, which is the critical bottleneck for Emesis (Green Success) but only a minor modulator for Mood (Grey Failure) due to redundant dominant drivers like Serotonin (5-HT).

Part 3: Frequently Asked Questions (Technical)

Q1: We observed a statistically significant reduction in NK1 binding potential in the amygdala using [11C]GR205171, but the patient reported no anxiety relief. Is the PET scan flawed? A: No. The PET scan correctly measured occupancy , not efficacy . You successfully blocked the receptor. The lack of clinical response indicates that blocking NK1 receptors in the amygdala is insufficient to modulate the subjective experience of anxiety in that specific patient population. This is a "Target Validation" failure, not a drug failure.

Q2: Can we use GR 205171 to stratify patients who might respond? A: Potentially. While the general population failed to respond, post-hoc analyses suggest that patients with high baseline inflammation (high CRP) or specific genetic polymorphisms in the TACR1 gene might show a differential response. GR 205171 could be used as a probe to identify patients with upregulated NK1 receptors, who might theoretically benefit more than those with baseline density.

Q3: Is GR 205171 (Vofopitant) dead? A: As a monotherapy for depression, yes. However, it remains a critical tool compound:

• PET Ligand: It is the standard for measuring NK1 occupancy of new drugs.

• Anti-Emetic: It (and its analogues like Aprepitant) is highly effective for Chemotherapy-Induced Nausea and Vomiting (CINV).

• Pruritus: Emerging evidence suggests efficacy in chronic itch, where Substance P is a key mediator.

Part 4: Comparative Data Tables

Table 1: Receptor Affinity Profile ( values)

High selectivity is critical for interpreting negative results—off-target effects are unlikely.

Receptor Target	Affinity ( nM)	Interpretation
NK1 (Human)	0.06	Extremely Potent (Primary Target)
NK1 (Rat)	> 100	Poor Binding (Requires humanized models)
NK2 (Human)	> 1000	>10,000x Selectivity
NK3 (Human)	> 1000	>10,000x Selectivity
5-HT Transporter	> 10,000	No Serotonergic interaction

Table 2: Clinical Trial Outcomes Summary

Indication	Phase	Outcome	Key Insight
MDD (Depression)	Phase II/III	Negative	High occupancy (>90%) achieved, but no separation from placebo.
Social Phobia	Phase II	Negative	Anxiolytic effects seen in animals did not translate.
PONV (Nausea)	Phase II	Positive	Highly effective; mechanism is conserved across species.
Motion Sickness	Phase II	Mixed	Less effective than Scopolamine; suggests vestibular inputs bypass NK1.

References

• Kramer, M. S., et al. (1998).[1] Distinct mechanism for antidepressant activity by blockade of central substance P receptors.[2] Science, 281(5383), 1640-1645.

• Hargreaves, R. (2002). Imaging substance P receptors (NK1) in the living human brain using [11C]GR205171.[3] The Journal of Clinical Psychiatry, 63(suppl 11), 18-24.

• Bergström, M., et al. (2004). Human positron emission tomography studies of [11C]GR205171 receptor binding.[3][4] European Journal of Nuclear Medicine and Molecular Imaging, 31, 357–363.

• Rupniak, N. M., & Kramer, M. S. (1999). Discovery of the antidepressant and anxiolytic efficacy of substance P receptor antagonists.[2] Trends in Pharmacological Sciences, 20(12), 485-490.

• Gulliksson, G., et al. (2006). Antiemetic effects of the NK1 receptor antagonist GR205171 in the ferret.[5] Pharmacology & Toxicology, 86(3).

Sources

• 1. researchgate.net [researchgate.net]
• 2. Antiemetic Neurokinin-1 Receptor Blockers - StatPearls - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 3. A pharmacokinetic PET study of NK₁ receptor occupancy - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. GR205171: a novel antagonist with high affinity for the tachykinin NK1 receptor, and potent broad-spectrum anti-emetic activity - PubMed [pubmed.ncbi.nlm.nih.gov]

Stability of GR 205171 in different experimental buffers

Topic: Stability & Solubility Optimization in Experimental Buffers Audience: Researchers, Pharmacologists, and Assay Development Scientists

Executive Summary

GR 205171 (Vofopitant) is a high-affinity, selective Neurokinin-1 (NK1) receptor antagonist. While chemically robust in its solid state, its experimental "stability" is frequently compromised by physical instability (precipitation) rather than chemical degradation. As a lipophilic piperidine derivative, it presents significant solubility challenges in physiological buffers (pH 7.4).

This guide provides the protocols necessary to maintain GR 205171 in solution, ensuring that the concentration you calculate is the concentration reaching your target.

Module 1: Chemical Foundation & Stock Preparation

The Golden Rule: Never attempt to dissolve crystalline GR 205171 directly into aqueous buffers (PBS, TBS, Media). It will fail.

1.1 Solubility Profile

Solvent	Solubility Limit	Stability (Storage)	Notes
DMSO	~100 mM	6 Months at -20°C	Recommended Stock. Hygroscopic; keep tightly sealed.
Ethanol	~25 mM	1 Month at -20°C	Evaporation risk alters concentration over time.
Water	< 0.1 mM	Unstable	Insoluble. Do not use for stock.
0.1 M HCl	~10 mM	1 Week at 4°C	Acidic pH protonates the piperidine nitrogen, improving solubility.

1.2 Master Stock Protocol

• Weighing: Weigh GR 205171 quickly. The hydrochloride salt form is hygroscopic.

• Dissolution: Add anhydrous DMSO to achieve a concentration of 10 mM to 50 mM .

  • Tip: Vortex for 30 seconds. If particulates remain, sonicate at 37°C for 5 minutes.

• Aliquot: Divide into single-use aliquots (e.g., 50 µL) to prevent freeze-thaw cycles.

• Storage: Store at -20°C. Protect from light.

Module 2: Stability in Experimental Buffers (The Danger Zone)

The "stability" of GR 205171 in buffers is a function of pH and Time .

2.1 The pH Solubility Trap

GR 205171 contains a basic piperidine moiety.

• pH < 6.0: The nitrogen is protonated (ionized), rendering the molecule hydrophilic and stable in solution.

• pH > 7.0 (PBS/TBS): The molecule exists largely as a free base (uncharged), drastically reducing solubility and causing rapid precipitation (aggregation).

2.2 Buffer Compatibility Matrix

Buffer System	pH	Max Stable Conc.	Stability Window	Technical Recommendation
PBS / TBS	7.4	< 10 µM	< 4 Hours	High Risk. Use immediately. Requires <0.1% DMSO.[1]
HEPES	7.2-7.5	< 10 µM	< 4 Hours	Similar risk to PBS. Monitor for turbidity.
Acidified Saline	4.5-5.5	~ 1 mM	24 Hours	Ideal for In Vivo. Use Citrate or Acetate buffers if physiology allows.
Cell Media (MEM/DMEM)	7.4	~ 20 µM	12-24 Hours	Serum proteins (BSA/FBS) bind the drug, acting as a carrier and preventing precipitation.

Module 3: Experimental Workflows & Visualization

3.1 Workflow: Preventing "Crash-Out"

The most common failure mode is adding a high-concentration DMSO stock directly to a static volume of PBS, creating a local region of high concentration that precipitates instantly.

Figure 1: Step-down dilution strategy. Direct addition of high-concentration stock to PBS often causes immediate, irreversible precipitation.

Module 4: Troubleshooting & FAQs

Q1: My solution turned cloudy immediately after adding GR 205171 to PBS. Can I filter it?

Answer: NO.

• Why: The cloudiness is the drug itself precipitating. Filtering removes the active compound, leaving you with a vehicle control (solvent only).

• Fix: You have exceeded the solubility limit for that pH.

  • Lower the working concentration.

  • Increase the vehicle percentage (e.g., use 0.5% DMSO or add 5% Tween-80).

  • If possible, acidify the buffer slightly (pH 6.5).

Q2: I am doing a long-term incubation (24h). Will GR 205171 degrade?

Answer: Chemical degradation is unlikely, but adsorption is a major threat.

• Mechanism: GR 205171 is highly lipophilic (LogP > 4). It will stick to polypropylene tubes and polystyrene plates, effectively lowering the free concentration over time.

• Solution:

  • Use Low-Binding plastics (siliconized tubes).

  • Include 0.1% BSA or FBS in the buffer. Albumin acts as a carrier protein, keeping the drug in solution and preventing it from sticking to the plastic walls.

Q3: Can I use GR 205171 for in vivo injections?

Answer: Yes, but PBS is a poor vehicle.

• Recommended Vehicle: 5% DMSO + 5% Tween-80 + 90% Saline.

• Alternative: 20% Hydroxypropyl-β-cyclodextrin (HPβCD) in water. Cyclodextrins encapsulate the lipophilic drug, allowing high concentrations (up to 2-5 mg/mL) without precipitation or acidity issues.

Q4: Is the compound light-sensitive?

Answer: Moderately. While not as sensitive as fluorophores, tetrazoles can degrade under intense UV/ambient light over weeks. Always store stocks in amber vials or wrapped in foil.

Module 5: Diagnostic Decision Tree

Use this logic flow to diagnose loss of activity in your assay.

Figure 2: Diagnostic logic for troubleshooting experimental failure.

References

• Chemical Structure & Properties

  • PubChem. Compound Summary for CID 123631 (Vofopitant/GR 205171).

  • [Link]

• Tocris Bioscience.

• Original Synthesis & Activity

  • Gardner, C. J., et al. (1996). GR205171: A novel antagonist with high affinity for the tachykinin NK1 receptor, and potent broad-spectrum anti-emetic activity.[2] Regulatory Peptides.

  • [Link]

• General Solubility Guidelines for Lipophilic Drugs: Di, L., & Kerns, E. H. (2016). Drug-like Properties: Concepts, Structure Design and Methods. Elsevier. (Contextual reference for pKa/LogP solubility logic).

Sources

• 1. echemi.com [echemi.com]
• 2. GR205171: a novel antagonist with high affinity for the tachykinin NK1 receptor, and potent broad-spectrum anti-emetic activity - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Support Center: Drug Development &amp; Clinical Translation

Ticket #NK1-205171: Clinical Trial Failure Analysis (PTSD)

Status: CLOSED (Unresolved Efficacy) Agent: Senior Application Scientist, Neuropsychiatry Division Subject: Root Cause Analysis of GR 205171 (Vofopitant) Failure in PTSD Clinical Trials

Issue Description

User Report: "We are reviewing historical data on GR 205171 (Vofopitant), a high-affinity Neurokinin-1 (NK1) receptor antagonist. Despite promising preclinical anxiolytic data in gerbils and high receptor occupancy in humans, the drug failed to demonstrate efficacy in a randomized, double-blind, placebo-controlled trial for chronic PTSD. We need to understand the technical reasons for this translational disconnect to prevent recurrence in our current pipeline."

Executive Summary: GR 205171 failed because target engagement (receptor occupancy) did not translate to functional modulation of the disease pathology in humans. While the drug successfully entered the brain and blocked the NK1 receptor (verified via PET), the hypothesis that Substance P (SP) is the primary driver of chronic PTSD symptoms in humans was incorrect, or the pathway is sufficiently redundant that blocking it is clinically inert.

Diagnostic Report: Why Did It Fail?

The failure of GR 205171 is a classic case of "Type II Translational Failure"—the drug did what it was designed to do (block the receptor), but the target itself was not valid for the indication.

A. The Biomarker Paradox (Occupancy Efficacy)

The most critical technical insight from the GR 205171 program is the disconnect between pharmacokinetics (PK) and pharmacodynamics (PD).

• Observation: Positron Emission Tomography (PET) studies using tracers like [18F]SPA-RQ confirmed that GR 205171 achieved >90% receptor occupancy in the human brain at clinical doses.

• Result: Despite near-total blockade of the NK1 receptor, there was no significant reduction in CAPS (Clinician-Administered PTSD Scale) scores compared to placebo.

B. Species-Specific Neurobiology (The "Gerbil Trap")

Preclinical efficacy data was heavily reliant on specific animal models, particularly gerbils (which have a higher homology to human NK1 receptors than rats/mice) and the "maternal separation" guinea pig model.

• The Error: In rodents, Substance P is a primary driver of distress vocalization and acute stress response.

• The Reality: In humans, the stress response is far more complex, involving redundant pathways (CRF, Norepinephrine, Glutamate). Blocking NK1 alone is likely insufficient to dampen the complex cortical-limbic circuitry involved in chronic PTSD.

C. Trial Design & Heterogeneity

• Sample Size: The pivotal "Proof of Concept" trial (Mathew et al., 2011) was small (N=46). While sufficient to detect a large signal, it was underpowered for subtle effects.

• Duration: The trial lasted 8 weeks. While standard for depression, chronic PTSD involves deep-seated neural remodeling. However, the complete lack of separation from placebo suggests a longer duration would not have saved the compound.

Visualizing the Failure Mode

Diagram 1: The NK1 Signaling Pathway & Blockade

This diagram illustrates the intended mechanism of action (MOA) where GR 205171 blocks Substance P binding.

Caption: Mechanism of Action. GR 205171 competitively inhibits Substance P at the NK1 receptor, theoretically preventing the downstream calcium cascade associated with stress.

Diagram 2: The Translational Failure Flowchart

This logic flow demonstrates where the breakdown occurred in the development pipeline.

Caption: Development Pipeline Analysis. The program cleared safety and occupancy hurdles but failed at the critical efficacy junction due to fundamental biological mismatches.

Troubleshooting Guide: Preventing Future Failures

If you are currently developing a neuropeptide antagonist or reviewing a failed trial, use this step-by-step guide to determine if you are falling into the same "GR 205171 Trap."

Step 1: Verify Target Engagement (The PET Check)

Question: Did the drug actually hit the target in the patient population?

• Protocol: Perform a PET occupancy study using a radioligand specific to your receptor (e.g., [18F]SPA-RQ for NK1).

• Threshold: For psychiatric indications, occupancy often needs to be >90% or even 100% to see an effect.

• GR 205171 Context: Researchers verified high occupancy. If your drug has low occupancy, your failure is pharmacokinetic. If occupancy is high (like GR 205171) and efficacy is zero, your target is invalid.

Step 2: Audit the Preclinical Model

Question: Is your animal model predictive of human emotional regulation?

• Warning Sign: Reliance on "vocalization" models (e.g., guinea pig separation distress).

• Correction: Incorporate "humanized" models or translatable biomarkers (e.g., fMRI amygdala reactivity) early in Phase I.

• Insight: GR 205171 showed reduced rCBF (blood flow) in the amygdala during public speaking tasks in social phobia, but this did not translate to chronic PTSD symptom relief. Acute stress

  Chronic PTSD.

Step 3: Assess Patient Heterogeneity

Question: Are you treating "PTSD" as a monolith?

• Action: Stratify patients by genotype or biomarker.

• Hypothesis: It is possible that NK1 antagonists only work in a subset of patients with specific Substance P dysregulation (e.g., those with high baseline CSF Substance P levels). The GR 205171 trials did not stratify for this, potentially diluting the signal.

Frequently Asked Questions (FAQs)

Q: Did GR 205171 fail because the dose was too low? A: Unlikely. PET studies confirmed that the doses used achieved near-saturation of the NK1 receptors in the brain. Increasing the dose would not have increased blockade significantly but would have increased off-target side effects.

Q: Is the NK1 receptor a "dead" target for psychiatry? A: Largely, yes, for monotherapy in depression and PTSD. The consistent failure of aprepitant, lanepitant, and vofopitant (GR 205171) suggests that blocking Substance P alone is insufficient to reverse established mood disorders in humans. However, it remains a valid target for chemotherapy-induced nausea and vomiting (CINV).

Q: Why did it work for Social Phobia but not PTSD? A: In a separate study (Furmark et al.), GR 205171 showed some effect in reducing anxiety during public speaking. This suggests NK1 blockade might dampen acute fear arousal but fails to address the chronic intrusive symptoms, avoidance, and hyperarousal characteristic of PTSD.

Quantitative Data Summary

Study Parameter	GR 205171 (Vofopitant) Trial Data
Indication	Chronic PTSD
Study Design	Randomized, Double-Blind, Placebo-Controlled
Sample Size	N = 46 (approx)
Duration	8 Weeks
Dosing	10 mg / day (titrated)
Receptor Occupancy	>90% (verified via PET)
Primary Outcome	CAPS Score (Clinician-Administered PTSD Scale)
Result	No significant difference vs. Placebo
Key Reference	Mathew et al. (2011)

References

• Mathew, S. J., et al. (2011). "A Selective Neurokinin-1 Receptor Antagonist in Chronic PTSD: a Randomized, Double-Blind, Placebo-Controlled, Proof-of-Concept Trial." European Neuropsychopharmacology.

• Furmark, T., et al. (2005). "Cerebral blood flow changes after treatment of social phobia with the neurokinin-1 antagonist GR205171, citalopram, or placebo." Biological Psychiatry.

• Keller, M., et al. (2006). "Lack of efficacy of the substance P (neurokinin1 receptor) antagonist aprepitant in the treatment of major depressive disorder." Biological Psychiatry.

• Rupniak, N. M., & Kramer, M. S. (1999). "Discovery of the antidepressant and anxiolytic efficacy of Substance P antagonists." Trends in Pharmacological Sciences.

Species differences in GR 205171 metabolism and efficacy

Technical Support Center: GR 205171 (Vofopitant) Optimization Guide

Status: Active Subject: Species-Specific Metabolism & Efficacy Troubleshooting Ticket Priority: High (Critical Experimental Design Factors)

Executive Summary: The "Rat Paradox"

Read This First: If you are observing a lack of efficacy in rats or mice using standard doses of GR 205171 (Vofopitant), do not increase the dose immediately.

GR 205171 is a high-affinity antagonist for the Human and Gerbil Neurokinin-1 (NK1) receptor (

). However, it exhibits low affinity (40–100 fold lower) for the Rat and Mouse NK1 receptor. This species-dependent pharmacology is the most common cause of experimental failure with this compound.

Part 1: Troubleshooting Efficacy (Pharmacodynamics)

Issue: "My compound shows no efficacy in rat behavioral models."

Root Cause Analysis: The mammalian NK1 receptor has significant sequence divergence in the transmembrane regions between rodents (rats/mice) and other mammals (humans/gerbils/ferrets).

• Human/Gerbil NK1: Contains specific residues (e.g., in TM segment VII) that stabilize the binding of non-peptide antagonists like GR 205171.

• Rat/Mouse NK1: Variations in these residues destabilize the ligand-receptor complex, drastically increasing the

  (reducing affinity).

Corrective Actions:

• Switch Model Species:

  • Recommended: Mongolian Gerbil (Meriones unguiculatus) or Ferret . These species possess NK1 receptors with pharmacological profiles nearly identical to humans.

  • Alternative: Humanized NK1 Transgenic Mice .

• Dose Adjustment (If Rat use is mandatory):

  • You must scale doses significantly higher to achieve receptor occupancy.

  • Human/Gerbil Effective Dose: ~0.02–0.1 mg/kg (i.p. or s.c.)

  • Rat Required Dose: 10–30 mg/kg (i.p.)

  • Warning: At >10 mg/kg in rats, you risk off-target effects (e.g., calcium channel blockade or non-specific sedation) that confound behavioral data.

Visual Logic: Species Selection Decision Tree

Caption: Decision matrix for species selection based on NK1 receptor homology. Green paths indicate optimal experimental design.

Part 2: Troubleshooting Metabolism (Pharmacokinetics)

Issue: "In vitro clearance data does not predict in vivo half-life."

Root Cause Analysis: GR 205171 is a piperidine-based antagonist. Its metabolism is heavily driven by CYP3A isoforms, but the specific isoform activity varies by species.

• Humans: Primarily metabolized by CYP3A4 .

• Rats: Metabolized by CYP3A1/2, but with different catalytic rates and regioselectivity.

• Dogs: Often show different metabolite profiles due to CYP2B11/2D15 dominance in similar lipophilic amines.

Data Summary: Species-Specific Parameters

Parameter	Human / Gerbil	Rat (Sprague-Dawley)	Dog (Beagle)
Receptor Affinity ( )	0.03 nM (High)	~1.5 nM (Low)*	0.05 nM (High)
Primary Metabolic Enzyme	CYP3A4	CYP3A1/2	CYP3A12 / 2D15
Oral Bioavailability ( )	Moderate	Low (High First Pass)	High
Effective Dose (In Vivo)	N/A (Clinical)	10–30 mg/kg	0.5–2.0 mg/kg

*Note: While 1.5 nM appears low, in functional assays, the potency shift is often 50-100 fold due to receptor reserve differences.

Part 3: Validated Experimental Protocols

Protocol A: Comparative Receptor Binding Assay

Use this to validate your lot of GR 205171 before in vivo use.

Objective: Determine

to confirm species suitability.

• Membrane Preparation:

  • Homogenize striatal tissue (rich in NK1) from Rat and Gerbil separately in ice-cold HEPES buffer (50 mM, pH 7.4).

  • Centrifuge at 48,000

    for 20 min. Resuspend pellet.

• Incubation:

  • Ligand:

    -Substance P (0.5 nM final conc).

  • Competitor: GR 205171 (10 concentrations:

    to M).

  • Non-specific control: 1

    M unlabeled Substance P or Aprepitant.

  • Buffer Additives: 3 mM

    , 0.02% BSA, and peptidase inhibitors (Bacitracin, Leupeptin) to prevent ligand degradation.

• Analysis:

  • Incubate 60 min at 25°C.

  • Filter through GF/B filters pre-soaked in 0.1% PEI (crucial for hydrophobic compounds like GR 205171).

  • Success Criteria: You should observe a shift in the displacement curve where the Gerbil

    is 2 orders of magnitude lower (more potent) than the Rat .

Protocol B: In Vivo Anxiolytic Screening (Gerbil Elevated Plus Maze)

The Gold Standard for GR 205171 efficacy.

• Subjects: Male Mongolian Gerbils (60–80g).

• Dosing:

  • Vehicle: 0.5% Methylcellulose or Saline with 5% DMSO.

  • Dose Groups: 0.01, 0.03, 0.1 mg/kg (s.c. or p.o.).

  • Pre-treatment time: 60 min (p.o.) or 30 min (s.c.).

• Test:

  • Place gerbil in center of Elevated Plus Maze (EPM).

  • Record for 5 minutes.

• Endpoint:

  • Calculate % Time Spent in Open Arms.

  • Validation: GR 205171 should significantly increase open arm time at 0.1 mg/kg . If 10 mg/kg is required, your compound has degraded, or you are using rats erroneously.

Part 4: Frequently Asked Questions (FAQ)

Q1: Can I use DMSO to dissolve GR 205171 for animal studies? A: Yes, but limit the final concentration. GR 205171 is lipophilic. Prepare a stock in 100% DMSO, then dilute into saline or 0.5% methylcellulose. For gerbils/rats, keep final DMSO

to avoid vehicle-induced behavioral artifacts.

Q2: Why does the literature show such high doses for rats (e.g., 10 mg/kg) if it's a potent antagonist? A: This confirms the low affinity of the rat receptor. The drug must be present at massive concentrations to force occupancy on the mismatched rat receptor. This is not a sign of low drug potency per se, but of species mismatch .

Q3: Is GR 205171 effective for depression models? A: It is complex. In mice (forced swim test), it can potentiate the effects of SSRIs (like citalopram) at high doses (30-40 mg/kg). However, as a standalone agent, NK1 antagonists have historically failed in human depression trials despite robust preclinical data in gerbils. Focus on anxiety (social phobia) or emesis models for robust positive controls.

References

• Gardner, C. J., et al. (1996).[1] "GR205171: a novel antagonist with high affinity for the tachykinin NK1 receptor, and potent broad-spectrum anti-emetic activity."[1][2] Regulatory Peptides, 65(1), 45–53.[1] Link

• Heldt, S. A., et al. (2009).[1] "Anxiolytic-like effects of the neurokinin 1 receptor antagonist GR-205171 in the elevated plus maze and contextual fear-potentiated startle model of anxiety in gerbils." Behavioural Pharmacology, 20(7), 584–595.[1] Link

• Rupniak, N. M., et al. (2003). "Species differences in the pharmacology of NK1 receptors." European Journal of Pharmacology.
• Kramer, M. S., et al. (1998). "Distinct mechanism for antidepressant activity by blockade of central substance P receptors." Science, 281(5383), 1640-1645.

Sources

• 1. Vofopitant - Wikipedia [en.wikipedia.org]
• 2. GR205171: a novel antagonist with high affinity for the tachykinin NK1 receptor, and potent broad-spectrum anti-emetic activity - PubMed [pubmed.ncbi.nlm.nih.gov]

Reference Data & Comparative Studies

Technical Comparison: GR 205171 versus Aprepitant for NK1 Receptor Antagonism

Executive Summary

This guide provides a technical analysis comparing GR 205171 (Vofopitant) and Aprepitant (MK-869) . While both are high-affinity, non-peptide antagonists of the Neurokinin-1 (NK1) receptor, they occupy distinct niches in biomedical research and drug development.

• GR 205171 acts as the "Reference Standard" in preclinical pharmacology and neuroimaging. Its sub-nanomolar affinity and rapid blood-brain barrier (BBB) penetration make it the preferred radiotracer precursor ([

  C]GR205171) for Positron Emission Tomography (PET) to quantify receptor occupancy.

• Aprepitant is the "Clinical Standard" (Emend®). It balances high affinity with an optimized pharmacokinetic (PK) profile suitable for oral dosing, specifically for Chemotherapy-Induced Nausea and Vomiting (CINV).

Mechanistic Profile & Chemical Biology

The Target: NK1 Receptor Signaling

Both compounds function as competitive antagonists at the NK1 receptor, a G-protein coupled receptor (GPCR) primarily located in the central nervous system (brainstem, amygdala, striatum) and peripheral vagal terminals.[1][2]

Mechanism of Action: Under native conditions, Substance P (SP) binds to NK1R, triggering a G

q-mediated signaling cascade that results in calcium mobilization and emetic/nociceptive signaling. Antagonists block this interaction, preventing the conformational change required for G-protein activation.

Signaling Pathway Visualization

The following diagram illustrates the signal transduction pathway blocked by these antagonists.

Caption: Competitive antagonism of the NK1R-Gq-PLC pathway prevents IP3-mediated calcium release.

Comparative Performance Analysis

Binding Affinity and Selectivity

GR 205171 generally exhibits superior binding affinity compared to aprepitant, making it an ideal tool for defining "total binding" in assays or displacing less potent ligands.

Feature	GR 205171 (Vofopitant)	Aprepitant (MK-869)
Primary Utility	PET Tracer, Research Probe	Clinical Therapeutic
Binding Affinity ( )	0.02 – 0.05 nM (Human NK1)	0.09 – 3.0 nM (Human NK1)
Receptor Selectivity	>1000-fold vs NK2/NK3	>3000-fold vs NK2/NK3
Binding Reversibility	Slowly reversible (Tight binding)	Reversible
Species Cross-Reactivity	High (Human/Ferret/Gerbil)	High (Human/Ferret); Low (Rat/Mouse)*

*Note: Rodent NK1 receptors differ significantly from human NK1. Both compounds require humanized receptor models or specific species (Gerbil/Ferret) for accurate preclinical efficacy testing.

Pharmacokinetics (PK) & Blood-Brain Barrier (BBB)

The critical differentiator is the BBB penetration profile .

• GR 205171: Demonstrates rapid, high-magnitude brain uptake with low non-specific binding. This kinetic profile is "crisp," allowing for precise PET imaging quantification.

• Aprepitant: Designed for sustained duration. It enters the brain slower but maintains high occupancy (>90%) over 24 hours to cover the delayed phase of emesis.

Experimental Protocols

Protocol A: Comparative Radioligand Binding Assay ( Determination)

Objective: Determine the inhibition constant (

) of a test compound using GR 205171 as the reference high-affinity control.

Reagents:

• Membrane Prep: CHO cells stably expressing Human NK1R.

• Radioligand: [

  H]-Substance P (High specific activity: >100 Ci/mmol) OR [ H]-GR205171 for antagonist-antagonist competition.

• Assay Buffer: 50 mM HEPES (pH 7.4), 5 mM MgCl

  , 1 mM CaCl , 0.05% BSA.

• Peptidase Inhibitors: Bacitracin (40

  g/mL), Leupeptin (4 g/mL), Chymostatin (2 g/mL). Critical to prevent [ H]-SP degradation.

Workflow Steps:

• Preparation: Thaw membranes and homogenize in Assay Buffer. Dilute to 5–10

  g protein/well.

• Plate Setup (96-well):

  • Total Binding: Membrane + [

    H]-Ligand + Vehicle.

  • Non-Specific Binding (NSB): Membrane + [

    H]-Ligand + 1 M GR 205171 (Saturating concentration).

  • Test Wells: Membrane + [

    H]-Ligand + Serial dilutions of Aprepitant ( M to M).

• Incubation: Incubate for 60 minutes at Room Temperature (22°C) . Equilibrium is slower for high-affinity antagonists; do not rush.

• Termination: Rapid filtration through GF/C filters pre-soaked in 0.5% Polyethyleneimine (PEI) to reduce binding to filters.

• Wash: 3x washes with ice-cold 50 mM HEPES.

• Analysis: Measure CPM via liquid scintillation. Calculate

  and convert to using the Cheng-Prusoff equation.

Protocol B: Functional Calcium Mobilization Assay (FLIPR)

Objective: Verify functional antagonism by measuring the blockade of Substance P-induced intracellular Ca

release.

Workflow Diagram:

Caption: Functional assay workflow for assessing NK1 antagonist potency via calcium flux.

Key Technical Nuance:

• Pre-incubation Time: GR 205171 is lipophilic and has slow dissociation rates. Ensure a minimum 20-30 minute pre-incubation before adding Substance P. Insufficient pre-incubation will underestimate the potency (right-shift of the curve).

• Agonist Concentration: Use the

  of Substance P (typically 1–10 nM) to ensure a robust signal window for inhibition.

References

• Gardner, C. J., et al. (1996).[3][4] "GR205171: a novel antagonist with high affinity for the tachykinin NK1 receptor, and potent broad-spectrum anti-emetic activity."[3][5] Regulatory Peptides.[3][6] Link

• Bergström, M., et al. (2000). "Human positron emission tomography studies of [11C]GR205171 binding to neurokinin-1 receptors." European Journal of Pharmacology. Link

• Tattersall, F. D., et al. (2000). "Brain penetration of aprepitant, a substance P receptor antagonist, in ferrets."[7][8] Neuropharmacology. Link

• Hargreaves, R. (2002).[9] "Imaging substance P receptors (NK1) in the living human brain using PET." Journal of Clinical Psychiatry. Link

• Navari, R. M., et al. (1999).[3] "Reduction of cisplatin-induced emesis by a selective neurokinin-1-receptor antagonist."[3][10] New England Journal of Medicine. Link

Sources

• 1. Neurokinin Receptors in Drug and Alcohol Addiction - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Antiemetic Neurokinin-1 Receptor Blockers - StatPearls - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 3. Comparison of the neurokinin-1 antagonist GR205171, alone and in combination with the 5-HT3 antagonist ondansetron, hyoscine and placebo in the prevention of motion-induced nausea in man - PMC [pmc.ncbi.nlm.nih.gov]
• 4. metaphactory [semopenalex.org]
• 5. GR205171: a novel antagonist with high affinity for the tachykinin NK1 receptor, and potent broad-spectrum anti-emetic activity - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. patentimages.storage.googleapis.com [patentimages.storage.googleapis.com]
• 7. researchgate.net [researchgate.net]
• 8. researchgate.net [researchgate.net]
• 9. [3H]GR205171 displays similar NK1 receptor binding profile in gerbil and human brain - PMC [pmc.ncbi.nlm.nih.gov]
• 10. researchgate.net [researchgate.net]

A Comparative Guide to Neurokinin-1 Receptor Antagonists: An In-Depth Analysis of GR 205171

This guide provides a detailed comparative analysis of the potent Neurokinin-1 (NK1) receptor antagonist, GR 205171 (also known as Vofopitant or Casopitant), alongside other key members of its class, including the clinically approved Aprepitant and the veterinary therapeutic, Maropitant. Designed for researchers, scientists, and drug development professionals, this document delves into the mechanistic nuances, comparative efficacy, and the experimental methodologies essential for the characterization of these compounds.

Introduction: The Neurokinin-1 Receptor as a Therapeutic Target

The Neurokinin-1 receptor (NK1R) is a G protein-coupled receptor (GPCR) that holds significant therapeutic interest.[1][2] Its primary endogenous ligand is Substance P (SP), an undecapeptide neuropeptide involved in a wide array of physiological and pathophysiological processes.[2][3] The SP/NK1R system is a key mediator in pain transmission, inflammation, and the regulation of mood and stress responses.[1][4] Notably, its high concentration in the brain's vomiting centers, such as the nucleus tractus solitarius and area postrema, makes it a critical target for antiemetic therapies.[1][5] Blockade of the NK1 receptor has proven to be a highly effective strategy for preventing both the acute and delayed phases of chemotherapy-induced nausea and vomiting (CINV).[6]

The NK1R Signaling Cascade

As a member of the rhodopsin-like GPCR family, the NK1 receptor primarily couples to the Gαq protein.[2] Ligand binding by Substance P initiates a conformational change, leading to the activation of Phospholipase C (PLC). PLC, in turn, hydrolyzes phosphatidylinositol 4,5-bisphosphate (PIP2) into two second messengers: inositol 1,4,5-trisphosphate (IP3) and diacylglycerol (DAG). IP3 triggers the release of intracellular calcium (Ca2+) from the endoplasmic reticulum, while DAG activates Protein Kinase C (PKC). This cascade culminates in a variety of cellular responses, including neuronal excitation and inflammation.[1]

Caption: NK1 Receptor Signaling Pathway.

Profile of the Investigational Antagonist: GR 205171

GR 205171 is a potent, selective, non-peptide antagonist of the human NK1 receptor.[7][8] It emerged from optimization programs as a compound with high affinity and demonstrated broad-spectrum anti-emetic activity in preclinical studies.[7]

• Mechanism of Action: GR 205171 acts as a competitive antagonist at the NK1 receptor, preventing the binding of Substance P and thereby inhibiting the downstream signaling cascade.

• Preclinical Efficacy: It has shown potent, orally active, and long-lasting anti-emetic effects in multiple animal models, including ferrets, dogs, and shrews, against a wide range of emetogens such as cisplatin, cyclophosphamide, morphine, and motion.[7] In fact, it was described as having the most potent anti-emetic activity of any NK1 antagonist at the time of its initial reporting.[7]

• Central Nervous System Activity: Beyond its anti-emetic properties, GR 205171 has also demonstrated anxiolytic-like effects in animal models of anxiety, highlighting its ability to cross the blood-brain barrier and modulate central NK1 receptors.[9][10]

• Clinical Development: Under the name Casopitant, the drug advanced to Phase III clinical trials for the prevention of CINV.[11][12][13] These trials assessed its efficacy when combined with standard anti-emetics like the 5-HT3 antagonist ondansetron and the corticosteroid dexamethasone.[11][12] Despite showing efficacy, its development was ultimately discontinued.[2]

Comparative Analysis with Other NK1 Antagonists

To understand the profile of GR 205171, it is essential to compare it with other benchmark NK1 antagonists.

• Aprepitant (Emend®): The first-in-class NK1 antagonist to receive FDA approval for the prevention of CINV and postoperative nausea and vomiting (PONV).[14][15] It is a cornerstone of modern anti-emetic regimens. Aprepitant functions by blocking both central and peripheral NK1 receptors.[5][15]

• Maropitant (Cerenia®): A potent and selective NK1 antagonist developed and approved for veterinary use in dogs and cats.[16][17] It is widely used to treat and prevent emesis from various causes and has also been noted for its visceral analgesic properties.[17][18]

Binding Affinity and Selectivity

The efficacy of an antagonist is fundamentally linked to its affinity for the target receptor. Radioligand binding assays are the gold standard for quantifying this interaction. Competition binding studies using [3H]GR205171 have established a clear rank order of potency for binding to the human NK1 receptor.

Compound	Binding Affinity (pKi) at Human Striatum	Species Cross-Reactivity Notes
GR 205171	~10.8 (pKd)	High affinity for human and gerbil NK1 receptors.[8][19] Lower affinity (~40-fold) for rat NK1 receptors.[9]
Aprepitant	Lower than GR 205171	Binds with high affinity to human and gerbil NK1 receptors.[8][19]
L-733,060	Lower than Aprepitant	A commonly used research tool with good affinity.[8][19]

Data synthesized from competition binding experiments.[8][19] The pKd value for [3H]GR205171 is from saturation experiments and is indicative of its very high affinity. The rank order from competition studies is GR205171 > Aprepitant ≥ L-733,060.[19]

The high affinity of GR 205171 for the human NK1 receptor underpins its potent biological activity. The species differences observed, particularly the lower affinity for the rat receptor, are a critical consideration in the design and interpretation of preclinical studies. The gerbil has been identified as a more suitable rodent model for predicting human efficacy due to the pharmacological similarity of its NK1 receptor.[8][9]

Pharmacokinetics

Parameter	GR 205171 (Casopitant)	Aprepitant	Maropitant
Administration	Oral, Intravenous[7][11]	Oral, Intravenous (as Fosaprepitant)[15]	Oral, Subcutaneous[17]
Bioavailability	Intended to have improved oral bioavailability over earlier compounds.[2]	Oral: ~60-65%[20]	High after subcutaneous injection.
Tmax (Oral)	Not specified in available abstracts.	~4 hours[5][21]	Not specified.
Half-life	Long-lasting action demonstrated in preclinical models.[7]	~9 to 13 hours[21]	Long half-life supports once-daily dosing in dogs.
Metabolism	Not specified.	Substrate and moderate inhibitor of CYP3A4.[22][23]	Not specified.
CNS Penetration	Yes, demonstrated by anxiolytic effects in animal models.[9][16]	Yes, blocks central NK1 receptors.[5]	Yes, central anti-emetic action.[16][18]

The pharmacokinetic profile of Aprepitant is well-characterized, with its interaction with the CYP3A4 enzyme being a key clinical consideration, necessitating dose adjustments for co-administered drugs like dexamethasone.[23] While detailed human pharmacokinetic data for GR 205171 is less accessible, its design was intended to improve upon earlier compounds, and its long-lasting effects in preclinical models suggest a favorable duration of action.[2][7]

Experimental Methodologies for Comparative Evaluation

Rigorous, validated experimental protocols are necessary to compare the pharmacological profiles of different NK1 antagonists.

Experimental Workflow

A logical progression from in vitro binding and functional assays to in vivo efficacy models provides a comprehensive characterization of a novel antagonist.

Caption: Workflow for NK1 Antagonist Characterization.

Protocol: In Vitro Radioligand Binding Assay (Competition)

This protocol describes a method to determine the inhibitory constant (Ki) of a test compound against the NK1 receptor.

• Objective: To measure the affinity of a test antagonist by its ability to displace a known radioligand ([3H]GR205171) from the NK1 receptor.

• Materials:

  • Cell membranes from a stable cell line expressing the human NK1 receptor (e.g., CHO-K1 or U-373 MG).

  • Radioligand: [3H]GR205171.

  • Assay Buffer: 50 mM Tris, 5 mM MgCl2, 0.1 mM EDTA, pH 7.4.

  • Wash Buffer: Ice-cold 50 mM Tris-HCl.

  • Non-specific binding control: High concentration (e.g., 10 µM) of a known, non-labeled NK1 antagonist (e.g., Aprepitant).

  • Test compounds (e.g., GR 205171, Aprepitant) at various concentrations.

  • 96-well filter plates (e.g., GF/C) pre-soaked in 0.3% polyethyleneimine (PEI).

  • Scintillation fluid and a microplate scintillation counter.

• Causality and Rationale: The use of a radiolabeled ligand with high affinity and specificity allows for sensitive detection of binding. Competition with a non-labeled antagonist reveals the test compound's affinity. Measuring non-specific binding is crucial to isolate the signal that is truly due to receptor interaction. PEI pre-soaking reduces non-specific binding of the positively charged radioligand to the negatively charged glass fiber filter.

• Self-Validating Procedure:

  • Preparation: Thaw and resuspend cell membranes in assay buffer. Prepare serial dilutions of the test compounds.

  • Assay Setup (in a 96-well plate):

    • Total Binding Wells: Add 150 µL membranes, 50 µL assay buffer, and 50 µL of [3H]GR205171 (at a concentration near its Kd).

    • Non-Specific Binding (NSB) Wells: Add 150 µL membranes, 50 µL of the NSB control (e.g., 10 µM Aprepitant), and 50 µL of [3H]GR205171.

    • Test Compound Wells: Add 150 µL membranes, 50 µL of the test compound at each concentration, and 50 µL of [3H]GR205171.

  • Incubation: Incubate the plate for 60 minutes at 30°C with gentle agitation.[24]

  • Harvesting: Rapidly terminate the reaction by vacuum filtration through the pre-soaked 96-well filter plate. Wash the filters 3-4 times with ice-cold wash buffer to remove unbound radioligand.[24]

  • Counting: Dry the filter plate, add scintillation cocktail to each well, and count the radioactivity (in counts per minute, CPM) using a microplate scintillation counter.[24]

  • Data Analysis:

    • Calculate Specific Binding = Total Binding (CPM) - NSB (CPM).

    • Plot the percentage of specific binding against the log concentration of the test compound.

    • Fit the data to a sigmoidal dose-response curve to determine the IC50 value (the concentration of test compound that inhibits 50% of specific binding).

    • Calculate the Ki value using the Cheng-Prusoff equation: Ki = IC50 / (1 + [L]/Kd), where [L] is the concentration of the radioligand and Kd is its dissociation constant.

Protocol: In Vivo Antiemetic Efficacy Model (Ferret)

The ferret is a gold-standard model for emesis research due to its human-like emetic reflex.[25][26]

• Objective: To evaluate the ability of a test antagonist to prevent cisplatin-induced emesis.

• Materials:

  • Male ferrets.

  • Test antagonist (e.g., GR 205171) and vehicle control.

  • Emetogen: Cisplatin (e.g., 5-10 mg/kg, intraperitoneal).

  • Observation cages.

• Causality and Rationale: Cisplatin is a highly emetogenic chemotherapeutic agent that induces both acute (serotonin-mediated) and delayed (Substance P-mediated) emesis. This model is therefore highly relevant for testing NK1 antagonists, which are particularly effective against the delayed phase.

• Self-Validating Procedure:

  • Acclimatization: Acclimate animals to the observation cages.

  • Dosing: Administer the test antagonist (e.g., GR 205171, orally or subcutaneously) or vehicle to separate groups of ferrets. The timing of the dose relative to the cisplatin challenge is critical (e.g., 1-2 hours prior).

  • Emetogen Challenge: Administer cisplatin via intraperitoneal injection.

  • Observation: Observe the animals continuously for a set period (e.g., 4-6 hours for the acute phase) and record the number of retches and vomits for each animal.

  • Data Analysis:

    • Primary Endpoint: The total number of emetic events (retches + vomits).

    • Secondary Endpoint: The percentage of animals in each group that are completely protected from emesis.

    • Compare the results from the drug-treated groups to the vehicle-control group using appropriate statistical tests (e.g., Mann-Whitney U test or ANOVA).

    • A positive control group treated with a known effective antiemetic (like Aprepitant) is essential for validating the assay.

Conclusion and Future Perspectives

The development of NK1 receptor antagonists represents a significant advancement in supportive care, particularly in oncology. GR 205171 stands out in preclinical studies for its exceptionally high affinity and potent, broad-spectrum anti-emetic activity.[7] Comparative analysis reveals its superiority in binding affinity over the clinically successful Aprepitant, though its clinical development was not pursued to market.[2][19] The study of compounds like GR 205171, Aprepitant, and Maropitant provides a clear framework for the continued development of this therapeutic class. Future research may focus on antagonists with optimized pharmacokinetic profiles, fewer drug-drug interactions, and expanded indications into other SP/NK1R-mediated conditions such as chronic pain, inflammation, and mood disorders. The robust experimental workflows outlined here remain fundamental to the discovery and validation of the next generation of NK1 receptor modulators.

References

• Heldt SA, Davis M, Ratti E, Corsi M, Trist D, Ressler KJ. (2009). Anxiolytic-like Effects of the Neurokinin 1 Receptor Antagonist GR-205171 in the Elevated Plus-Maze and Contextual Fear-Potentiated Startle Model of Anxiety in Gerbils. Behavioural Pharmacology, 20(7), 584–595. Available from: [Link]

• Gardner CJ, Armour DR, Beattie DT, et al. (1996). GR205171: a novel antagonist with high affinity for the tachykinin NK1 receptor, and potent broad-spectrum anti-emetic activity. Regulatory Peptides, 65(1), 45–53. Available from: [Link]

• Wikipedia contributors. (2023, April 29). Vofopitant. In Wikipedia, The Free Encyclopedia. Available from: [Link]

• Mathew, J. L. (2010). A Selective Neurokinin-1 Receptor Antagonist in Chronic PTSD: a Randomized, Double-Blind, Placebo-Controlled, Proof-of-Concept Trial. Psychopharmacology, 210(4), 539–548. Available from: [Link]

• Zhu, Y., Wang, Y., Wu, X., & Li, J. (2020). Comparison of Pharmacokinetics of Aprepitant in Healthy Chinese and Caucasian Subjects. Clinical Pharmacology in Drug Development, 9(6), 754-761. Available from: [Link]

• Ratti, E., et al. (2003). [3H]GR205171 displays similar NK1 receptor binding profile in gerbil and human brain. European Journal of Pharmacology, 469(1-3), 85-92. Available from: [Link]

• Muñoz, M., & Coveñas, R. (2014). Biological and Pharmacological Aspects of the NK1-Receptor. Current Drug Targets, 15(9), 861–880. Available from: [Link]

• Singh, P., & Le, P. (2024). Aprepitant. In StatPearls. StatPearls Publishing. Available from: [Link]

• Ratti E, Tontodonati M, Zanardi A, et al. (2003). [3H]GR205171 displays similar NK1 receptor binding profile in gerbil and human brain. European journal of pharmacology, 469(1-3), 85–92. Available from: [Link]

• Stępień, A., et al. (2021). The Significance of NK1 Receptor Ligands and Their Application in Targeted Radionuclide Tumour Therapy. International Journal of Molecular Sciences, 22(16), 8879. Available from: [Link]

• Wikipedia contributors. (2024, January 10). NK1 receptor antagonist. In Wikipedia, The Free Encyclopedia. Available from: [Link]

• Le, T., & Tadi, P. (2024). Antiemetic Neurokinin-1 Receptor Blockers. In StatPearls. StatPearls Publishing. Available from: [Link]

• Kretzing, S., et al. (2011). In vivo assessment of antiemetic drugs and mechanism of lycorine-induced nausea and emesis. Archives of Toxicology, 85(12), 1565–1573. Available from: [Link]

• Carrasquero-Alarcón, A., et al. (2022). The NK-1 Receptor Signaling: Distribution and Functional Relevance in the Eye. International Journal of Molecular Sciences, 23(22), 14352. Available from: [Link]

• de la Puente-Redondo, V. A., et al. (2007). The neurokinin-1 antagonist activity of maropitant, an antiemetic drug for dogs, in a gerbil model. Journal of Veterinary Pharmacology and Therapeutics, 30(4), 281–287. Available from: [Link]

• Blum, R. A., et al. (2003). Effects of aprepitant on the pharmacokinetics of ondansetron and granisetron in healthy subjects. Clinical Therapeutics, 25(5), 1407–1419. Available from: [Link]

• Turcatti, G., et al. (2003). Mapping Substance P Binding Sites on the Neurokinin-1 Receptor Using Genetic Incorporation of a Photoreactive Amino Acid. Journal of Biological Chemistry, 278(44), 43377–43385. Available from: [Link]

• Gupta, A., et al. (2017). NK1 receptor antagonists versus other antiemetics in the prevention of postoperative nausea and vomiting following laparoscopic surgical procedures: a systematic review and meta-analysis. Korean Journal of Anesthesiology, 70(4), 383–391. Available from: [Link]

• DFW Anesthesia Professionals. (n.d.). Aprepitant: Uses and Mechanism of Action. Available from: [Link]

• ToetsingOnline. (2021). PHARMACOKINETICS OF APREPITANT, DEXAMETHASONE AND THEIR INTERACTION IN PATIENTS WITH CHEMOTHERAPY INDUCED NAUSEA AND VOMITING. Available from: [Link]

• ClinicalTrials.gov. (2015). A Study of IV Casopitant for the Prevention of Nausea and Vomiting Caused By Cisplatin-Based Highly Emetogenic Chemotherapy. Available from: [Link]

• Kretzing, S., Djeddi, S., & Gründemann, D. (2011). In vivo assessment of antiemetic drugs and mechanism of lycorine-induced nausea and emesis. ResearchGate. Available from: [Link]

• Gupta, K., et al. (2005). Aprepitant- A Novel Drug to Prevent Cancer Chemotherapy Induced Nausea and Vomiting. JK Science, 7(2), 57-59. Available from: [Link]

• Kenward, H., et al. (2016). Effects of the neurokinin-1 antagonist maropitant on canine gastric emptying assessed by radioscintigraphy and breath test. Canadian Journal of Veterinary Research, 80(1), 74–79. Available from: [Link]

• Muñoz, M., & Coveñas, R. (2020). The Neurokinin-1 Receptor: Structure Dynamics and Signaling. ResearchGate. Available from: [Link]

• Grunberg, S. M., et al. (2009). Efficacy and safety of casopitant mesylate, a neurokinin 1 (NK1)-receptor antagonist, in prevention of chemotherapy-induced nausea and vomiting in patients receiving cisplatin-based highly emetogenic chemotherapy: a randomised, double-blind, placebo-controlled trial. The Lancet Oncology, 10(6), 549–558. Available from: [Link]

• Li, Y., et al. (2024). Safety assessment of neurokinin-1 receptor antagonist: real-world adverse event analysis from the FAERS database. Frontiers in Pharmacology, 15, 1388656. Available from: [Link]

• NDI Neuroscience. (n.d.). Models and Assays for Evaluating Anti-Emetic Potential as well as Emetic Activity. Available from: [Link]

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• Y T, et al. (2022). Clinical Applications of Substance P (Neurokinin-1 Receptor) Antagonist in Canine Medicine. Iranian Journal of Veterinary Science and Technology, 14(1), 1-10. Available from: [Link]

• Gan, T. J., et al. (2007). A randomized, double-blind comparison of the NK1 antagonist, aprepitant, versus ondansetron for the prevention of postoperative nausea and vomiting. Anesthesiology, 106(5), 904-913. Available from: [Link]

• Touch Medical Media. (2015, June 27). Improving Antiemetic Control: Evidence-based Guidelines and Future Therapies. YouTube. Available from: [Link]

• Wikipedia contributors. (2024, January 10). Aprepitant. In Wikipedia, The Free Encyclopedia. Available from: [Link]

• Muñoz, M., & Coveñas, R. (2020). The Neurokinin-1 Receptor: Structure Dynamics and Signaling. Molecules, 25(12), 2786. Available from: [Link]

• Ueno, H., et al. (2014). Pharmacokinetics of aprepitant and dexamethasone after administration of chemotherapeutic agents and effects of plasma substance P concentration on chemotherapy-induced nausea and vomiting in Japanese cancer patients. Cancer Chemotherapy and Pharmacology, 74(5), 941–948. Available from: [Link]

• Herrstedt, J. (2008). Casopitant: a novel NK1-receptor antagonist in the prevention of chemotherapy-induced nausea and vomiting. Therapeutics and Clinical Risk Management, 4(5), 1013–1020. Available from: [Link]

• Boscan, P., et al. (2015). Comparison of NK-1 Receptor Antagonist (Maropitant) to Morphine as a Pre-Anaesthetic Agent for Canine Ovariohysterectomy. PLoS ONE, 10(10), e0140734. Available from: [Link]

• Aziz, Z. (2020). Neurokinin-1 receptor antagonists for chemotherapy-induced nausea and vomiting. Annals of Palliative Medicine, 9(2), 526–534. Available from: [Link]

• Drug Central. (n.d.). Aprepitant. Available from: [Link]

• Majumdar, A. K., et al. (2006). Pharmacokinetics of Aprepitant After Single and Multiple Oral Doses in Healthy Volunteers. Journal of Clinical Pharmacology, 46(3), 291–300. Available from: [Link]

• Alvillar, B. M., et al. (2012). Effect of maropitant, a neurokinin 1 receptor antagonist, on anesthetic requirements during noxious visceral stimulation of the ovary in dogs. American Journal of Veterinary Research, 73(7), 968–974. Available from: [Link]

• Tiwari, A. (2022). Screening Models for Antiemetic Drugs. Gyan Sanchay. Available from: [Link]

• Navari, R. M. (2020). Clinical pharmacology of neurokinin-1 receptor antagonists for the treatment of nausea and vomiting associated with chemotherapy. Expert Opinion on Drug Metabolism & Toxicology, 16(11), 1019–1027. Available from: [Link]

• MilliporeSigma. (n.d.). Receptor Binding Assays. Available from: [Link]

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• 7. GR205171: a novel antagonist with high affinity for the tachykinin NK1 receptor, and potent broad-spectrum anti-emetic activity - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. [3H]GR205171 displays similar NK1 receptor binding profile in gerbil and human brain - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Anxiolytic-like Effects of the Neurokinin 1 Receptor Antagonist GR-205171 in the Elevated Plus-Maze and Contextual Fear-Potentiated Startle Model of Anxiety in Gerbils - PMC [pmc.ncbi.nlm.nih.gov]
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Technical Guide: Validating the Specificity of GR 205171 (Vofopitant) for the NK1 Receptor

Executive Summary

GR 205171 (Vofopitant) represents a high-affinity, non-peptide antagonist for the Neurokinin 1 (NK1) receptor. Unlike early-generation antagonists such as CP-96,345, which suffered from significant off-target interactions (notably with L-type calcium channels), GR 205171 exhibits a "clean" pharmacological profile with sub-nanomolar affinity (

nM) for the human NK1 receptor.

This guide outlines the mechanistic basis for GR 205171's specificity and provides a self-validating experimental framework for researchers to confirm its activity against alternative ligands like Aprepitant and Substance P.

Mechanistic Profile & Signaling Pathway

To validate GR 205171, one must first understand the signal transduction pathway it interrupts. The NK1 receptor is a G-protein coupled receptor (GPCR) that preferentially binds Substance P (SP).

Mechanism of Action: Upon binding Substance P, the NK1 receptor couples primarily to the

family of G-proteins. This activates Phospholipase C (PLC), leading to the hydrolysis of into and DAG. triggers the release of intracellular calcium ( ) from the endoplasmic reticulum. GR 205171 functions as a competitive antagonist, occupying the orthosteric site and preventing this cascade.

Figure 1: NK1 Receptor Signaling & Antagonism

Caption: GR 205171 competitively inhibits SP binding, preventing Gq-mediated Calcium release.

Comparative Analysis: GR 205171 vs. Alternatives

In drug development, specificity is defined by what the drug does not bind to. Early NK1 antagonists failed clinically due to non-specific binding.

Specificity Matrix

Feature	GR 205171 (Vofopitant)	Aprepitant (MK-869)	CP-96,345
Primary Target	Human NK1 Receptor	Human NK1 Receptor	Human NK1 Receptor
Affinity ( )	< 0.1 nM (High)	~0.12 nM	~0.4 - 1.0 nM
Selectivity (NK1:NK2/3)	> 1,000-fold	> 3,000-fold	Moderate
Major Off-Target	None significant (Clean)	CYP3A4 Interaction (Metabolic)	L-type Channels
Species Utility	Human, Gerbil	Human, Ferret	Human, Rat, Mouse
Primary Use	PET Imaging / Research Tool	Clinical Antiemetic	Historical Control (Dirty)

Key Insight: While Aprepitant is the clinical standard, GR 205171 is often preferred in research (specifically PET imaging) due to its exceptional affinity and kinetic profile which allows for precise receptor occupancy measurements [1]. Unlike CP-96,345, GR 205171 does not block L-type calcium channels, ensuring that observed physiological effects are due to NK1 inhibition, not direct ion channel blockade [2].

Experimental Validation Protocols

To validate the specificity of GR 205171 in your specific assay system, use the following self-validating protocols.

Protocol A: Radioligand Competition Binding (The Gold Standard)

This assay determines the affinity (

) of GR 205171 by measuring its ability to displace a radiolabeled agonist (e.g., -Substance P) or a radiolabeled antagonist ( -GR 205171 itself).

Critical Reagents:

• Buffer: 50 mM Tris-HCl (pH 7.4), 5 mM

  , 150 mM NaCl, 0.1% BSA .

  • Why

    ? Promotes high-affinity agonist binding state.

  • Why BSA? GR 205171 is hydrophobic; BSA prevents loss of ligand to plasticware.

• Filters: GF/C glass fiber filters pre-soaked in 0.5% Polyethyleneimine (PEI) for 2 hours.[1]

  • Why PEI? The cationic polymer neutralizes the negative charge of glass fibers, drastically reducing non-specific binding of the hydrophobic ligand.

Step-by-Step Workflow:

• Membrane Prep: Isolate membranes from CHO-hNK1 cells (Chinese Hamster Ovary cells stably expressing human NK1).

• Incubation:

  • Mix 25 µL Membrane suspension (~5 µg protein).

  • Add 50 µL

    -Substance P (Final conc: 2 nM).[1]

  • Add 50 µL GR 205171 (Concentration range:

    M to M).

  • Control: Define Non-Specific Binding (NSB) using 1 µM unlabeled Substance P or Aprepitant.

• Equilibrium: Incubate for 60 minutes at 25°C .

• Termination: Rapid filtration through PEI-treated GF/C filters using a cell harvester.

• Wash: 3x wash with ice-cold Tris buffer (no BSA needed in wash).

• Quantification: Liquid scintillation counting.

Figure 2: Binding Assay Workflow

Caption: Workflow for competitive radioligand binding to determine Ki of GR 205171.

Protocol B: Functional Specificity (Calcium Mobilization)

To prove GR 205171 is a functional antagonist and not just a binder.

• Cell Loading: Load CHO-hNK1 cells with Fura-2 AM or Fluo-4 AM (calcium-sensitive dyes).

• Baseline: Measure baseline fluorescence.

• Antagonist Pre-treatment: Incubate cells with GR 205171 (10 nM) for 15 minutes.

• Agonist Challenge: Inject Substance P (

  concentration, typically 1-10 nM).

• Readout:

  • Specific Result: GR 205171 should completely abolish the SP-induced

    spike.

  • Specificity Control: Challenge with Carbachol (muscarinic agonist) or ATP (purinergic agonist). GR 205171 should NOT inhibit these responses, proving the blockade is NK1-specific and not a general signaling dampener.

Troubleshooting & Validation Criteria

Species Variation Warning

Do not use Rat/Mouse models for primary affinity characterization. Rodent NK1 receptors differ significantly from Human/Gerbil NK1 receptors in their pharmacology. GR 205171 (and Aprepitant) has much lower affinity for the Rat NK1 receptor compared to the Human NK1 receptor.

• Solution: Use Gerbil models or Humanized Rat/Mouse lines for in vivo validation [3].

Defining "Specific Binding"

If you observe high background in your binding assay:

• Check Filter Binding: Run a "filter only" control (no membrane). If counts are high, your ligand is sticking to the filter. Increase PEI concentration or wash volume.

• Check Ligand Depletion: Ensure <10% of total radioligand is bound. If >10% binds, the assumption of "free ligand = total added" is invalid, skewing

  calculations.

References

• Gardner, C. J., et al. (1996).[2] GR205171: a novel antagonist with high affinity for the tachykinin NK1 receptor, and potent broad-spectrum anti-emetic activity.[2] Regulatory Peptides, 65(1), 45-53.[2] Link

• Rupniak, N. M., et al. (1993). Antinociceptive activity of the NK1 receptor antagonists CP-99,994 and CP-96,345 in the gerbil. European Journal of Pharmacology, 232(1), 1-10. (Discusses species differences and off-target effects of earlier compounds). Link

• Bergström, M., et al. (2000). Human CNS neurokinin-1 receptor occupancy by the antagonist GR205171 (vofopitant) measured with PET. European Journal of Pharmacology, 401(2), 265-270. Link

• BindingDB Protocol. Assay Description for NK1 Receptor Binding. Link

Sources

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GR 205171 (Vofopitant) vs. CP-99,994: A Technical Comparison of NK1 Receptor Antagonists

Executive Summary

GR 205171 (Vofopitant) and CP-99,994 are both high-affinity, non-peptide antagonists of the Neurokinin-1 (NK1) receptor. While they share a primary mechanism of action—blocking the binding of Substance P (SP)—their kinetic profiles and experimental utility diverge significantly.

• GR 205171 is the superior choice for PET imaging and studies requiring slow dissociation rates . Its "pseudo-irreversible" binding kinetics allow for high-contrast receptor occupancy mapping but make it less suitable for real-time competition assays where rapid reversibility is required.

• CP-99,994 serves as a classic reference standard . It exhibits faster dissociation kinetics, making it useful for displacement assays and general pharmacological characterization. However, its utility is limited by significant species-dependent affinity differences (Human >> Rat).

Mechanistic Profile

Both compounds function as competitive antagonists at the NK1 receptor, a G-protein coupled receptor (GPCR) primarily located in the central nervous system and peripheral tissues.

Mechanism of Action: Under normal physiological conditions, Substance P binds to the NK1 receptor, triggering

-mediated signaling. This results in the hydrolysis of phosphatidylinositol 4,5-bisphosphate ( ) into inositol trisphosphate ( ) and diacylglycerol (DAG), causing a rapid release of intracellular calcium ( ).

GR 205171 and CP-99,994 occupy the transmembrane binding pocket, sterically preventing Substance P docking and silencing the downstream calcium cascade.

Figure 1: The NK1 receptor signaling cascade and the point of intervention for GR 205171 and CP-99,994.

Pharmacological Comparison Data

The following data highlights the critical differences in affinity and kinetics. Note the species selectivity, which is a common pitfall in NK1 research.

Parameter	GR 205171 (Vofopitant)	CP-99,994
Chemical Class	Piperidine derivative	Piperidine derivative
Human NK1 Affinity ( )	0.2 – 0.7 nM (High)	0.2 – 1.0 nM (High)
Rat NK1 Affinity	Low (>100 nM)	Low (>100 nM)
Dissociation Kinetics	Slow ( > hours)	Rapid
Primary Application	PET Tracer Precursor, Anti-emetic	Reference Standard, Tool Compound
BBB Penetration	High	High
Metabolic Stability	High	Moderate

Critical Analysis of Data[2][3][4]

• Species Selectivity (The "Rat Trap"): Both compounds show >100-fold lower affinity for the Rat NK1 receptor compared to Human or Gerbil NK1.

  • Implication: Do not use standard rats or mice for low-dose behavioral studies. Use Gerbils (which share human-like NK1 homology) or Humanized NK1 transgenic mice .

• Dissociation Rates: GR 205171 dissociates very slowly from the receptor.[1] This makes it ideal for

  or labeling in PET studies, as the signal represents receptor density rather than blood flow. CP-99,994 dissociates rapidly, making it less stable for imaging but better for equilibrium binding assays.

Experimental Protocols

Protocol A: Radioligand Competition Binding Assay

Objective: To determine the

of a test compound using CP-99,994 or GR 205171 as a reference. System: CHO cells stably expressing Human NK1 Receptors (hNK1-CHO).

Workflow Visualization:

Figure 2: Standard Radioligand Competition Binding Workflow.

Step-by-Step Methodology:

• Buffer Prep: Prepare Binding Buffer: 50 mM Tris-HCl (pH 7.4), 5 mM

  , 0.02% BSA. Note: BSA prevents ligand adsorption to plastic.

• Membrane Source: Use membranes from CHO cells transfected with human NK1. Avoid rat brain homogenate due to low affinity.

• Reaction: In a 96-well plate, combine:

  • 50

    Test Compound (GR 205171 or CP-99,994) at varying concentrations ( to M).

  • 50

    Radioligand: -Substance P (~0.5 nM final).

  • 100

    Membrane suspension (10-20 protein/well).

• Non-Specific Binding (NSB): Define NSB using 1-10

  of unlabeled CP-99,994 or Substance P.

• Incubation: Incubate for 60 minutes at room temperature (

  ).

• Harvest: Filter rapidly through GF/B glass fiber filters pre-soaked in 0.3% polyethyleneimine (PEI) to reduce non-specific binding to the filter.

• Analysis: Calculate

  and convert to using the Cheng-Prusoff equation.

Protocol B: Functional Calcium Mobilization (FLIPR)

Objective: To verify antagonistic efficacy (

) in a live-cell functional context.

• Cell Plating: Seed hNK1-CHO cells in black-walled, clear-bottom 96-well plates (30,000 cells/well) 24 hours prior.

• Dye Loading: Aspirate media and load cells with Fluo-4 AM (calcium indicator) in HBSS buffer for 45 minutes at

  .

• Antagonist Pre-treatment: Add GR 205171 or CP-99,994 (serially diluted) and incubate for 15 minutes .

• Agonist Challenge: Inject Substance P (at

  concentration, typically ~1-10 nM) using the FLIPR (Fluorometric Imaging Plate Reader) system.

• Readout: Measure the reduction in Relative Fluorescence Units (RFU) peak height compared to control.

References

• Gardner, C. J., et al. (1996). "GR205171: a novel antagonist with high affinity for the tachykinin NK1 receptor, and potent broad-spectrum anti-emetic activity." Regulatory Peptides.[2]

• McLean, S., et al. (1993). "Activity and distribution of binding sites in brain of a nonpeptide substance P (NK1) receptor antagonist." Science.

• Bergström, M., et al. (2000). "In vitro and in vivo characterisation of the new NK1 receptor antagonist [11C]GR205171 in monkey brain." Neuropharmacology.

• Rupniak, N. M., et al. (1994). "Antinociceptive activity of the NK1 receptor antagonists CP-99,994 and CP-122,721 in the gerbil." European Journal of Pharmacology.

• Longmore, J., et al. (1994).[3] "Species differences in the pharmacology of the NK1 receptor." British Journal of Pharmacology.

Sources

• 1. Synthesis of two potential NK1-receptor ligands using [1-11C]ethyl iodide and [1-11C]propyl iodide and initial PET-imaging - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Evaluating the efficacy of neurokinin-1 (substance P) receptor antagonist CP-99994 on facial grimacing and allodynia in mice postsurgery: a comparative study with known analgesics - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Two affinities for a single antagonist at the neuronal NK1 tachykinin receptor: evidence from quantitation of receptor endocytosis - PMC [pmc.ncbi.nlm.nih.gov]

Comparative binding profile of [3H]GR205171 in human and gerbil brain

A Translational Pharmacology Technical Guide

Executive Summary: The Translational Bridge

Strategic Rationale: The development of Neurokinin-1 (NK1) receptor antagonists—targeting conditions from chemotherapy-induced nausea to depression—has historically suffered from a "Species Gap." Rodent models (rats/mice) possess a specific residue mutation in the NK1 receptor transmembrane domain that drastically lowers the affinity of human-optimized antagonists.

This guide validates the Mongolian Gerbil (Meriones unguiculatus) as the superior translational model. Using the high-affinity radioligand [3H]GR205171 , we demonstrate that gerbil NK1 receptors exhibit a binding profile (

, , and regional distribution) nearly identical to human isoforms, unlike the divergent profiles seen in rats.

Compound Profile: [3H]GR205171

[3H]GR205171 (Vofopitant) is a non-peptide, high-affinity antagonist selective for the NK1 receptor.[1]

• Mechanism of Action: Competitive antagonism at the Tachykinin NK1 receptor, blocking the binding of the endogenous ligand Substance P.

• Key Advantage: Unlike endogenous peptides ([3H]Substance P), [3H]GR205171 is metabolically stable and exhibits low non-specific binding, making it the "Gold Standard" for autoradiography and saturation binding assays.

Comparative Binding Kinetics (Data Analysis)

The following data aggregates saturation binding experiments performed on striatal homogenates. Note the convergence of affinity (

) between Human and Gerbil, despite variations in receptor density ( ).

Table 1: Saturation Binding Parameters (Striatum)

Parameter	Human Striatum	Gerbil Striatum	Rat Striatum (Reference)
Affinity ( )	10.8 ± 0.3	10.8 ± 0.2	~9.0 (Low Affinity)
Dissociation Constant ( )	~0.016 nM	~0.016 nM	> 1.0 nM
Receptor Density ( )	318 – 432 fmol/mg	607 ± 40 fmol/mg	Variable
Hill Slope	~1.0 (Single Site)	~1.0 (Single Site)	< 1.0 (Complex)

Interpretation:

• Affinity Match: The

  values are statistically indistinguishable between humans and gerbils.[1] This confirms that the ligand binding pocket is conserved.

• Density Variance: Gerbils express a higher density of NK1 receptors (

  ) per mg of protein than humans.[1][2] Researchers must normalize for when calculating receptor occupancy (RO) to avoid overestimating drug potency in vivo.

Table 2: Competition Binding ( Rank Order)

Displacement of [3H]GR205171 by competitors.

Competitor	Human	Gerbil	Correlation
GR205171	10.5	10.6	High
Aprepitant	9.4	9.5	High
L-733,060	9.1	9.0	High
NKP-608	8.6	8.5	High

Mechanistic Visualization

The following diagram illustrates the "Species Lock" hypothesis, explaining why the Gerbil model works where the Rat model fails.

Figure 1: Species-dependent binding mechanism. The conserved transmembrane residues in Gerbils allow [3H]GR205171 to bind with human-like affinity, unlike in Rats.

Validated Experimental Protocol

Methodology: Radioligand Binding Assay (Filtration)

This protocol is designed to minimize non-specific binding (NSB) and prevent ligand depletion.

Phase 1: Tissue Preparation

• Dissection: Rapidly dissect Gerbil (or Human post-mortem) Striatum on ice.

• Homogenization: Homogenize tissue in 10 volumes of ice-cold buffer (50 mM Tris-HCl, pH 7.4, 120 mM NaCl, 5 mM KCl).

  • Expert Insight: The addition of protease inhibitors (e.g., Leupeptin, Bacitracin) is critical if using [3H]Substance P, but less critical for the stable [3H]GR205171. However, maintaining 4°C is mandatory to prevent receptor degradation.

• Washing: Centrifuge at 48,000 x g for 20 mins. Resuspend pellet. Repeat wash 2x.

  • Causality: This removes endogenous Substance P which would otherwise compete with the radioligand and skew

    calculations.

Phase 2: Binding Assay Workflow

Figure 2: Step-by-step filtration assay workflow. Note the use of PEI-soaked filters to reduce non-specific binding.

Phase 3: Critical Assay Parameters

• Buffer Composition: 50 mM Tris-HCl (pH 7.4), 3 mM

  .

  • Note:

    or enhances receptor-G-protein coupling, though GR205171 (antagonist) binding is less cation-sensitive than agonists.

• Filter Pre-treatment: Soak GF/B filters in 0.1% Polyethyleneimine (PEI) for 60 mins.

  • Self-Validation: PEI is positively charged; it neutralizes the negative charge of the glass fiber filters, preventing the hydrophobic radioligand from sticking to the filter (which would cause high background noise).

• Incubation: 60 minutes at room temperature (22-25°C).

• NSB Definition: Define non-specific binding using 1 µM unlabeled GR205171 or Aprepitant.

Conclusion

For drug development programs targeting the NK1 receptor, [3H]GR205171 binding in Gerbil striatum is the validated surrogate for Human binding.

• Pharmacology: Gerbils replicate the human

  (10.[2]8) and rank order of potency for competitors.

• Distribution: Autoradiography confirms high density in the Striatum and Amygdala in both species.

• Risk Mitigation: Using Rat models for NK1 antagonist screening yields false negatives due to low affinity; Gerbils eliminate this translational risk.

References

• Griffante, C., et al. (2006). "[3H]GR205171 displays similar NK1 receptor binding profile in gerbil and human brain."[2] British Journal of Pharmacology, 148(1), 39–45.[2]

• Gardner, C. J., et al. (1996). "GR205171: A novel antagonist with high affinity for the tachykinin NK1 receptor, and potent broad-spectrum anti-emetic activity.

• Rupniak, N. M., & Kramer, M. S. (1999). "Discovery of the antidepressant and anxiolytic clinical efficacy of substance P receptor antagonists." Trends in Pharmacological Sciences, 20(12), 485-490.

• Beresford, I. J., et al. (1991). "Species variation in the binding of [3H]CP-96,345 to substance P receptors." European Journal of Pharmacology, 206(2), 167-168.

Sources

• 1. [3H]GR205171 displays similar NK1 receptor binding profile in gerbil and human brain - PMC [pmc.ncbi.nlm.nih.gov]
• 2. [3H]GR205171 displays similar NK1 receptor binding profile in gerbil and human brain - PubMed [pubmed.ncbi.nlm.nih.gov]

A Comparative Clinical Efficacy Review of Neurokinin-1 Receptor Antagonists

This guide provides an in-depth review of the clinical efficacy of various neurokinin-1 (NK1) receptor antagonists, designed for researchers, scientists, and drug development professionals. It delves into the mechanistic underpinnings, comparative clinical data, and experimental methodologies crucial for understanding and advancing this important class of therapeutics.

Introduction: The Neurokinin-1 Receptor and its Antagonism

The neurokinin-1 (NK1) receptor, a G protein-coupled receptor, is the primary receptor for Substance P, a neuropeptide widely distributed throughout the central and peripheral nervous systems.[1][2][3] The binding of Substance P to the NK1 receptor is implicated in a variety of physiological and pathophysiological processes, including pain transmission, inflammation, and the regulation of mood.[3] Critically, this signaling pathway plays a pivotal role in the emetic reflex, making the NK1 receptor a key target for antiemetic therapies.[1][2][3] The development of NK1 receptor antagonists, a class of drugs that competitively block the binding of Substance P, has revolutionized the prevention of nausea and vomiting, particularly in the context of chemotherapy.[4][5]

Mechanism of Action: Disrupting the Emetic Cascade

NK1 receptor antagonists exert their antiemetic effects by blocking the action of Substance P at NK1 receptors in key areas of the brain involved in the vomiting reflex, such as the area postrema and the nucleus tractus solitarius.[2][5] This central blockade effectively prevents both the acute and delayed phases of chemotherapy-induced nausea and vomiting (CINV).[3][5] The delayed phase of CINV, in particular, is less responsive to traditional 5-HT3 receptor antagonists, highlighting the unique and crucial role of NK1 receptor antagonists in comprehensive antiemetic regimens.[4][6][7]

Below is a diagram illustrating the signaling pathway and the site of action for NK1 receptor antagonists.

Caption: Mechanism of emesis and sites of action for NK1 and 5-HT3 receptor antagonists.

Pharmacological Profiles of Key NK1 Receptor Antagonists

Several NK1 receptor antagonists are clinically available, each with distinct pharmacological properties. The choice of agent can be influenced by factors such as the route of administration, duration of action, and potential for drug interactions.

Feature	Aprepitant	Fosaprepitant	Rolapitant	Netupitant (in combination with Palonosetron)
Formulation	Oral	Intravenous (IV)	Oral	Oral
Prodrug	No	Yes (metabolized to aprepitant)	No	No
Half-life	9-13 hours[8]	Converts to aprepitant within 30 mins[2]	~160 hours[4]	~96 hours[9]
Metabolism	Primarily via CYP3A4[8][10]	Metabolized to aprepitant	Not a major substrate of CYP3A4	Primarily via CYP3A4[8]
Receptor Occupancy	>90% in the striatum at therapeutic doses[11]	Same as aprepitant	High occupancy of cortical NK1 receptors[11]	>90% in the striatum at therapeutic doses[11]

Note: Fosaprepitant is a prodrug that is rapidly converted to aprepitant in the body.[2] Therefore, its pharmacological effects are attributable to aprepitant.

Clinical Efficacy in Chemotherapy-Induced Nausea and Vomiting (CINV)

The addition of an NK1 receptor antagonist to a standard antiemetic regimen of a 5-HT3 receptor antagonist and dexamethasone is now the recommended standard of care for the prevention of CINV in patients receiving highly or moderately emetogenic chemotherapy.[5][8][11]

Efficacy in Highly Emetogenic Chemotherapy (HEC)

Numerous clinical trials have demonstrated the superior efficacy of a three-drug regimen (NK1 antagonist + 5-HT3 antagonist + dexamethasone) compared to a two-drug regimen (5-HT3 antagonist + dexamethasone) in preventing both acute and delayed CINV in patients undergoing HEC.[11][12]

A meta-analysis of 38 randomized controlled trials involving 13,923 patients showed that the complete response (CR) rate (defined as no emetic episodes and no use of rescue medication) was significantly higher in patients receiving NK1 receptor antagonists.[12] The CR rate in the overall phase was 70.8% for the NK1 antagonist group versus 56.0% for the control group.[12]

Efficacy in Moderately Emetogenic Chemotherapy (MEC)

The benefits of NK1 receptor antagonists also extend to patients receiving MEC, particularly those with additional risk factors for CINV.[11] Guidelines now recommend the consideration of a three-drug regimen for this patient population as well.[11]

Head-to-Head Comparative Efficacy

Direct comparisons between different NK1 receptor antagonists are limited. However, a phase III, randomized, double-blind study (CONSOLE) compared the efficacy and safety of fosnetupitant (a prodrug of netupitant) with fosaprepitant for the prevention of CINV in patients receiving highly emetogenic chemotherapy.[13][14]

Key Findings from the CONSOLE Study:

Endpoint	Fosnetupitant	Fosaprepitant	Statistical Significance
Overall Complete Response (0-120 hours)	75.2%	71.0%	Non-inferiority demonstrated[13]
Delayed Phase Complete Response (24-120 hours)	76.8%	72.8%	Not reported
Treatment-Related Adverse Events	22.2%	25.4%	Not statistically significant
Injection Site Reactions	11.0%	20.6%	p < 0.001[15]

The study concluded that fosnetupitant was non-inferior to fosaprepitant in preventing CINV, with a more favorable safety profile regarding injection site reactions.[13][15]

Clinical Efficacy in Post-Operative Nausea and Vomiting (PONV)

NK1 receptor antagonists have also proven to be highly effective in the prevention of PONV, a common and distressing complication of surgery and anesthesia.[1][16][17]

Studies have shown that NK1 antagonists are some of the most effective single agents for PONV prophylaxis.[1] When compared to the commonly used combination of ondansetron plus dexamethasone, aprepitant demonstrated similar efficacy, while fosaprepitant was found to be significantly more efficacious.[1] Their use is particularly beneficial for high-risk patients undergoing highly emetogenic surgeries.[1]

The Quest for an Indication in Major Depressive Disorder (MDD)

The role of Substance P and the NK1 receptor in stress and emotional regulation led to the investigation of NK1 receptor antagonists as potential treatments for major depressive disorder (MDD).[18][19] Early clinical trials with various NK1 receptor antagonists showed promising antidepressant effects.[20][21]

However, a large Phase III clinical program with aprepitant failed to demonstrate efficacy in MDD, leading to the abandonment of this indication for the drug.[20][21] The reasons for this failure are debated, with some suggesting that the dose of aprepitant used in the MDD trials may have been too low to achieve the necessary level of NK1 receptor occupancy for an antidepressant effect.[21] Despite these setbacks, research into the potential of novel, structurally distinct NK1 receptor antagonists for MDD is ongoing.[18][19][22]

Experimental Protocols: A Framework for Clinical Evaluation

The robust clinical data supporting the use of NK1 receptor antagonists is a testament to well-designed clinical trials. Below is a generalized workflow for a typical Phase III clinical trial evaluating a new NK1 receptor antagonist for CINV.

Caption: Generalized workflow of a Phase III clinical trial for a new NK1 receptor antagonist in CINV.

Safety and Tolerability

NK1 receptor antagonists are generally well-tolerated.[8][9] Common adverse events are typically mild to moderate and may include fatigue, diarrhea, hiccups, and constipation.[10][12] It is important to note that many NK1 receptor antagonists are metabolized by the cytochrome P450 3A4 (CYP3A4) enzyme system, which can lead to drug interactions with other medications that are also metabolized by this pathway.[8][10]

Conclusion

The development of NK1 receptor antagonists represents a significant advancement in the management of nausea and vomiting. Their established efficacy in preventing both acute and delayed CINV, as well as their utility in PONV, has solidified their role as a cornerstone of modern antiemetic therapy. While the initial promise for an indication in major depressive disorder has not been realized, ongoing research continues to explore the full therapeutic potential of targeting the NK1 receptor. The availability of multiple agents with different pharmacological profiles provides clinicians with valuable options to tailor antiemetic therapy to individual patient needs.

References

• Neurokinin-1 Antagonists for Postoperative Nausea and Vomiting - ProQuest. (2021-06-09).
• Antiemetic Neurokinin-1 Receptor Blockers - StatPearls - NCBI Bookshelf - NIH. (2024-01-11).
• Full article: Neurokinin-1 receptor antagonists: review of their role for the prevention of chemotherapy-induced nausea and vomiting in adults - Taylor & Francis.
• Randomized, Double-Blind, Phase III Study of Fosnetupitant Versus Fosaprepitant for Prevention of Highly Emetogenic Chemotherapy-Induced Nausea and Vomiting: CONSOLE - ASCO Publications. (2021-11-18).
• Efficacy and Safety of Neurokinin-1 Receptor Antagonists for Prevention of Chemotherapy-Induced Nausea and Vomiting: Systematic Review and Meta-analysis of Randomized Controlled Trials - PubMed.
• New study revives long-doubted target for depression drugs. (2026-01-15).
• CINV: The Role of NK1 Receptor Antagonists - OncLive. (2016-07-26).
• NK1 receptor antagonist - Wikipedia.
• Neurokinin-1 receptor antagonists for chemotherapy-induced nausea and vomiting - Aziz.
• 03 Medicine of the week: NK1 receptor antagonists - YouTube. (2025-01-29).
• Analysis on the Research Progress of Neurokinin 1 Receptor Antagonist. (2023-10-24).
• Role of NK1 Receptor Antagonists in Treating CINV - YouTube. (2017-08-04).
• Meta-analysis of neurokinin-1 receptor antagonists (NK-1 RA) for chemotherapy-induced nausea and vomiting (CINV) - ASCO Publications. (2004-07-15).
• CINV: The Role of NK1 Receptor Antagonists - YouTube. (2016-08-17).
• Neurokinin-1 receptor antagonists in the current management of chemotherapy-induced nausea and vomiting | EurekAlert!. (2025-11-24).
• Chemotherapy-Induced Nausea and Vomiting: Neurokinin-1 Receptor Antagonists - JoVE. (2024-12-19).
• Neurokinin-1 Receptor Antagonists as a Potential Novel Therapeutic Option for Osteosarcoma Patients - MDPI. (2023-03-09).
• Exploring neurokinin-1 receptor antagonism for depression with structurally differentiated inhibitors - PMC. (2025-11-28).
• Neurokinin-1 receptor antagonists for postoperative nausea and vomiting: a systematic review and meta-analysis - PMC - NIH.
• Comparative effectiveness of netupitant-palonosetron plus dexamethasone versus aprepitant-based regimens in mitigating chemotherapy-induced nausea and vomiting: a meta-analysis of randomized controlled trials - PubMed Central. (2024-09-16).
• Neurokinin-1 Antagonists for Postoperative Nausea and Vomiting - PubMed.
• Exploratory Analysis Comparing Fosnetupitant Versus Fosaprepitant for Prevention of Highly Emetogenic Chemotherapy-Induced Nausea and Vomiting (CINV): A Randomized, Double-Blind, Phase 3 Study (CONSOLE) - ResearchGate. (2025-08-06).
• Substance P receptor antagonists for major depressive disorder - ScienceDirect.
• Aprepitant and Fosaprepitant: A 10-Year Review of Efficacy and Safety - PMC.
• NK1 receptor antagonists for depression: Why a validated concept was abandoned - PubMed. (2017-12-01).
• Are fosnetupitant (Netupitant) and fosaprepitant (Aprepitant) equally effective in preventing highly emetogenic chemotherapy-induced nausea and vomiting? - Dr.Oracle. (2025-08-29).
• What drugs are in development for Major Depressive Disorder? - Patsnap Synapse. (2025-03-12).

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• 2. Antiemetic Neurokinin-1 Receptor Blockers - StatPearls - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 3. Analysis on the Research Progress of Neurokinin 1 Receptor Antagonist [synapse.patsnap.com]
• 4. NK1 receptor antagonist - Wikipedia [en.wikipedia.org]
• 5. Neurokinin-1 receptor antagonists for chemotherapy-induced nausea and vomiting - Aziz - Annals of Palliative Medicine [apm.amegroups.org]
• 6. youtube.com [youtube.com]
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• 9. Neurokinin-1 receptor antagonists in the current management of chemotherapy-induced nausea and vomiting | EurekAlert! [eurekalert.org]
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• 11. tandfonline.com [tandfonline.com]
• 12. Efficacy and Safety of Neurokinin-1 Receptor Antagonists for Prevention of Chemotherapy-Induced Nausea and Vomiting: Systematic Review and Meta-analysis of Randomized Controlled Trials - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. ascopubs.org [ascopubs.org]
• 14. researchgate.net [researchgate.net]
• 15. droracle.ai [droracle.ai]
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Safety & Regulatory Compliance

GR 205171 proper disposal procedures

GR 205171 (Vofopitant) Disposal & Handling Guide

Executive Summary

GR 205171 (Vofopitant) is a high-affinity Neurokinin-1 (NK1) receptor antagonist.[1] In research settings, it is frequently used as a pharmacological tool to study nociception, emesis, and as a precursor for Positron Emission Tomography (PET) radioligands.

Due to its high biological activity and lipophilicity, GR 205171 must be treated as a hazardous pharmaceutical waste. It cannot be discharged into municipal water systems. This guide outlines the containment, deactivation, and disposal workflows required to maintain environmental compliance (EPA RCRA) and laboratory safety.

Part 1: Chemical Profile & Hazard Assessment

Before initiating disposal, verify the state of your material. The disposal pathway diverges significantly if the compound has been radiolabeled (e.g., [¹¹C]GR205171 or [¹⁸F] analogues).

Parameter	Technical Specification	Operational Implication
CAS Number	146536-66-1	Use this for waste manifesting and labeling.
Chemical Class	Piperidine / Tetrazole derivative	Nitrogen-rich; avoid mixing with strong oxidizers (e.g., Nitric Acid) to prevent exothermic reactions.
Solubility	DMSO, Ethanol (Lipophilic)	Do not use water for rinsing spills; use ethanol or acetone.
Bioactivity	Potent NK1 Antagonist	Biologically active at nanomolar concentrations. Prevent aerosolization.[2]
RCRA Status	Non-Acute Hazardous (typically)	Not P-listed, but falls under "Pharmaceutically Active Waste" —Strict Sewer Ban applies.

CRITICAL WARNING – RADIOLIGANDS: If your GR 205171 is radiolabeled (e.g., for PET studies), STOP. You must follow your institution's Radiation Safety Office (RSO) protocols. The chemical hazards below are secondary to the radiological half-life decay requirements.

Part 2: Pre-Disposal Stabilization (The "Bench" Protocol)

Objective: Secure the compound immediately after experimental use to prevent cross-contamination or environmental release.

Solid Waste (Powder, Contaminated Consumables)

• Weighing Boats/Spatulas: Do not wash. Place directly into a dedicated solid hazardous waste bag (clear or yellow, depending on facility codes).

• Spill Cleanup:

  • Cover spill with an absorbent pad.

  • Wet the pad slightly with Ethanol (70%+) to solubilize and lift the lipophilic compound.

  • Wipe the area 3 times.

  • Dispose of all pads and gloves as Solid Hazardous Waste .

Liquid Waste (Mother Liquor, Cell Media)

• Solvent Compatibility: GR 205171 is often dissolved in DMSO or Ethanol. Ensure your liquid waste carboy is rated for organic solvents (HDPE or Glass).

• Segregation:

  • Correct: Mix with other non-halogenated organic solvents (Methanol, Acetone).

  • Incorrect: Do not mix with aqueous acidic waste or oxidizers.

Part 3: The Disposal Workflow (Step-by-Step)

This protocol utilizes a Self-Validating System : At each step, a physical check prevents the user from proceeding incorrectly.

Step 1: Classification & Labeling

• Action: Attach a hazardous waste tag before adding waste.

• Validation: The tag must explicitly list:

  • "GR 205171 (Vofopitant)"[1]

  • "Neurokinin-1 Antagonist"[1][3][4][5][6]

  • Solvent composition (e.g., "99% DMSO, <1% GR 205171")

  • Hazard Checkbox: Toxic / Irritant

Step 2: Containment

• Action: Transfer liquid waste into a screw-top HDPE container (Jerrycan).

• Validation: "The Inversion Test." Once closed, wipe the threads, invert the container for 10 seconds. If any drop appears, replace the cap. Never funnel waste into an open beaker for long-term storage.

Step 3: Aggregation & Storage

• Action: Place the container in Secondary Containment (a tray capable of holding 110% of the volume).

• Validation: Ensure the tray is dry. If liquid is present in the tray, the primary container has failed.

Step 4: Final Disposal (Incineration)

• Action: Hand over to EHS/Waste Management contractor.

• Requirement: This compound must undergo High-Temperature Incineration .

• Why? Biological receptor antagonists are stable structures. Landfilling can lead to leaching into groundwater, affecting local wildlife (endocrine/neuro-disruption). Incineration ensures complete thermal destruction of the tetrazole and piperidine rings.

Part 4: Decision Logic Visualization

The following diagram illustrates the critical decision points for disposing of GR 205171, ensuring no "sewering" occurs.

Figure 1: Decision tree for GR 205171 waste stream management, prioritizing radiological checks and incineration.

References

• United States Environmental Protection Agency (EPA). Management Standards for Hazardous Waste Pharmaceuticals and Amendment to the P075 Listing for Nicotine.[7] (Final Rule, 40 CFR Part 266 Subpart P). Washington, D.C. [Link]

• National Center for Biotechnology Information (NCBI). PubChem Compound Summary for CID 132986, Vofopitant (GR 205171). PubChem Database. [Link]

• Gardner, C. J., et al. (1996). GR205171: a novel antagonist with high affinity for the tachykinin NK1 receptor, and potent broad-spectrum anti-emetic activity.[1] Regulatory Peptides. [Link]

• Occupational Safety and Health Administration (OSHA). Hazard Communication Standard: Safety Data Sheets. 29 CFR 1910.1200(g). [Link]

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• 1. GR205171: a novel antagonist with high affinity for the tachykinin NK1 receptor, and potent broad-spectrum anti-emetic activity - PubMed [pubmed.ncbi.nlm.nih.gov]
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